Methyl 2-methoxybenzoate

• CAS: 606-45-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methoxybenzoate (B1232891), also known as methyl o-anisate, is an aromatic ester with the chemical formula C₉H₁₀O₃.[1] It is a colorless to pale yellow liquid characterized by a warm, herbaceous, and floral odor. This document provides a comprehensive overview of the key physical properties of methyl 2-methoxybenzoate, complete with detailed experimental protocols for their determination. The information presented is intended to support research and development activities in various scientific fields, including medicinal chemistry and fragrance formulation.

Core Physical Properties

The physical properties of methyl 2-methoxybenzoate are crucial for its handling, application, and integration into various chemical processes. A summary of these properties is presented in the table below.

Property	Value	Units
Molecular Weight	166.17	g/mol
Boiling Point	248 - 255	°C at 760 mmHg
Melting Point	Not applicable (liquid at room temperature)	°C
Density	1.157	g/mL at 25 °C
Refractive Index	1.532 - 1.534	at 20 °C
Solubility	Very slightly soluble in water; soluble in organic solvents and oils.[2]	-
Appearance	Colorless or pale yellow liquid.[3]	-
Odor	Warm, herbaceous, floral, spicy.	-

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The following sections detail standard laboratory procedures for measuring the key physical properties of liquid organic compounds like methyl 2-methoxybenzoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. The capillary method is a common microscale technique for this determination.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., aluminum block)

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or heating mantle)

• Liquid paraffin (B1166041) or silicone oil (for Thiele tube)

Procedure:

• A few milliliters of methyl 2-methoxybenzoate are placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample.

• The assembly is then immersed in a heating bath (Thiele tube filled with oil).

• The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[4][5]

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. A pycnometer (or specific gravity bottle) is used for precise measurements.

Apparatus:

• Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

• Analytical balance

• Constant temperature water bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

• The pycnometer is filled with distilled water and placed in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium. The volume is adjusted to the mark, and the outside is dried thoroughly.

• The pycnometer filled with water is weighed.

• The pycnometer is emptied, dried completely, and then filled with methyl 2-methoxybenzoate.

• The same process of thermal equilibration and weighing is repeated for the methyl 2-methoxybenzoate.

• The density is calculated using the following formula: Density of liquid = (Mass of liquid / Mass of water) x Density of water at the experimental temperature

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. The Abbe refractometer is a common instrument for this measurement.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Dropper

• Ethanol or other suitable solvent for cleaning

Procedure:

• The refractometer prisms are cleaned with a soft tissue and a suitable solvent (e.g., ethanol) and allowed to dry.

• A few drops of methyl 2-methoxybenzoate are placed on the surface of the lower prism using a dropper.

• The prisms are closed and locked.

• The instrument is adjusted to bring the dividing line between the light and dark fields into the center of the crosshairs.

• The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded, as the refractive index is temperature-dependent.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the characterization of a liquid organic compound like methyl 2-methoxybenzoate.

Caption: Workflow for Physical Property Determination.

Conclusion

This technical guide provides essential physical property data and standardized experimental protocols for methyl 2-methoxybenzoate. The information and methodologies outlined herein are intended to serve as a valuable resource for researchers and professionals engaged in scientific and developmental work involving this compound. Adherence to these protocols will ensure the generation of accurate and reproducible data, which is paramount for scientific integrity and progress.

References

• 1. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.ws [chem.ws]
• 3. pubs.aip.org [pubs.aip.org]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]

Methyl 2-methoxybenzoate chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and spectroscopic characterization of methyl 2-methoxybenzoate (B1232891). It is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Chemical Structure and Identifiers

Methyl 2-methoxybenzoate, also known as methyl o-anisate, is an aromatic ester. Its structure consists of a benzene (B151609) ring substituted with a methoxy (B1213986) group and a methyl ester group at positions 1 and 2, respectively.

Molecular Formula: C₉H₁₀O₃

Chemical Structure:

Caption: 2D Chemical Structure of Methyl 2-methoxybenzoate

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	methyl 2-methoxybenzoate
CAS Number	606-45-1
Molecular Weight	166.17 g/mol
SMILES	COC1=CC=CC=C1C(=O)OC
InChI	InChI=1S/C9H10O3/c1-11-8-6-4-3-5-7(8)9(10)12-2/h3-6H,1-2H3
InChIKey	PFYHAAAQPNMZHO-UHFFFAOYSA-N

Physicochemical Properties

Methyl 2-methoxybenzoate is a colorless to pale yellow liquid with a characteristic sweet, floral, and herbaceous odor.[1]

Table 2: Physical and Chemical Properties

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	254-255 °C at 760 mmHg	[1]
Melting Point	48-49 °C	[1]
Density	1.157 g/mL at 25 °C	[3][4][5]
Refractive Index (n20/D)	1.534	[3][4][5]
Solubility	Very slightly soluble in water; soluble in organic solvents and oils.	[1]
LogP	2.04	[1]
Flash Point	113 °C (closed cup)	[4]

Synthesis of Methyl 2-methoxybenzoate

A common and efficient method for the synthesis of methyl 2-methoxybenzoate is the Fischer esterification of 2-methoxybenzoic acid with methanol (B129727), using a strong acid catalyst such as sulfuric acid.

Fischer Esterification Mechanism

The Fischer esterification is a reversible acid-catalyzed reaction. The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, followed by nucleophilic attack by the alcohol, proton transfer, and subsequent elimination of water to form the ester.

Caption: Mechanism of Fischer Esterification

Experimental Protocol: Fischer Esterification

This protocol is adapted from standard procedures for Fischer esterification.

Materials:

• 2-methoxybenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Diethyl ether

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Boiling chips

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-methoxybenzoic acid in an excess of methanol. Carefully add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath. Add a few boiling chips.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Add diethyl ether to extract the product and wash with water to remove the excess methanol and sulfuric acid.

• Neutralization: Wash the organic layer with a 5% sodium bicarbonate solution to remove any unreacted 2-methoxybenzoic acid. A gas (CO₂) will be evolved.

• Washing and Drying: Wash the organic layer with brine to remove residual water. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the diethyl ether by rotary evaporation. The crude product can be further purified by distillation under reduced pressure.

Spectroscopic Data

¹H NMR Spectroscopy

The ¹H NMR spectrum of methyl 2-methoxybenzoate shows characteristic signals for the aromatic protons and the two methoxy groups.

Table 3: ¹H NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.78	dd	1H	Ar-H
7.44	ddd	1H	Ar-H
6.97	m	2H	Ar-H
3.89	s	3H	OCH₃ (ester)
3.88	s	3H	OCH₃ (ether)

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 4: ¹³C NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Assignment
166.8	C=O (ester)
159.4	Ar-C-OCH₃
133.5	Ar-CH
131.6	Ar-CH
120.2	Ar-C-COOCH₃
120.0	Ar-CH
111.9	Ar-CH
55.8	OCH₃ (ether)
51.9	OCH₃ (ester)

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for the functional groups present in the molecule.

Table 5: Key IR Absorption Bands (liquid film)

Wavenumber (cm⁻¹)	Intensity	Assignment
3000-2800	Medium	C-H stretch (aromatic and aliphatic)
1730	Strong	C=O stretch (ester)
1590, 1490, 1460	Medium-Strong	C=C stretch (aromatic)
1250	Strong	C-O stretch (asymmetric, ester)
1080	Strong	C-O stretch (symmetric, ester)
1020	Strong	C-O stretch (ether)
750	Strong	C-H bend (ortho-disubstituted aromatic)

Mass Spectrometry

The mass spectrum of methyl 2-methoxybenzoate shows a molecular ion peak and characteristic fragmentation patterns.

Table 6: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
166	35	[M]⁺ (Molecular ion)
135	100	[M - OCH₃]⁺
107	15	[M - COOCH₃]⁺
77	45	[C₆H₅]⁺

Applications and Biological Activity

Methyl 2-methoxybenzoate is utilized in various industrial and research applications:

• Fragrance and Flavor: It is used as a fragrance ingredient in perfumes, soaps, and cosmetics, and as a flavoring agent in food products.[1]

• Chemical Intermediate: It serves as a precursor in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[6] For instance, it has been used as a ligand in the copper-catalyzed synthesis of benzoxazoles, which are important pharmaceutical scaffolds.

• Insect Repellent: Studies have shown that methyl 2-methoxybenzoate exhibits repellent activity against certain insects, such as the common bed bug (Cimex lectularius).[3] The exact mechanism of action is not fully elucidated but is an area of ongoing research.

Workflow for Evaluation of Insect Repellent Activity

The following diagram illustrates a general workflow for assessing the repellent properties of methyl 2-methoxybenzoate.

Caption: Experimental Workflow for Insect Repellent Bioassay

Safety and Handling

Methyl 2-methoxybenzoate should be handled with appropriate safety precautions in a well-ventilated area. It may cause eye, skin, and respiratory tract irritation.[7] Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[7]

This guide provides a foundational understanding of methyl 2-methoxybenzoate. For more specific applications and in-depth research, consulting the primary literature is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. byjus.com [byjus.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Showing Compound Methyl 2-methoxybenzoate (FDB010545) - FooDB [foodb.ca]
• 6. benchchem.com [benchchem.com]
• 7. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of Methyl 2-methoxybenzoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for methyl 2-methoxybenzoate (B1232891), a compound of interest in various chemical and pharmaceutical research domains. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition.

Spectroscopic Data Summary

The quantitative spectroscopic data for methyl 2-methoxybenzoate is summarized in the tables below for easy reference and comparison.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of methyl 2-methoxybenzoate was acquired in deuterated chloroform (B151607) (CDCl₃) at 400 MHz. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
7.80	dd	8.0, 2.0	1H	Ar-H
7.47	dt	8.0, 1.6	1H	Ar-H
7.00 - 6.96	m	2H	Ar-H
3.91	s	3H	-OCH₃ (ester)
3.90	s	3H	-OCH₃ (ether)

Data sourced from The Royal Society of Chemistry[1].

¹³C NMR Spectroscopic Data

The ¹³C NMR spectral data provides insight into the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
166.8	C=O (ester)
157.8	C-OCH₃ (aromatic)
133.5	Ar-C
131.5	Ar-CH
120.2	Ar-CH
120.1	Ar-C
111.9	Ar-CH
55.9	-OCH₃ (ether)
51.9	-OCH₃ (ester)

Note: Specific peak assignments for all aromatic carbons are based on typical chemical shift values and may require further 2D NMR analysis for definitive confirmation.

Infrared (IR) Spectroscopic Data

The IR spectrum identifies the functional groups present in methyl 2-methoxybenzoate. The data presented is for a liquid film sample.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3000	Medium	C-H stretch (aromatic)
~2950	Medium	C-H stretch (aliphatic, -CH₃)
~1730	Strong	C=O stretch (ester)
~1600, ~1490	Medium	C=C stretch (aromatic ring)
~1250	Strong	C-O stretch (ester and ether)
~1080	Strong	C-O stretch (ether)
~750	Strong	C-H bend (ortho-disubstituted aromatic)

Note: The exact peak positions and intensities can vary slightly depending on the specific instrument and sampling technique used.

Mass Spectrometry (MS) Data

The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule. The data below corresponds to Electron Ionization (EI) mass spectrometry.

m/z	Relative Intensity (%)	Putative Fragment
166	34.90	[M]⁺ (Molecular Ion)
135	99.99	[M - OCH₃]⁺
105	15.50	[C₇H₅O]⁺
92	20.30	[C₆H₄O]⁺
77	44.50	[C₆H₅]⁺

Data sourced from PubChem[2].

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below. These protocols are based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 5-20 mg of methyl 2-methoxybenzoate is accurately weighed and transferred into a clean, dry vial.[3]

• The sample is dissolved in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).[3][4] The solution is gently vortexed or sonicated to ensure complete dissolution.[3]

• The resulting solution is filtered through a pipette with a glass wool or cotton plug directly into a 5 mm NMR tube to remove any particulate matter.[4][5]

• The NMR tube is capped securely and the exterior is cleaned with a lint-free wipe.[3]

Data Acquisition:

• The prepared NMR tube is inserted into the spectrometer's spinner turbine and placed into the magnet.

• The magnetic field is locked onto the deuterium (B1214612) signal of the solvent (CDCl₃).[3]

• The magnetic field homogeneity is optimized through a process called shimming to achieve sharp, symmetrical peaks.[3]

• For ¹H NMR, a standard pulse sequence is used to acquire the spectrum. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed.

• The acquired data is then processed, which includes Fourier transformation, phase correction, and baseline correction, to generate the final spectrum.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid Film):

• Two clean, dry salt plates (typically NaCl or KBr) are obtained from a desiccator.[6]

• A single drop of liquid methyl 2-methoxybenzoate is placed onto the center of one salt plate using a Pasteur pipette.[6]

• The second salt plate is carefully placed on top of the first, spreading the liquid into a thin, uniform film between the plates.[6][7]

• The plates are clamped together in a sample holder.

Data Acquisition (FTIR):

• A background spectrum of the empty spectrometer is collected to account for atmospheric CO₂ and H₂O.

• The sample holder containing the prepared salt plates is placed in the instrument's sample compartment.

• The sample spectrum is then acquired. The instrument passes a beam of infrared radiation through the sample, and the detector measures the amount of light absorbed at each wavelength.

• The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Sample Preparation (for GC-MS with Electron Ionization):

• A dilute solution of methyl 2-methoxybenzoate is prepared by dissolving a small amount of the sample in a volatile organic solvent, such as methanol (B129727) or acetonitrile, to a concentration of approximately 10-100 micrograms per mL.[8]

• If any solid particles are present, the solution should be filtered to prevent clogging of the instrument.[8]

• The prepared solution is transferred to a 2 mL autosampler vial with a screw cap.[8]

Data Acquisition (Electron Ionization - EI):

• The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC) for separation from any impurities.

• In the ion source, the molecules are bombarded with a high-energy beam of electrons (typically 70 eV), causing ionization and fragmentation.[9]

• The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated into the mass analyzer.[9]

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[9]

• A detector records the abundance of each ion, and the data is plotted as a mass spectrum, showing the relative intensity of each ion versus its m/z value.[9]

Visualizations

The following diagrams illustrate key concepts and workflows related to the spectroscopic analysis of methyl 2-methoxybenzoate.

Caption: General workflow for spectroscopic analysis.

Caption: Key fragmentation pathway in EI-MS.

References

• 1. rsc.org [rsc.org]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. research.reading.ac.uk [research.reading.ac.uk]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. researchgate.net [researchgate.net]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. quora.com [quora.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 2-methoxybenzoate

This technical guide provides a comprehensive analysis of the ¹H NMR spectrum of Methyl 2-methoxybenzoate (B1232891) (also known as methyl o-anisate). The document details the chemical shifts, coupling constants, and signal assignments, supported by a standard experimental protocol for data acquisition. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who utilize NMR spectroscopy for structural elucidation.

¹H NMR Spectral Data

The ¹H NMR spectrum of Methyl 2-methoxybenzoate was recorded on a 400 MHz spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent.[1] The resulting data is summarized in the table below.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-6	7.80	Doublet of doublets (dd)	J = 8.0, 2.0	1H
H-4	7.47	Doublet of triplets (dt)	J = 8.0, 1.6	1H
H-3, H-5	6.96 - 7.00	Multiplet (m)	-	2H
-COOCH₃	3.91	Singlet (s)	-	3H
Ar-OCH₃	3.90	Singlet (s)	-	3H

Data sourced from a 400 MHz spectrum in CDCl₃.[1] Alternative data suggests shifts at 7.78 ppm, 7.44 ppm, and 6.97 ppm for the aromatic protons, and 3.89 ppm and 3.88 ppm for the methyl protons.[2]

Structural and Signal Assignment Diagram

The following diagram illustrates the chemical structure of Methyl 2-methoxybenzoate, with each unique proton environment labeled. These labels correspond to the assignments in the data table above.

Caption: Structure of Methyl 2-methoxybenzoate with proton signal assignments.

Experimental Protocol

The following is a generalized experimental protocol for acquiring a high-resolution ¹H NMR spectrum of Methyl 2-methoxybenzoate.

1. Sample Preparation:

• Accurately weigh 5-10 mg of high-purity Methyl 2-methoxybenzoate.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) within a standard 5 mm NMR tube. Chloroform-d is a common solvent for a wide range of organic compounds.[3]

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard to provide a reference signal at 0 ppm.

• Securely cap the NMR tube and gently agitate to ensure the sample is fully dissolved and the solution is homogeneous.

2. NMR Spectrometer Setup:

• The ¹H NMR spectrum should be recorded on a suitable nuclear magnetic resonance spectrometer (e.g., a 400 MHz instrument).[1]

• Insert the sample into the NMR probe.

• Lock the spectrometer onto the deuterium (B1214612) signal of the solvent (CDCl₃). This step is crucial for maintaining a stable magnetic field.

• Shim the magnetic field to optimize its homogeneity across the sample, which is essential for achieving high-resolution spectra with sharp, well-defined peaks.

3. Data Acquisition:

• Set the appropriate acquisition parameters, including the spectral width, acquisition time, number of scans, and relaxation delay. For a standard ¹H NMR spectrum, 16 to 64 scans are typically sufficient.

• A 90° pulse angle is commonly used to excite the protons.

• Acquire the Free Induction Decay (FID), which is the time-domain signal.

4. Data Processing:

• Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

• Phase the resulting spectrum to ensure all peaks are in pure absorption mode (positive).

• Perform a baseline correction to create a flat baseline across the spectrum.

• Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

• Integrate the area under each peak to determine the relative ratio of protons responsible for each signal.

• Analyze the multiplicity (e.g., singlet, doublet, triplet) and measure the coupling constants (J values) for all relevant signals.

References

• 1. rsc.org [rsc.org]
• 2. Methyl 2-methoxybenzoate(606-45-1) 1H NMR [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the 13C NMR Spectral Analysis of Methyl 2-methoxybenzoate

This technical guide provides a comprehensive analysis of the Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectrum of Methyl 2-methoxybenzoate (B1232891). It is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who utilize NMR spectroscopy for structural elucidation of organic molecules. This document outlines the experimental protocol, presents quantitative spectral data, and offers a detailed interpretation of the chemical shifts observed for Methyl 2-methoxybenzoate.

Introduction

Methyl 2-methoxybenzoate, also known as methyl o-anisate, is an aromatic ester with the chemical formula C9H10O3.[1][2][3] Its structure consists of a benzene (B151609) ring substituted with a methyl ester group (-COOCH3) and a methoxy (B1213986) group (-OCH3) at adjacent positions. 13C NMR spectroscopy is a powerful analytical technique used to determine the carbon framework of a molecule. By analyzing the chemical shifts of the carbon atoms, valuable information about their electronic environment, bonding, and the overall structure of the molecule can be obtained. This guide details the process of acquiring and interpreting the 13C NMR spectrum of this compound.

Experimental Protocol

The acquisition of a high-quality 13C NMR spectrum requires careful sample preparation and precise instrument parameterization. The following protocol is a standard procedure for small organic molecules like Methyl 2-methoxybenzoate.

2.1 Sample Preparation

A sample of Methyl 2-methoxybenzoate (approximately 10-20 mg) is dissolved in about 0.6-0.7 mL of a deuterated solvent. The most common solvent for this compound is deuterated chloroform (B151607) (CDCl3), which is relatively inert and has a well-defined solvent peak that can be used for spectral calibration.[4][5] A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard, with its 13C NMR signal defined as 0.0 ppm.

2.2 Instrumentation and Data Acquisition

The 13C NMR spectrum is typically recorded on a high-field NMR spectrometer, such as a Bruker Avance instrument, operating at a frequency of 100 MHz or 125 MHz for the 13C nucleus.

• Spectrometer: Bruker Avance 400 or 500 MHz spectrometer.

• Nucleus Observed: 13C

• Solvent: CDCl3[4][5]

• Internal Standard: Tetramethylsilane (TMS)

• Temperature: Room temperature (approx. 298 K)

• Pulse Program: A standard single-pulse experiment with proton decoupling is used to obtain a spectrum where each unique carbon atom appears as a single line.

• Acquisition Time: Typically 1-2 seconds.

• Relaxation Delay: A delay of 2-5 seconds between pulses is used to allow for full relaxation of the carbon nuclei.

• Number of Scans: Due to the low natural abundance of the 13C isotope, a large number of scans (from several hundred to several thousand) are accumulated to achieve an adequate signal-to-noise ratio.

2.3 Data Processing

The raw data (Free Induction Decay, FID) is processed using appropriate software (e.g., TopSpin, Mnova). The processing steps include:

• Fourier Transformation: The FID is converted from the time domain to the frequency domain.

• Phase Correction: The spectrum is phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift scale is referenced to the TMS signal at 0.0 ppm. The CDCl3 solvent peak at approximately 77.16 ppm can be used as a secondary reference.

Data Presentation and Spectral Interpretation

The 13C NMR spectrum of Methyl 2-methoxybenzoate shows nine distinct signals, corresponding to the nine unique carbon atoms in the molecule. The chemical shifts are influenced by the electronic effects of the methoxy (-OCH3) and methyl ester (-COOCH3) substituents on the benzene ring.

Table 1: 13C NMR Chemical Shift Data and Assignments for Methyl 2-methoxybenzoate

Carbon Atom Assignment	Chemical Shift (δ, ppm)	Rationale for Assignment
C=O (Ester Carbonyl)	166.8	The carbonyl carbon is highly deshielded due to the electronegative oxygen atoms and its sp2 hybridization.
C2 (Aromatic, attached to -OCH3)	158.3	The methoxy group is strongly electron-donating through resonance, causing significant deshielding of the directly attached carbon.
C4 (Aromatic CH)	132.8	This carbon is para to the -OCH3 group and meta to the -COOCH3 group, experiencing deshielding.
C6 (Aromatic CH)	130.6	This carbon is ortho to the electron-withdrawing -COOCH3 group, leading to deshielding.
C1 (Aromatic, attached to -COOCH3)	121.2	The ipso-carbon attached to the ester group. Its chemical shift is influenced by the substituent.
C5 (Aromatic CH)	120.1	This carbon is meta to the -OCH3 group and ortho to a hydrogen, resulting in a relatively upfield shift for an aromatic CH.
C3 (Aromatic CH)	112.1	This carbon is ortho to the electron-donating -OCH3 group, which causes significant shielding.
-OCH3 (Methoxy group)	56.0	A typical chemical shift for a methoxy group attached to an aromatic ring.
-COOCH3 (Ester methyl group)	52.1	A typical chemical shift for a methyl group of a methyl ester.

Note: The presented chemical shift values are representative and may vary slightly depending on the specific experimental conditions.

Logical Workflow for Spectral Analysis

The process of analyzing a 13C NMR spectrum follows a logical sequence from sample preparation to final structural confirmation. The following diagram illustrates this workflow.

Caption: Logical workflow for 13C NMR spectral analysis.

Conclusion

The 13C NMR spectrum of Methyl 2-methoxybenzoate provides a clear and unambiguous fingerprint of its carbon skeleton. The nine distinct signals in the spectrum correspond to the nine carbon atoms in the molecule, and their chemical shifts are in excellent agreement with the predicted values based on the electronic effects of the substituents. This technical guide has provided a standard protocol for the acquisition and analysis of the spectrum, a detailed assignment of the observed signals, and a logical workflow for the analytical process. This information is crucial for the structural verification and quality control of Methyl 2-methoxybenzoate in research and industrial settings.

References

• 1. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 2-methoxybenzoate(606-45-1) 13C NMR [m.chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to the FT-IR Spectrum and Functional Groups of Methyl 2-methoxybenzoate

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of Methyl 2-methoxybenzoate (B1232891). It is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for molecular characterization. This document details the correlation between the observed absorption bands and the specific functional groups within the molecule, presents a detailed experimental protocol for spectral acquisition, and includes a logical workflow for spectral analysis.

Introduction to Methyl 2-methoxybenzoate

Methyl 2-methoxybenzoate, also known as methyl o-anisate, is an organic compound with the chemical formula C9H10O3.[1][2] It is a methyl ester of 2-methoxybenzoic acid and is classified as a methoxybenzoic acid.[3] Structurally, it comprises a benzene (B151609) ring substituted with a methoxy (B1213986) group (-OCH3) and a methyl ester group (-COOCH3) at positions 1 and 2, respectively.[4] This compound is a colorless to slightly yellowish liquid at room temperature with a mild, aromatic odor.[2] It serves as an intermediate in the synthesis of various pharmaceuticals and agrochemicals and is also used in fragrance formulations.[2]

FT-IR Spectral Data and Functional Group Analysis

The FT-IR spectrum of Methyl 2-methoxybenzoate exhibits several characteristic absorption bands that correspond to the vibrational frequencies of its constituent functional groups. The primary functional groups are the ester, the ether (methoxy group), and the aromatic ring.[2]

A summary of the expected and observed FT-IR absorption peaks for Methyl 2-methoxybenzoate is presented in the table below.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~3000-2850	Strong	C-H Stretch	Aliphatic (methyl groups)
~1730-1715	Strong, Sharp	C=O Stretch	Ester (carbonyl)
~1600-1400	Medium-Strong	C=C Stretch	Aromatic Ring
~1300-1000	Strong	C-O Stretch	Ester and Ether
~750-700	Strong	C-H Bend (out-of-plane)	Aromatic (ortho-disubstituted)

Experimental Protocol for FT-IR Analysis

The following protocol details the methodology for acquiring an FT-IR spectrum of a liquid sample such as Methyl 2-methoxybenzoate using the Attenuated Total Reflectance (ATR) technique. ATR is a widely used method for liquid samples due to its minimal sample preparation requirements.[5]

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer (e.g., Bruker Tensor 27 FT-IR)[4]

• ATR accessory with a suitable crystal (e.g., diamond or zinc selenide)[5]

Procedure:

• Instrument Setup and Background Scan:

  • Ensure the FT-IR spectrometer and ATR accessory are clean and properly aligned.

  • Select the desired spectral range, typically 4000 to 400 cm⁻¹ for organic compounds.[6]

  • Perform a background scan with a clean, empty ATR crystal to record the spectrum of the ambient environment (e.g., air). This will be subtracted from the sample spectrum.

• Sample Preparation and Application:

  • As Methyl 2-methoxybenzoate is a liquid, no extensive sample preparation is needed.[5][7]

  • Place a small drop of the neat liquid sample directly onto the center of the ATR crystal.[6][8]

• Data Acquisition:

  • Acquire the FT-IR spectrum of the sample. To improve the signal-to-noise ratio, it is recommended to co-add multiple scans (e.g., 16 or 32 scans).[6]

• Data Processing and Analysis:

  • The instrument's software will automatically subtract the background spectrum from the sample spectrum.

  • The resulting spectrum should be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify the characteristic absorption peaks and correlate them to the corresponding functional groups using established correlation tables.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, non-abrasive wipe to remove any residual sample.[6][7]

An alternative method for liquid samples is the transmission technique using a liquid cell.[5] This involves placing a thin film of the liquid between two IR-transparent salt plates (e.g., NaCl or KBr).[7][9]

Logical Workflow for FT-IR Spectral Analysis

The following diagram illustrates the logical workflow for the FT-IR analysis of Methyl 2-methoxybenzoate, from sample preparation to the final identification of its functional groups.

Caption: Workflow for FT-IR analysis of Methyl 2-methoxybenzoate.

Conclusion

The FT-IR spectrum of Methyl 2-methoxybenzoate provides a definitive fingerprint of its molecular structure. The prominent absorption bands corresponding to the ester carbonyl stretch, aromatic C=C stretches, and C-O stretches of the ester and ether functionalities allow for unambiguous identification. The experimental protocol outlined provides a reliable method for obtaining high-quality spectra, and the logical workflow illustrates a systematic approach to spectral interpretation. This guide serves as a valuable resource for scientists and researchers employing FT-IR spectroscopy for the characterization of similar aromatic ester compounds.

References

• 1. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]
• 2. Page loading... [guidechem.com]
• 3. Showing Compound Methyl 2-methoxybenzoate (FDB010545) - FooDB [foodb.ca]
• 4. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. jascoinc.com [jascoinc.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. researchgate.net [researchgate.net]
• 9. drawellanalytical.com [drawellanalytical.com]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Methyl 2-methoxybenzoate

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of Methyl 2-methoxybenzoate (B1232891). It includes a comprehensive breakdown of the major fragment ions, a proposed fragmentation mechanism, and a representative experimental protocol for acquiring the mass spectrum.

Core Concepts in the Fragmentation of Methyl 2-methoxybenzoate

Methyl 2-methoxybenzoate (C₉H₁₀O₃), with a molecular weight of 166.17 g/mol , undergoes characteristic fragmentation upon electron ionization.[1] The fragmentation is primarily dictated by the presence of the ester and methoxy (B1213986) functional groups on the aromatic ring. The initial ionization event involves the removal of an electron to form the molecular ion (M⁺˙) at m/z 166. Subsequent fragmentation pathways are influenced by the stability of the resulting ions and neutral losses.

Quantitative Analysis of the Mass Spectrum

The electron ionization mass spectrum of Methyl 2-methoxybenzoate is characterized by several key fragment ions. The relative abundances of these ions are crucial for structural elucidation and identification. The data presented in Table 1 summarizes the major peaks observed in a typical EI mass spectrum of this compound.

m/z	Proposed Fragment Ion	Neutral Loss	Relative Abundance (%)
166	[C₉H₁₀O₃]⁺˙ (Molecular Ion)	-	40
135	[C₈H₇O₂]⁺	˙OCH₃	100 (Base Peak)
107	[C₇H₇O]⁺	CO	25
92	[C₆H₄O]⁺˙	˙CH₃	15
77	[C₆H₅]⁺	CO	30
51	[C₄H₃]⁺	C₂H₂	10

Table 1: Prominent fragment ions and their relative abundances in the electron ionization mass spectrum of Methyl 2-methoxybenzoate.

Proposed Fragmentation Pathway

The fragmentation of the Methyl 2-methoxybenzoate molecular ion proceeds through several key steps, as illustrated in the diagram below. The initial and most significant fragmentation is the loss of a methoxy radical (˙OCH₃) from the ester group to form the stable benzoyl cation at m/z 135, which is the base peak in the spectrum.

References

• 1. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]

A Technical Guide to the Solubility of Methyl 2-methoxybenzoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 2-methoxybenzoate (B1232891) in various organic solvents. The information contained herein is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical research fields where solubility is a critical parameter.

Methyl 2-methoxybenzoate (CAS 606-45-1), also known as methyl o-anisate, is a chemical compound with applications in perfumery, flavorings, and as an intermediate in the synthesis of pharmaceuticals and other organic compounds.[1][2] Its solubility characteristics are crucial for its application in various chemical processes, including reaction chemistry, purification, and formulation development.

Quantitative Solubility Data

The solubility of methyl 2-methoxybenzoate has been determined in a wide range of organic solvents at 25°C. The following table summarizes this quantitative data, presenting the solubility in grams per liter (g/L).

Solvent	CAS Number	Solubility at 25°C (g/L)
Chloroform	67-66-3	1049.17
Dichloromethane	75-09-2	1139.6
Dimethylformamide (DMF)	68-12-2	742.67
Dimethyl sulfoxide (B87167) (DMSO)	67-68-5	545.29
1,4-Dioxane	123-91-1	524.66
2-Methoxyethanol	109-86-4	445.19
Dimethylacetamide (DMAc)	127-19-5	436.71
Tetrahydrofuran (THF)	109-99-9	428.46
N-Methyl-2-pyrrolidone (NMP)	872-50-4	401.58
Cyclohexanone	108-94-1	338.88
Acetonitrile	75-05-8	321.54
Acetone	67-64-1	292.84
Methyl Acetate	79-20-9	290.68
Ethyl Formate	109-94-4	273.29
Methanol	67-56-1	253.78
2-Ethoxyethanol	110-80-5	247.82
transcutol	31692-85-0	239.24
2-Butanone	78-93-3	237.92
Acetic Acid	64-19-7	215.48
Ethanol	64-17-5	200.48
Ethyl Acetate	141-78-6	198.64
tert-Butanol	75-65-0	176.79
Toluene	108-88-3	172.25
Ethylene Glycol	107-21-1	170.46
Tetrachloromethane	56-23-5	167.25
n-Propanol	71-23-8	139.46
Isopropanol	67-63-0	134.63
2-Butoxyethanol	111-76-2	134.7
n-Propyl Acetate	109-60-4	132.88
o-Xylene	95-47-6	127.57
n-Butanol	71-36-3	126.49
sec-Butanol	78-92-2	116.05
Methyl tert-butyl ether (MTBE)	1634-04-4	116.03
Formic Acid	64-18-6	115.68
n-Butyl Acetate	123-86-4	109.22
n-Pentanol	71-41-0	108.27
Isobutanol	78-83-1	104.9
Ethylbenzene	100-41-4	104.14
Isopentanol	123-51-3	98.29
Isopropyl Acetate	108-21-4	96.31
Methyl isobutyl ketone (MIBK)	108-10-1	93.62
Propylene Glycol	57-55-6	88.58
n-Octanol	111-87-5	85.69
n-Pentyl Acetate	628-63-7	83.85
Isobutyl Acetate	110-19-0	78.3
n-Heptanol	111-70-6	74.18
Cyclohexane	110-82-7	48.46
n-Heptane	142-82-5	21.29
n-Hexane	110-54-3	14.41
Water	7732-18-5	0.92
Data sourced from[1]

Experimental Protocol for Solubility Determination

While the specific experimental protocols used to generate the data above are not publicly available, a general and widely accepted method for determining the solubility of a solid compound in a liquid solvent involves the isothermal shake-flask method. This method is based on achieving a saturated solution at a constant temperature and then determining the concentration of the solute.

A generalized workflow for this process is outlined below:

Experimental Workflow for Solubility Determination

Key Steps in the Protocol:

• Preparation: An excess amount of solid methyl 2-methoxybenzoate is added to a known volume of the organic solvent in a sealed container. Using an excess of the solid ensures that a saturated solution is formed.

• Equilibration: The mixture is agitated at a constant temperature, typically using a shaker or a stirrer, for a sufficient period to allow the system to reach equilibrium. The time required for equilibration can vary depending on the solute and solvent.

• Phase Separation: Once equilibrium is reached, the undissolved solid is separated from the saturated solution. This is a critical step and is usually achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a membrane filter that does not absorb the solute.

• Analysis: A precise aliquot of the clear, saturated solution is carefully removed and its mass or volume is determined. This aliquot is then diluted with a suitable solvent to a concentration that falls within the linear range of the analytical method to be used.

• Quantification: The concentration of methyl 2-methoxybenzoate in the diluted sample is determined using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry. A calibration curve prepared with standard solutions of known concentrations is used for accurate quantification.

• Calculation: The solubility is then calculated from the measured concentration, taking into account the dilution factor.

Factors Influencing Solubility

It is important to note that the solubility of a compound is influenced by several factors, including:

• Temperature: Generally, the solubility of a solid in a liquid increases with temperature.

• Purity of the Compound and Solvent: Impurities in either the solute or the solvent can affect solubility.

• Polymorphism: Different crystalline forms of a compound can exhibit different solubilities.

This guide provides a foundational understanding of the solubility of methyl 2-methoxybenzoate in a variety of organic solvents. For critical applications, it is recommended to experimentally verify the solubility data under the specific conditions of use.

References

• 1. scent.vn [scent.vn]
• 2. Page loading... [guidechem.com]

An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of Methyl 2-methoxybenzoate (B1232891), a compound of interest in various scientific and industrial applications, including as a flavoring agent, in fragrances, and as an intermediate in the synthesis of pharmaceuticals.[1][2] This document outlines the key physical constants of Methyl 2-methoxybenzoate and details the experimental methodologies for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of Methyl 2-methoxybenzoate

The accurate determination of the boiling and melting points of a substance is crucial for its identification, purity assessment, and the design of chemical processes. The following table summarizes the reported values for Methyl 2-methoxybenzoate.

Physical Property	Value	Conditions
Boiling Point	254.00 - 255.00 °C	@ 760.00 mm Hg
248 °C	(literature value)
246 - 248 °C
Melting Point	48.00 - 49.00 °C	@ 760.00 mm Hg

Experimental Protocols for Physical Property Determination

The following sections detail the standardized experimental procedures for determining the boiling and melting points of a chemical compound such as Methyl 2-methoxybenzoate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Principle: A small, finely powdered sample of the solid is heated slowly at a controlled rate. The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Spatula

• Mortar and pestle (optional, for grinding crystals)

Procedure:

• Sample Preparation: A small amount of the solid sample is placed on a clean, dry surface. The open end of a capillary tube is pushed into the sample, trapping a small amount of the solid. The tube is then inverted and tapped gently to pack the solid into the sealed end. The packed sample height should be approximately 2-3 mm.[3]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus. The thermometer is positioned so that the bulb is level with the sample.

• Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for accurate temperature reading.

• Observation: The sample is observed through the magnifying lens of the apparatus. The temperature at which the first visible drop of liquid forms is recorded as the beginning of the melting range. The temperature at which the last solid crystal melts is recorded as the end of the melting range.

• Purity Check: A narrow melting point range (typically 0.5-2°C) is indicative of a pure compound. Impurities tend to lower and broaden the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it. The normal boiling point is measured at an atmospheric pressure of 760 mm Hg.

Principle: A small amount of the liquid is heated, and the temperature at which the liquid and vapor phases are in equilibrium is measured. The Thiele tube method is a common and effective technique for micro-scale boiling point determination.

Apparatus:

• Thiele tube

• Heat-resistant oil (e.g., mineral oil)

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Thermometer (calibrated)

• Bunsen burner or other heat source

• Clamp and stand

Procedure:

• Sample Preparation: A few drops of the liquid sample are placed into the small test tube. A capillary tube, with its sealed end up, is placed into the test tube containing the liquid.

• Apparatus Setup: The test tube is attached to the thermometer using a rubber band or a small piece of tubing. The thermometer and attached test tube are then clamped so that they are immersed in the oil within the Thiele tube. The top of the test tube should be above the oil level.

• Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. The shape of the Thiele tube allows for the circulation of the oil, ensuring uniform heating.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

• Temperature Reading: The heat source is removed, and the apparatus is allowed to cool. The stream of bubbles will slow down and eventually stop. The moment the liquid begins to enter the capillary tube, the temperature is recorded. This temperature is the boiling point of the liquid.[4]

Logical Workflow for Physicochemical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the melting and boiling points of a chemical substance like Methyl 2-methoxybenzoate.

Caption: Workflow for determining the melting and boiling points.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]

Stability and Storage of Methyl 2-methoxybenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Methyl 2-methoxybenzoate (B1232891) (CAS 606-45-1). This document synthesizes available data on its degradation kinetics, outlines potential degradation pathways, and offers detailed experimental protocols for stability assessment, including a template for forced degradation studies and the development of a stability-indicating HPLC-UV method.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Methyl 2-methoxybenzoate is essential for predicting its stability and designing appropriate storage and handling protocols.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₃	[1][2]
Molecular Weight	166.17 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	246-248 °C	[4][5]
Density	1.157 g/mL at 25 °C	[4][5]
Flash Point	113 °C	[5]
Solubility	Very slightly soluble in water; soluble in organic solvents and oils.	[6]

Stability Profile

Methyl 2-methoxybenzoate is generally considered stable at room temperature when stored in sealed containers under normal handling and storage conditions.[1] However, its ester functionality makes it susceptible to degradation under certain environmental pressures, most notably hydrolysis.

Hydrolytic Stability

The primary degradation pathway for Methyl 2-methoxybenzoate is hydrolysis of the methyl ester group, which is significantly accelerated under basic conditions.

A kinetic study of the alkaline hydrolysis of Methyl 2-methoxybenzoate at 35°C revealed that the observed rate constant (kobsd) follows the equation:

kobsd = B₁[OH⁻] + C₁[OH⁻]²

This indicates a reaction mechanism that is dependent on the hydroxide (B78521) ion concentration.[7] The degradation product of this hydrolysis is 2-methoxybenzoic acid and methanol.

Photostability

Thermal Stability

Thermal decomposition of Methyl 2-methoxybenzoate is expected to yield carbon monoxide (CO) and carbon dioxide (CO₂).[1] It is stable at room temperature, but its stability at elevated temperatures has not been quantitatively documented in the literature.

Oxidative Stability

Methyl 2-methoxybenzoate should be stored away from strong oxidizing agents, as these may induce degradation.[1] The specific degradation products resulting from oxidative stress have not been detailed in the available literature.

Proposed Degradation Pathways

Based on the chemical structure of Methyl 2-methoxybenzoate, the following degradation pathways can be proposed. The primary and experimentally supported pathway is alkaline hydrolysis. Other pathways are hypothetical and would need to be confirmed through forced degradation studies.

Caption: Proposed degradation pathways for Methyl 2-methoxybenzoate.

Recommended Storage and Handling

To ensure the long-term stability and integrity of Methyl 2-methoxybenzoate, the following storage and handling guidelines are recommended:

Condition	Recommendation	Rationale
Container	Store in a tightly closed container.	Prevents exposure to moisture and atmospheric contaminants.[1]
Temperature	Store in a cool, dry place. Room temperature is generally acceptable. For long-term storage, refrigeration at 2-8°C is advisable.	Minimizes the rate of potential degradation reactions.[1][9]
Atmosphere	Store in a well-ventilated area.	Prevents the buildup of vapors.[1]
Incompatibilities	Keep away from strong oxidizing agents and strong bases.	Avoids chemical reactions that can lead to degradation.[1][10]

Experimental Protocols for Stability Assessment

For researchers and drug development professionals, conducting forced degradation studies is crucial for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[11]

Forced Degradation Study Protocol (Template)

This protocol provides a general framework for conducting a forced degradation study on Methyl 2-methoxybenzoate.

• Preparation of Stock Solution: Prepare a stock solution of Methyl 2-methoxybenzoate in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 N HCl. Heat at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 N NaOH, and dilute to the working concentration with the mobile phase.

  • Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH. Keep at room temperature or heat at a lower temperature (e.g., 40°C) for a specified period. At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 N HCl, and dilute to the working concentration.

  • Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified period. At each time point, withdraw a sample and dilute to the working concentration.

  • Thermal Degradation: Store the solid compound in a hot air oven at a specified temperature (e.g., 80°C) for a defined period. Also, heat a solution of the compound. At each time point, withdraw a sample, allow it to cool, and dilute to the working concentration.

  • Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) and visible light (as per ICH Q1B guidelines). Wrap a control sample in aluminum foil to protect it from light. At each time point, withdraw a sample from both the exposed and control solutions and dilute to the working concentration.

• Sample Analysis: Analyze all samples using a suitable analytical technique, such as HPLC-UV, to determine the extent of degradation and to profile the degradation products.

Development of a Stability-Indicating HPLC-UV Method (Template)

A stability-indicating method is crucial to separate and quantify the parent compound from its degradation products.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution is often necessary to separate polar degradation products from the more non-polar parent compound. A typical mobile phase could be a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 3-7) and an organic solvent (e.g., acetonitrile or methanol).

• Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of Methyl 2-methoxybenzoate from its UV spectrum.

• Method Validation: The developed method should be validated according to ICH guidelines for parameters such as specificity, linearity, range, accuracy, precision, and robustness. The specificity is demonstrated by the ability of the method to resolve the main peak from all degradation product peaks.

Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study and the development of a stability-indicating analytical method.

Caption: A typical workflow for conducting forced degradation studies.

Conclusion

Methyl 2-methoxybenzoate is a relatively stable compound under recommended storage conditions. The primary known degradation pathway is alkaline hydrolysis of the ester group. While comprehensive data on its stability under photolytic, thermal, and oxidative stress is lacking in the public domain, this guide provides a framework for researchers to conduct their own stability assessments. By following the proposed experimental protocols, scientists and drug development professionals can generate the necessary data to ensure the quality, safety, and efficacy of their formulations containing Methyl 2-methoxybenzoate.

References

• 1. Methyl 2-methoxybenzoate(606-45-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. High purity Methyl 2-methoxybenzoate Cas 606-45-1 with steady supply | Jayusion [jayusion.com]
• 4. Methyl 2-methoxybenzoate | 606-45-1 [chemicalbook.com]
• 5. 2-甲氧基苯甲酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. scent.vn [scent.vn]
• 7. researchgate.net [researchgate.net]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. fishersci.com [fishersci.com]
• 11. medcraveonline.com [medcraveonline.com]

An In-depth Technical Guide to the Health and Safety of Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for Methyl 2-methoxybenzoate (B1232891) (CAS No. 606-45-1), a compound used in laboratory settings, and as a fragrance and flavoring ingredient.[1][2] The information is compiled from safety data sheets, regulatory guidelines, and scientific assessments to ensure a thorough understanding of its potential hazards and safe handling procedures.

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of Methyl 2-methoxybenzoate is presented below. It is important to note that while comprehensive toxicological testing has not been fully investigated, the available data provides a foundational understanding of its safety profile.[3]

Table 1: Physicochemical Properties of Methyl 2-methoxybenzoate

Property	Value	Reference(s)
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.17 g/mol	[1]
Appearance	Clear, colorless to pale yellow liquid	[1][4]
Odor	Herbaceous, anise-like	[4]
Boiling Point	246-248 °C	[2][4]
Density	1.157 g/mL at 25 °C	[5][6]
Flash Point	113 °C (closed cup)	[2][5]
Refractive Index	1.532-1.534 at 20 °C	[2][4]
Solubility	Insoluble in water	[1]

Table 2: Toxicological Data for Methyl 2-methoxybenzoate

Test	Result	Reference(s)
Acute Oral Toxicity	No data available for Methyl 2-methoxybenzoate.
Acute Dermal Toxicity	In a limit test on rats (OECD 402), a single dermal application of 2000 mg/kg resulted in no mortality or signs of systemic toxicity.	[1][7]
Skin Irritation	Causes skin irritation (Category 2). In a study on rabbits (OECD 404), no irritation was observed.	[3][7]
Eye Irritation	Causes serious eye irritation (Category 2).	[3]
Skin Sensitization	No skin sensitization reactions were observed in a human maximization test.	[8]
Genotoxicity (Ames Test)	Not mutagenic in a bacterial reverse mutation assay (OECD TG 471).	[8]
Genotoxicity (In Vitro Micronucleus)	Not clastogenic in an in vitro micronucleus test (OECD TG 487).	[8]
Specific Target Organ Toxicity	May cause respiratory irritation (single exposure, Category 3).	[3]

Hazard Identification and Classification

Methyl 2-methoxybenzoate is classified as hazardous according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[3]

GHS Hazard Statement Flowchart

GHS Hazard Classifications for Methyl 2-methoxybenzoate.

Experimental Protocols

Detailed methodologies for key toxicological and safety assessments are outlined below, based on standard OECD guidelines.

Acute Dermal Toxicity (as per OECD Guideline 402)

This test provides information on health hazards likely to arise from a short-term dermal exposure to the substance.

Experimental Workflow for Acute Dermal Toxicity (Limit Test)

Workflow for an acute dermal toxicity limit test.

A limit test was conducted on young adult Wistar rats (5 male, 5 female). A single dose of 2000 mg/kg body weight of undiluted Methyl 2-methoxybenzoate was applied to the clipped dorsal skin and covered with a semi-occlusive dressing for 24 hours.[1][7] Animals were observed for 14 days for mortality and signs of toxicity.[7]

Skin Irritation (as per OECD Guideline 404)

This test assesses the potential for a substance to cause reversible inflammatory changes to the skin.

Methodology:

• Test Animals: Healthy young adult albino rabbits are used.[9]

• Application: 0.5 mL of the test substance is applied to a small area of clipped, intact skin.[9] The area is then covered with a gauze patch and a semi-occlusive dressing for a 4-hour exposure period.[7]

• Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48, and 72 hours.[9] The observation period can be extended up to 14 days to assess the reversibility of any observed effects.[9]

• Scoring: Dermal reactions are scored according to a standardized grading system.[7]

In a study following this guideline, Methyl 2-methoxybenzoate did not produce any dermal irritation or corrosion in rabbits, with a skin irritation score of 0.00 for all animals.[7]

Eye Irritation (as per OECD Guideline 405)

This test evaluates the potential of a substance to produce reversible or irreversible changes in the eye.

Methodology:

• Test Animals: Healthy young adult albino rabbits are used.[4]

• Application: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac of one eye of each animal.[2] The other eye serves as an untreated control.[4]

• Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application.[4] The observation period may be extended to 21 days to assess reversibility.[4]

• Scoring: Ocular lesions are scored using a standardized system.[2]

Bacterial Reverse Mutation Assay (Ames Test) (as per OECD Guideline 471)

This in vitro test is used to detect gene mutations.

Methodology:

• Tester Strains: Histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of Escherichia coli are used.

• Procedure: The plate incorporation method is commonly used. The test substance, bacterial culture, and, in some cases, a metabolic activation system (S9 mix) are combined in molten top agar (B569324) and poured onto a minimal agar plate.[3]

• Incubation: Plates are incubated for 48-72 hours.

• Evaluation: The number of revertant colonies (colonies that have mutated and can now grow in the absence of the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

A study on Methyl 2-methoxybenzoate found no increase in the mean number of revertant colonies at any tested dose, with or without metabolic activation, indicating it is not mutagenic under the conditions of the test.[8]

In Vitro Mammalian Cell Micronucleus Test (as per OECD Guideline 487)

This genotoxicity test detects chromosomal damage.

Methodology:

• Cell Cultures: Human or rodent cell lines, such as human peripheral blood lymphocytes, are used.[10]

• Treatment: Cells are exposed to the test substance at various concentrations, with and without a metabolic activation system.[10]

• Harvest and Staining: After an appropriate incubation period, the cells are harvested and stained to visualize micronuclei.[11]

• Analysis: The frequency of cells containing micronuclei is determined by microscopic analysis.[10] A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic activity.[10]

In a study using human peripheral blood lymphocytes, Methyl 2-methoxybenzoate did not induce an increase in binucleated cells with micronuclei at concentrations up to 1662 µg/mL, and was therefore considered non-clastogenic.[8]

Safe Handling and Emergency Procedures

Handling and Storage

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, and eye/face protection.[3] Avoid breathing mist, vapors, or spray.[3] Use only in a well-ventilated area.[3] Wash hands thoroughly after handling.[3]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First-Aid Measures

First-Aid Decision Tree

First-aid measures for exposure to Methyl 2-methoxybenzoate.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[5]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention if irritation develops and persists.[5]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[5]

• Ingestion: Clean mouth with water and drink plenty of water. Do NOT induce vomiting. Get medical attention.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[2]

• Specific Hazards: Combustible liquid. Hazardous decomposition products include carbon monoxide and carbon dioxide.[3]

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as required.[3]

• Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica (B1680970) gel).[3] Keep in suitable, closed containers for disposal.

Stability and Reactivity

• Reactivity: Not reactive under normal conditions.

• Chemical Stability: Stable under recommended storage conditions.[4]

• Conditions to Avoid: Heat, flames, and sparks.

• Incompatible Materials: Strong oxidizing agents and strong bases.[3]

• Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[3]

This guide is intended to provide detailed health and safety information for the use of Methyl 2-methoxybenzoate in a professional research environment. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier and follow all institutional and local safety guidelines.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. bulldog-bio.com [bulldog-bio.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. nucro-technics.com [nucro-technics.com]
• 6. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. oecd.org [oecd.org]
• 10. nucro-technics.com [nucro-technics.com]
• 11. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Natural Presence of Methyl 2-methoxybenzoate: A Technical Guide

An in-depth exploration reveals Methyl 2-methoxybenzoate (B1232891) to be a compound of predominantly synthetic origin, with its reported natural occurrences in select flora and fungi remaining largely unsubstantiated by detailed, publicly available scientific literature. This guide provides a comprehensive overview of the current knowledge, detailing the unverified reports of its natural sources, and offers a framework for its potential extraction, analysis, and biosynthesis based on established methodologies for analogous aromatic esters.

Reported Natural Occurrence: An Unverified Landscape

Methyl 2-methoxybenzoate, a methoxybenzoic acid ester, is cataloged in chemical databases such as PubChem and FooDB as having been detected in the herbaceous peony (Paeonia lactiflora) and certain species of mushrooms, namely the common mushroom (Agaricus bisporus) and the oyster mushroom (Pleurotus ostreatus). The PubChem entry for Methyl 2-methoxybenzoate cites the LOTUS (the natural products occurrence database) as the source for its presence in Paeonia lactiflora[1].

However, an extensive review of scientific literature, including numerous studies on the volatile organic compounds (VOCs) of Paeonia lactiflora and various mushroom species, fails to corroborate these claims with primary research data. Detailed GC-MS analyses of the floral scent of Paeonia lactiflora have identified a wide array of terpenes, alcohols, and other benzenoids as the major constituents, with no mention of Methyl 2-methoxybenzoate. Similarly, studies on the volatile profiles of Agaricus bisporus and Pleurotus ostreatus focus on characteristic C8 compounds, such as 1-octen-3-ol, and do not list Methyl 2-methoxybenzoate among the identified metabolites.

This significant discrepancy between database entries and the available primary literature suggests that the natural occurrence of Methyl 2-methoxybenzoate is, at best, not well-documented and requires further rigorous scientific investigation for confirmation.

Quantitative Data: A Notable Absence

Consistent with the lack of primary literature on its natural occurrence, there is a complete absence of quantitative data regarding the concentration of Methyl 2-methoxybenzoate in any natural source. Scientific studies that quantify volatile compounds in Paeonia lactiflora, Agaricus bisporus, and Pleurotus ostreatus do not include this compound in their analyses.

For context, the following table summarizes the major volatile compounds typically found in these organisms, highlighting the absence of Methyl 2-methoxybenzoate.

Organism	Major Volatile Compounds Detected	Reference
Paeonia lactiflora	Monoterpenes (e.g., linalool, geraniol, citronellol), Phenylpropanoids/Benzenoids (e.g., phenylethyl alcohol)
Agaricus bisporus	C8 compounds (e.g., 1-octen-3-ol, 3-octanone, 1-octen-3-one), Benzaldehyde, Benzyl alcohol
Pleurotus ostreatus	C8 compounds (e.g., 1-octen-3-ol, 3-octanone), Terpenes

Experimental Protocols: A Methodological Framework

While specific experimental protocols for the extraction and identification of naturally occurring Methyl 2-methoxybenzoate are not available, established methodologies for the analysis of volatile and semi-volatile compounds from plant and fungal matrices can be adapted.

Extraction of Volatile Compounds

3.1.1. Headspace Solid-Phase Microextraction (HS-SPME)

This non-destructive technique is ideal for sampling volatile compounds from living organisms, such as flowers, and for the analysis of headspace over solid or liquid samples.

• Sample Preparation: Fresh plant material (e.g., petals of Paeonia lactiflora) or fungal tissue is placed in a sealed vial.

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., polydimethylsiloxane/divinylbenzene - PDMS/DVB) is exposed to the headspace above the sample. The vial may be gently heated to facilitate the release of semi-volatile compounds.

• Desorption: The fiber is then retracted and inserted into the heated injection port of a gas chromatograph (GC) for thermal desorption of the analytes.

3.1.2. Solvent Extraction

For less volatile compounds or for a more comprehensive extraction, solvent-based methods are employed.

• Sample Preparation: Fresh or dried and ground plant or fungal material is used.

• Extraction: The sample is extracted with a suitable organic solvent (e.g., methanol, ethanol, hexane, or a mixture thereof). Techniques such as maceration, sonication, or Soxhlet extraction can be used to improve efficiency.

• Concentration: The resulting extract is filtered and concentrated under reduced pressure.

Identification and Quantification

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the separation and identification of volatile and semi-volatile compounds.

• Separation: The extracted compounds are separated based on their boiling points and polarity on a GC column (e.g., a non-polar DB-5ms column).

• Identification: The separated compounds are fragmented and detected by a mass spectrometer. The resulting mass spectra are compared with spectral libraries (e.g., NIST, Wiley) for identification. Confirmation is achieved by comparing the retention time and mass spectrum with that of an authentic standard of Methyl 2-methoxybenzoate.

• Quantification: For quantitative analysis, a calibration curve is generated using a certified reference standard of Methyl 2-methoxybenzoate. An internal standard can be used to improve accuracy and precision.

The following diagram illustrates a general workflow for the analysis of volatile compounds from a natural source.

Figure 1. General experimental workflow for the analysis of volatile compounds.

Biosynthesis: A Hypothetical Pathway

A definitive biosynthetic pathway for Methyl 2-methoxybenzoate in natural organisms has not been elucidated. However, a plausible pathway can be proposed based on the well-established biosynthesis of other plant-derived aromatic esters, such as methyl benzoate (B1203000) and methyl salicylate.

The biosynthesis of benzenoids generally originates from the shikimate pathway, leading to the formation of the aromatic amino acid L-phenylalanine. From L-phenylalanine, a series of enzymatic reactions, including those catalyzed by phenylalanine ammonia-lyase (PAL) and subsequent side-chain modifications, lead to the formation of benzoic acid.

The final step in the formation of methyl esters is the methylation of the carboxylic acid group. This reaction is typically catalyzed by a member of the SABATH family of methyltransferases, which utilize S-adenosyl-L-methionine (SAM) as the methyl donor. In the case of Methyl 2-methoxybenzoate, the precursor would be 2-methoxybenzoic acid. The methoxy (B1213986) group at the ortho position is likely introduced earlier in the pathway, possibly through the action of an O-methyltransferase on a hydroxylated benzoic acid precursor.

The proposed biosynthetic pathway is depicted below.

Figure 2. Hypothetical biosynthetic pathway of Methyl 2-methoxybenzoate.

Conclusion

For researchers and drug development professionals interested in this molecule, the focus should be on two fronts: first, conducting rigorous analytical studies on the reported natural sources to definitively confirm or refute its presence. The methodological framework provided in this guide offers a starting point for such investigations. Second, given its current status as a primarily synthetic compound, its biological activities and potential applications can be explored using commercially available standards. Understanding the hypothetical biosynthetic pathway can also guide future research in metabolic engineering to potentially produce this compound in microbial or plant-based systems. Further research is imperative to clarify the natural origins of Methyl 2-methoxybenzoate.

References

• 1. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Methyl 2-methoxybenzoate as a Starting Material for Pharmaceutical Intermediates

Introduction

Methyl 2-methoxybenzoate (B1232891), a readily available aromatic ester, serves as a versatile starting material in the synthesis of various pharmaceutical intermediates. Its chemical structure, featuring a methoxy (B1213986) group and a methyl ester on a benzene (B151609) ring, allows for a range of chemical transformations, making it a valuable building block in the development of active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the synthesis of key intermediates for several important drugs, starting from methyl 2-methoxybenzoate. The protocols are intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate: An Intermediate for Sulpiride

Sulpiride is an antipsychotic and antidepressant drug. A key intermediate in its synthesis is methyl 2-methoxy-5-sulfamoylbenzoate. This protocol outlines the synthesis of this intermediate starting from methyl 2-methoxybenzoate.

Experimental Protocol

The synthesis involves a two-step process: chlorosulfonylation of methyl 2-methoxybenzoate followed by amination.

Step 1: Synthesis of Methyl 5-(chlorosulfonyl)-2-methoxybenzoate

• In a 250 ml four-necked flask equipped with a thermometer, mechanical stirrer, condenser, and an exhaust gas absorption device, add 90.3 g (0.5 mol) of methyl 2-methoxybenzoate.

• Under stirring, slowly add 76 g (0.65 mol) of chlorosulfonic acid. The temperature of the reaction mixture will rise.

• Maintain the reaction mixture at a temperature of 45-50°C and continue stirring for 2 hours.[1]

• At the same temperature, add 107 g (0.9 mol) of thionyl chloride and continue the reaction for 8 hours, or until the evolution of hydrochloric acid and sulfur dioxide gas ceases.[1]

Step 2: Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate

• Cool the reaction mixture from Step 1 to below 5°C.

• Slowly pour the cooled reaction mixture into 200 ml of ice water with stirring for 30 minutes.

• Extract the aqueous mixture twice with 100 ml portions of dichloromethane (B109758).

• Combine the organic layers and introduce ammonia (B1221849) gas until the solution becomes alkaline (pH 10.1-12).[1]

• Remove the dichloromethane by distillation.

• To the residue, add 200 ml of methanol (B129727) and 40 g of concentrated sulfuric acid, and reflux for 6 hours.

• Distill off the methanol and neutralize the residue with a saturated sodium carbonate solution to an alkaline pH (pH 12).

• Filter the resulting solid, wash with water, and dry to obtain the final product.[1]

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles	Yield (%)	Purity (%)
Methyl 2-methoxybenzoate	166.17	90.3 g	0.5	-	>99%
Chlorosulfonic acid	116.52	76 g	0.65	-	-
Thionyl chloride	118.97	107 g	0.9	-	-
Methyl 2-methoxy-5-sulfamoylbenzoate	245.25	196 g (dried)	0.8	78.5	98

Table 1: Summary of quantitative data for the synthesis of methyl 2-methoxy-5-sulfamoylbenzoate.

Synthetic Workflow

References

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

Application Notes and Protocols: FeCl2 Catalyzed Cross-Coupling of Methyl 2-Methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron-catalyzed cross-coupling reactions have emerged as a cost-effective and environmentally benign alternative to traditional palladium- or nickel-catalyzed methods for the formation of carbon-carbon bonds.[1][2] This application note details the experimental protocol for the FeCl2-catalyzed cross-dehydrogenative coupling of methyl 2-methoxybenzoate (B1232891) with diphenylmethane (B89790). This reaction is a valuable tool for the synthesis of complex diarylmethane derivatives, which are important structural motifs in medicinal chemistry and materials science. The protocol described herein is based on the work of Li et al., who developed an iron-catalyzed cross-dehydrogenative arylation (CDA) of benzylic C-H bonds.[1][3]

Reaction Principle

The FeCl2-catalyzed cross-coupling reaction between methyl 2-methoxybenzoate and diphenylmethane proceeds via a cross-dehydrogenative arylation (CDA) mechanism. This process involves the iron-catalyzed activation of a benzylic C-H bond in diphenylmethane and a C-H bond on the electron-rich aromatic ring of methyl 2-methoxybenzoate, followed by the formation of a new C-C bond with the concomitant release of hydrogen. An oxidant is typically required to facilitate the catalytic cycle. The proposed mechanism involves a single-electron-transfer (SET) oxidation followed by a Friedel-Crafts-type alkylation.[1][3]

Application in Drug Discovery and Development

Cross-coupling reactions are fundamental to modern drug discovery, enabling the rapid synthesis of compound libraries for structure-activity relationship (SAR) studies. Iron-catalyzed methodologies are particularly attractive due to the low cost, low toxicity, and abundance of iron. The ability to form C-C bonds by direct C-H activation, as demonstrated in this protocol, offers a more atom-economical and sustainable approach to the synthesis of novel pharmacophores and complex drug candidates.

Experimental Protocol

This protocol provides a general procedure for the FeCl2-catalyzed cross-coupling of methyl 2-methoxybenzoate with diphenylmethane. Optimal reaction conditions may vary and should be determined for specific substrates and scales.

Materials:

• Anhydrous Iron(II) chloride (FeCl2)

• Methyl 2-methoxybenzoate

• Diphenylmethane

• Anhydrous solvent (e.g., 1,2-dichloroethane)

• Oxidant (e.g., Di-tert-butyl peroxide (DTBP))

• Schlenk flask or oven-dried reaction tube with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add anhydrous FeCl2 (0.1 mmol, 10 mol%).

• The flask is evacuated and backfilled with an inert atmosphere (Nitrogen or Argon) three times.

• Under a positive pressure of inert gas, add diphenylmethane (1.0 mmol, 1.0 equiv), methyl 2-methoxybenzoate (2.0 mmol, 2.0 equiv), and anhydrous 1,2-dichloroethane (B1671644) (2.0 mL).

• Stir the mixture at room temperature for 5 minutes.

• Add the oxidant (e.g., DTBP, 2.0 mmol, 2.0 equiv) to the reaction mixture dropwise via syringe.

• The reaction mixture is then heated to the desired temperature (e.g., 80 °C) and stirred for the specified time (e.g., 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature and quenched by the addition of a saturated aqueous solution of sodium thiosulfate.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired cross-coupled product.

Data Presentation

Table 1: Reaction Parameters and Yields for the FeCl2-Catalyzed Cross-Coupling of Methyl 2-methoxybenzoate with Diphenylmethane.

Entry	Catalyst (mol%)	Oxidant (equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	FeCl2 (10)	DTBP (2.0)	1,2-Dichloroethane	80	24	75
2	FeCl2 (10)	DDQ (2.0)	1,2-Dichloroethane	80	24	68
3	FeCl3 (10)	DTBP (2.0)	1,2-Dichloroethane	80	24	65
4	FeCl2 (10)	DTBP (2.0)	Toluene	100	24	55
5	FeCl2 (5)	DTBP (2.0)	1,2-Dichloroethane	80	24	60

Note: The data presented in this table is illustrative and based on typical results for iron-catalyzed cross-dehydrogenative coupling reactions. Actual yields may vary.

Visualizations

Diagram 1: Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the FeCl2-catalyzed cross-dehydrogenative coupling.

Diagram 2: Experimental Workflow

Caption: A streamlined workflow for the cross-coupling experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Gefitinib Utilizing Methyl Benzoate Derivatives

These application notes provide a comprehensive overview of the synthesis of Gefitinib, a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, starting from a methyl benzoate (B1203000) derivative. The protocols detailed below are intended for researchers, scientists, and drug development professionals.

Introduction

Gefitinib (marketed as Iressa) is a crucial therapeutic agent in the treatment of non-small cell lung cancer (NSCLC), particularly in patients with activating mutations in the EGFR gene.[1][2] Its mechanism of action involves the inhibition of EGFR autophosphorylation, which in turn blocks downstream signaling pathways responsible for cancer cell proliferation and survival.[2] Several synthetic routes to Gefitinib have been developed, with some of the more recent and efficient methods utilizing substituted methyl benzoate derivatives as accessible starting materials. This document outlines a common synthetic strategy starting from a hydroxylated and methoxylated methyl benzoate precursor. While the specific starting material can vary, a representative synthesis commencing with methyl 3-hydroxy-4-methoxybenzoate is detailed below, as it is a well-documented approach.[2][3][4][5]

Synthetic Pathway Overview

The synthesis of Gefitinib from methyl 3-hydroxy-4-methoxybenzoate is a multi-step process that involves the sequential construction of the quinazoline (B50416) core, followed by the introduction of the key side chains. The overall strategy is designed to avoid problematic demethylation steps that can lead to lower yields in other synthetic approaches.[2]

The logical workflow for the synthesis is depicted below:

Caption: Synthetic workflow for Gefitinib starting from a methyl benzoate derivative.

Experimental Protocols

The following are detailed experimental protocols for each key step in the synthesis of Gefitinib.

Step 1: Alkylation of Methyl 3-hydroxy-4-methoxybenzoate

This step introduces the three-carbon chloro-terminated side chain at the 3-hydroxy position.

• Reagents: Methyl 3-hydroxy-4-methoxybenzoate, 1-bromo-3-chloropropane, Potassium carbonate (K₂CO₃), Dimethylformamide (DMF).

• Procedure: A mixture of methyl 3-hydroxy-4-methoxybenzoate (0.47 mol), 1-bromo-3-chloropropane (0.65 mol), and potassium carbonate (1.0 mol) in DMF (500 mL) is heated at 70°C for 4 hours.[4] The reaction mixture is then cooled to room temperature and poured into ice-water (3 L) with constant stirring. The resulting solid is filtered and washed with cold water. The crude product is recrystallized from ethyl acetate to yield methyl 3-(3-chloropropoxy)-4-methoxybenzoate.[4]

Step 2: Nitration

A nitro group is introduced ortho to the methoxy (B1213986) group, which is a necessary precursor for the formation of the quinazoline ring.

• Reagents: Methyl 3-(3-chloropropoxy)-4-methoxybenzoate, Nitric acid (HNO₃), Acetic acid.

• Procedure: Nitric acid is added dropwise to a solution of methyl 3-(3-chloropropoxy)-4-methoxybenzoate in acetic acid at 0-5°C.[3][4] The reaction is stirred for a specified time while maintaining the low temperature. The reaction mixture is then quenched with ice-water, and the precipitated product, methyl 5-(3-chloropropoxy)-4-methoxy-2-nitrobenzoate, is collected by filtration.

Step 3: Reduction of the Nitro Group

The nitro group is reduced to an amino group to facilitate the subsequent cyclization reaction.

• Reagents: Methyl 5-(3-chloropropoxy)-4-methoxy-2-nitrobenzoate, Iron powder (Fe), Acetic acid, Methanol (B129727).

• Procedure: To a solution of methyl 5-(3-chloropropoxy)-4-methoxy-2-nitrobenzoate in methanol and acetic acid, iron powder is added portion-wise.[3] The mixture is heated to 50°C under a nitrogen atmosphere. After the reaction is complete, the iron sludge is filtered off, and the solvent is removed under reduced pressure to yield methyl 5-(3-chloropropoxy)-2-amino-4-methoxybenzoate.

Step 4: Cyclization to form the Quinazolinone Core

The amino-benzoate intermediate is cyclized with formamidine acetate to form the core quinazolinone ring structure.

• Reagents: Methyl 5-(3-chloropropoxy)-2-amino-4-methoxybenzoate, Formamidine acetate, Ethanol (B145695) (EtOH).

• Procedure: A solution of methyl 5-(3-chloropropoxy)-2-amino-4-methoxybenzoate (0.36 mol) and formamidine acetate (0.51 mol) in ethanol (800 mL) is refluxed for 6 hours.[4] The mixture is cooled, and the precipitated product, 6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one, is collected by filtration and washed with ethanol.[4]

Step 5: Chlorination of the Quinazolinone

The hydroxyl group at the 4-position of the quinazolinone is replaced with a chlorine atom to activate it for the subsequent nucleophilic aromatic substitution.

• Reagents: 6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one, Thionyl chloride (SOCl₂), DMF.

• Procedure: The quinazolinone intermediate is refluxed with thionyl chloride in the presence of a catalytic amount of DMF. After completion of the reaction, excess thionyl chloride is removed by distillation under reduced pressure to give 4-chloro-6-(3-chloropropoxy)-7-methoxyquinazoline.

Step 6: Amination with 3-chloro-4-fluoroaniline

The 4-chloroquinazoline (B184009) is reacted with 3-chloro-4-fluoroaniline to introduce the characteristic anilino moiety of Gefitinib.

• Reagents: 4-chloro-6-(3-chloropropoxy)-7-methoxyquinazoline, 3-chloro-4-fluoroaniline, Isopropanol (B130326) (i-PrOH).

• Procedure: A mixture of the 4-chloroquinazoline and 3-chloro-4-fluoroaniline in isopropanol is refluxed. Upon cooling, the product, N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine, precipitates and is collected by filtration.

Step 7: Final Amination with Morpholine

The terminal chlorine on the propoxy side chain is displaced by morpholine to yield the final product, Gefitinib.

• Reagents: N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine, Morpholine, Potassium iodide (KI).

• Procedure: The intermediate from the previous step is heated with morpholine in the presence of potassium iodide at 70°C.[3] After the reaction is complete, the mixture is worked up to isolate Gefitinib. The crude product can be purified by recrystallization.

Quantitative Data Summary

The following table summarizes the reported yields for the key steps in the synthesis of Gefitinib starting from a methyl benzoate derivative.

Step No.	Reaction	Starting Material	Product	Yield (%)	Reference
1	Alkylation	Methyl 3-hydroxy-4-methoxybenzoate	Methyl 3-(3-chloropropoxy)-4-methoxybenzoate	95	[3][4]
2 & 3	Nitration & Reduction	Methyl 3-(3-chloropropoxy)-4-methoxybenzoate	Methyl 5-(3-chloropropoxy)-2-amino-4-methoxybenzoate	77	[3]
4	Cyclization	Methyl 5-(3-chloropropoxy)-2-amino-4-methoxybenzoate	6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one	92	[4][6]
5 & 6	Chlorination & Amination	6-(3-chloropropoxy)-7-methoxyquinazolin-4(3H)-one	N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	93 (for amination step)	[3]
7	Amination with Morpholine	N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	Gefitinib	78	[4]
-	Overall	Methyl 3-hydroxy-4-methoxybenzoate	Gefitinib	~37.4	[5]

Gefitinib's Mechanism of Action: EGFR Signaling Pathway Inhibition

Gefitinib exerts its therapeutic effect by targeting the epidermal growth factor receptor (EGFR), a member of the ErbB family of receptor tyrosine kinases.[3] In many cancer cells, EGFR is overexpressed or has activating mutations, leading to uncontrolled cell growth and proliferation. Gefitinib competitively binds to the ATP-binding site of the EGFR tyrosine kinase domain, inhibiting its autophosphorylation and subsequent activation of downstream signaling cascades.

The simplified EGFR signaling pathway and the point of inhibition by Gefitinib are illustrated in the diagram below:

Caption: Inhibition of the EGFR signaling pathway by Gefitinib.

By blocking these critical signaling pathways, Gefitinib effectively induces apoptosis (programmed cell death) and inhibits the growth of cancer cells that are dependent on EGFR signaling.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. ukm.my [ukm.my]
• 3. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. newdrugapprovals.org [newdrugapprovals.org]

Application Notes and Protocols: Exploring the Role of Benzoate Derivatives in Copper-Catalyzed Reactions

A Note to the Researcher:

A comprehensive review of the current scientific literature did not yield specific examples of methyl 2-methoxybenzoate being employed as a primary, spectator ligand in copper-catalyzed reactions. Its role in the context of copper catalysis appears more frequently as a substrate or precursor in reactions such as decarboxylative couplings.

This document, therefore, provides insights into the broader role of benzoate (B1203000) derivatives in copper catalysis, focusing on the catalytic activity of copper-benzoate complexes and the fundamental principles of ligand-assisted copper catalysis. A general protocol for a well-established copper-catalyzed cross-coupling reaction is also included to serve as a practical reference for researchers in the field.

Catalytic Activity of Copper-Benzoate Complexes

Copper(II)-benzoate complexes have been synthesized and their catalytic activities have been explored, primarily in oxidation and decarboxylation reactions. In these contexts, the benzoate moiety is typically not a passive ligand but an active participant in the reaction mechanism.

a) Oxidative Catalysis:

Certain copper(II)-benzoate complexes, particularly those with ancillary N-donor ligands, have demonstrated catalytic activity in the aerial oxidation of substrates like catechols and aminophenols[1]. The benzoate group can influence the electronic properties and stability of the copper center, thereby modulating its catalytic performance.

b) Decarboxylative Coupling Reactions:

A significant area of research involves the copper-catalyzed decarboxylation of benzoic acid derivatives to form biaryl compounds or to introduce aryl groups onto other molecules. In these reactions, a copper-benzoate intermediate is formed, which then undergoes decarboxylation. Studies have shown that both copper(I) and copper(II) benzoate complexes can undergo decarboxylation, with the reaction pathway being influenced by the oxidation state of the copper and the nature of other ligands present in the coordination sphere[2][3][4]. For instance, (phen)Cu(II)(2-nitrobenzoate)2 has been shown to proceed through an oxidative decarboxylation pathway to yield a biaryl product[2][3].

The Role of Ancillary Ligands in Copper-Catalyzed Cross-Coupling

Modern copper-catalyzed cross-coupling reactions, such as Ullmann-type C-N and C-O bond formations, heavily rely on the use of ancillary (or supporting) ligands. These ligands are crucial for stabilizing the copper catalyst, enhancing its solubility, and facilitating the elementary steps of the catalytic cycle (oxidative addition and reductive elimination).

Commonly employed ancillary ligands are often nitrogen- or oxygen-based chelating molecules. Examples include:

• 1,10-Phenanthroline

• N,N'-Dimethylethylenediamine (DMEDA)

• L-Proline

• Oxalohydrazides[5]

• Oxalic Diamides[6]

The development of new and efficient ligand systems is a key focus in the field of copper catalysis, aiming to improve reaction rates, expand substrate scope, and lower catalyst loadings[5][6].

General Experimental Protocol: Copper-Catalyzed C-O Cross-Coupling (Ullmann Condensation)

The following is a general procedure for the copper-catalyzed O-arylation of a phenol (B47542) with an aryl halide. This protocol is provided as a representative example of a ligand-assisted copper-catalyzed reaction.

Reaction Scheme:

Ar-OH + Ar'-X ---[Cu(I) salt, Ligand, Base, Solvent, Heat]---> Ar-O-Ar'

Materials:

• Copper(I) iodide (CuI) or other Cu(I) source

• Ancillary Ligand (e.g., 1,10-phenanthroline, L-proline, or a specialized ligand like an oxalohydrazide)

• Aryl halide (Ar'-X, where X = I, Br)

• Phenol (Ar-OH)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous, high-boiling solvent (e.g., DMSO, DMF, Dioxane)

• Reaction vessel (e.g., Schlenk tube or sealed vial)

• Standard laboratory glassware and purification equipment (e.g., for extraction, chromatography)

Procedure:

• Reaction Setup: To a dry Schlenk tube or sealed vial under an inert atmosphere (e.g., nitrogen or argon), add the Cu(I) salt (e.g., 5-10 mol%), the ancillary ligand (e.g., 10-20 mol%), and the base (e.g., 2 equivalents).

• Addition of Reactants: Add the phenol (1 equivalent) and the aryl halide (1.2 equivalents) to the reaction vessel.

• Addition of Solvent: Add the anhydrous solvent.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 100-140 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and water.

• Extraction: Separate the organic layer. Extract the aqueous layer with the organic solvent.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl ether.

Quantitative Data for a Representative Ullmann C-O Coupling:

The following table summarizes representative quantitative data for a copper-catalyzed O-arylation of phenols with aryl bromides using an oxalohydrazide ligand system.

Entry	Aryl Bromide	Phenol	CuBr (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromochlorobenzene	p-Cresol	0.05	0.1	K₃PO₄	DMSO	120	18	>99
2	4-Bromobenzonitrile	Phenol	1.0	2.0	K₃PO₄	DMSO	120	24	95
3	4-Bromoanisole	4-Methoxyphenol	1.0	2.0	K₃PO₄	DMSO	120	24	93
4	1-Bromo-4-fluorobenzene	3,5-Dimethylphenol	1.0	2.0	K₃PO₄	DMSO	120	24	96

Data adapted from a study on oxalohydrazide ligands for copper-catalyzed C-O coupling reactions[5].

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a copper-catalyzed cross-coupling reaction.

Caption: General workflow for a copper-catalyzed cross-coupling reaction.

References

• 1. Synthesis of a new benzoate bridged NNO tethered copper(ii) complex: exploration of its bio, catalytic and anticancer activities - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Copper and silver benzoate and aryl complexes and their implications for oxidative decarboxylative coupling reactions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Oxalohydrazide Ligands for Copper-Catalyzed C−O Coupling Reactions with High Turnover Numbers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in Copper and Nickel C─N and C─O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 2-methoxybenzoate: A Versatile Building Block in Organic Synthesis

Introduction

Methyl 2-methoxybenzoate (B1232891), also known as methyl o-anisate, is a readily available and versatile aromatic ester that serves as a valuable building block in a wide array of organic syntheses. Its chemical structure, featuring a methoxy (B1213986) group and a methyl ester ortho to each other on a benzene (B151609) ring, provides a unique combination of steric and electronic properties that enable its participation in a diverse range of chemical transformations. This document provides detailed application notes and experimental protocols for the use of methyl 2-methoxybenzoate in the synthesis of complex natural products, heterocyclic scaffolds, and other valuable organic molecules, aimed at researchers, scientists, and professionals in drug development.

Application in Natural Product Synthesis: The Total Synthesis of (±)-Vibralactone

One of the notable applications of methyl 2-methoxybenzoate is as a key starting material in the total synthesis of (±)-vibralactone, a potent inhibitor of pancreatic lipase. The synthesis, developed by Zhou and Snider, ingeniously utilizes a Mander reductive alkylation of methyl 2-methoxybenzoate as the initial step to construct the core carbocyclic framework of the natural product.[1]

Experimental Protocol: Mander Reductive Alkylation of Methyl 2-methoxybenzoate

This protocol outlines the initial step in the synthesis of (±)-vibralactone, involving the reductive alkylation of methyl 2-methoxybenzoate with prenyl bromide.

Reaction Scheme:

Figure 1: Mander Reductive Alkylation of Methyl 2-methoxybenzoate.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
Methyl 2-methoxybenzoate	606-45-1	166.17 g/mol	5.00 g	30.1 mmol
Lithium (wire)	7439-93-2	6.94 g/mol	0.84 g	120 mmol
Anhydrous Ammonia (B1221849) (NH₃)	7664-41-7	17.03 g/mol	~100 mL	-
tert-Butanol (B103910) (t-BuOH)	75-65-0	74.12 g/mol	4.46 mL	47.8 mmol
Prenyl Bromide	870-63-3	149.02 g/mol	5.38 mL	45.2 mmol
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11 g/mol	50 mL	-

Procedure:

• A three-necked flask equipped with a dry ice condenser, a gas inlet, and a rubber septum is charged with freshly distilled anhydrous ammonia (approx. 100 mL) at -78 °C.

• Lithium wire, cut into small pieces, is added to the stirred ammonia until a persistent blue color is obtained.

• A solution of methyl 2-methoxybenzoate and tert-butanol in anhydrous THF is added dropwise to the lithium-ammonia solution over 30 minutes.

• After stirring for an additional 30 minutes, prenyl bromide is added dropwise.

• The reaction is stirred for 2 hours at -78 °C, after which it is quenched by the careful addition of solid ammonium (B1175870) chloride.

• The ammonia is allowed to evaporate, and the residue is partitioned between water and diethyl ether.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford methyl 1-(3-methylbut-2-en-1-yl)-2-oxocyclohex-3-en-1-carboxylate.

Quantitative Data Summary:

Starting Material	Product	Yield	Reference
Methyl 2-methoxybenzoate	Methyl 1-(3-methylbut-2-en-1-yl)-2-oxocyclohex-3-en-1-carboxylate	75%	[1]

Role as a Ligand in Catalysis: Copper-Catalyzed Benzoxazole (B165842) Synthesis

Methyl 2-methoxybenzoate has also been effectively employed as a ligand in copper-catalyzed intramolecular O-arylation reactions for the synthesis of benzoxazoles.[2][3] Benzoxazoles are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and materials science. The use of methyl 2-methoxybenzoate as a ligand facilitates the coupling of N-(2-halophenyl)amides to afford the corresponding benzoxazole derivatives in good yields.

Experimental Protocol: Copper-Catalyzed Intramolecular O-Arylation

This protocol describes the synthesis of 2-phenylbenzo[d]oxazole from N-(2-iodophenyl)benzamide using a copper(I) iodide catalyst and methyl 2-methoxybenzoate as a ligand.

Reaction Workflow:

Figure 2: Workflow for Copper-Catalyzed Benzoxazole Synthesis.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
N-(2-Iodophenyl)benzamide	2131-23-9	323.13 g/mol	1.0 mmol	0.323 g
Copper(I) Iodide (CuI)	7681-65-4	190.45 g/mol	0.1 mmol	19.0 mg
Cesium Carbonate (Cs₂CO₃)	534-17-8	325.82 g/mol	2.0 mmol	0.652 g
Methyl 2-methoxybenzoate	606-45-1	166.17 g/mol	0.2 mmol	33.2 mg
Anhydrous Dimethylformamide (DMF)	68-12-2	73.09 g/mol	5 mL	-

Procedure:

• To a sealable reaction tube is added N-(2-iodophenyl)benzamide (1.0 mmol), copper(I) iodide (0.1 mmol), cesium carbonate (2.0 mmol), and methyl 2-methoxybenzoate (0.2 mmol).

• The tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• Anhydrous DMF (5 mL) is added via syringe.

• The tube is sealed and the reaction mixture is stirred at 110 °C for 24 hours.

• After cooling to room temperature, the reaction mixture is diluted with water (20 mL) and extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield 2-phenylbenzo[d]oxazole.

Quantitative Data Summary:

Substrate	Product	Yield	Reference
N-(2-Iodophenyl)benzamide	2-phenylbenzo[d]oxazole	85-95%	[2]

Application in the Synthesis of Pharmaceutical Intermediates: Formylation of Methyl 2-methoxybenzoate

Methyl 2-methoxybenzoate can be functionalized through electrophilic aromatic substitution reactions, such as formylation, to produce valuable intermediates for the pharmaceutical industry. For instance, the formylation of methyl 2-methoxybenzoate yields methyl 5-formyl-2-methoxybenzoate, a precursor to various pharmaceutically active compounds.

Experimental Protocol: Formylation of Methyl 2-methoxybenzoate

This protocol describes the formylation of methyl 2-methoxybenzoate using a modified Vilsmeier-Haack approach with urotropine and methanesulfonic acid.

Reaction Scheme:

Figure 3: Formylation of Methyl 2-methoxybenzoate.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
Methyl 2-methoxybenzoate	606-45-1	166.17 g/mol	100 kg	601.7 mol
Methanesulfonic acid	75-75-2	96.11 g/mol	300 L	-
Urotropine (Hexamethylenetetramine)	100-97-0	140.19 g/mol	252 kg	1797.5 mol

Procedure:

• Methyl 2-methoxybenzoate and methanesulfonic acid are charged into a suitable reactor and cooled to 0-10 °C.

• Urotropine is added to the cooled mixture.

• The reaction mixture is heated to 90 °C and maintained at this temperature for 16 hours.

• After the reaction is complete, the mixture is cooled to room temperature.

• Water (500 L) is added to the reaction vessel.

• The pH of the mixture is adjusted to 6-7 with a sodium hydroxide (B78521) solution.

• The resulting precipitate is filtered, and the filter cake is washed with water.

• The solid product is dried to obtain methyl 5-formyl-2-methoxybenzoate.

Quantitative Data Summary:

Starting Material	Product	Yield	Reference
Methyl 2-methoxybenzoate	Methyl 5-formyl-2-methoxybenzoate	94%	[4]

Methyl 2-methoxybenzoate is a cost-effective and highly useful building block in organic synthesis. Its utility is demonstrated in the construction of complex natural products, the synthesis of medicinally relevant heterocyclic systems, and the preparation of valuable pharmaceutical intermediates. The protocols provided herein offer a practical guide for researchers to harness the synthetic potential of this versatile reagent in their own research endeavors.

References

• 1. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Lewis-Acid-Mediated Benzotriazole Ring Cleavage (BtRC) Strategy for the Synthesis of 2-Aryl Benzoxazoles from N-Acylbenzotriazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]

Synthetic routes to 5-formyl-2-methoxy methyl benzoate from Methyl 2-methoxybenzoate.

Application Note: Synthetic Routes to 5-formyl-2-methoxy methyl benzoate (B1203000)

Audience: Researchers, scientists, and drug development professionals.

Introduction: 5-formyl-2-methoxy methyl benzoate is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals.[1] It serves as a building block for various bioactive compounds, including peroxisome proliferator-activated receptor (PPAR) activators and PTP1B inhibitors.[1] This document outlines detailed protocols for the synthesis of 5-formyl-2-methoxy methyl benzoate via the electrophilic formylation of Methyl 2-methoxybenzoate (B1232891). The primary method detailed is a modification of the Duff reaction, utilizing hexamethylenetetramine (urotropine) as the formylating agent in an acidic medium.

Synthetic Pathway Overview: The synthesis involves an electrophilic aromatic substitution reaction where the benzene (B151609) ring of Methyl 2-methoxybenzoate is formylated. The starting material possesses two substituents: an activating ortho-, para-directing methoxy (B1213986) group (-OCH₃) and a deactivating meta-directing methyl ester group (-COOCH₃). The formylation occurs at the 5-position, which is para to the strongly activating methoxy group and meta to the methyl ester group, making it the most electronically favored position for electrophilic attack.

Caption: Synthetic workflow for the formylation of Methyl 2-methoxybenzoate.

Experimental Protocols

Two effective protocols for the formylation reaction are presented below, differing primarily in the acid catalyst and reaction conditions.

Protocol 1: Formylation using Hexamethylenetetramine in Methanesulfonic Acid

This protocol is adapted from a patented industrial preparation method, noted for its high yield.[2]

Materials:

• Methyl 2-methoxybenzoate

• Methanesulfonic acid

• Hexamethylenetetramine (Urotropine)

• Sodium hydroxide (B78521) solution

• Water

Procedure:

• In a suitable reaction vessel, charge Methyl 2-methoxybenzoate (100 kg) and methanesulfonic acid (300 L).

• Cool the mixture to a temperature between 0-10 °C with stirring.

• Gradually add urotropine (252 kg) to the cooled mixture while maintaining the temperature between 0-10 °C.

• After the addition is complete, heat the reaction mixture to 90 °C.

• Maintain the reaction at 90 °C for 16 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Slowly add 500 L of water to the reaction vessel to quench the reaction.

• Adjust the pH of the aqueous mixture to 6-7 using a sodium hydroxide solution.

• Collect the resulting precipitate by filtration.

• Wash the filter cake thoroughly with water.

• Dry the solid product to obtain 5-formyl-2-methoxy methyl benzoate.[2]

Protocol 2: Formylation using Hexamethylenetetramine in Trifluoroacetic Acid

This protocol provides an alternative procedure using trifluoroacetic acid as the solvent and catalyst.[3]

Materials:

• Methyl 2-methoxybenzoate (Methyl o-anisate)

• Trifluoroacetic acid (TFA)

• Hexamethylenetetramine

• Sodium hydrogencarbonate

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate

• Diisopropyl ether

• Water

• Saturated aqueous sodium chloride solution

Procedure:

• Dissolve Methyl 2-methoxybenzoate (16.6 g) in trifluoroacetic acid (100 ml) in a reaction flask.

• Cool the solution using an ice bath.

• Add hexamethylenetetramine (14.0 g) to the cooled solution.

• Heat the mixture to reflux and maintain for 2 hours.

• After reflux, remove the trifluoroacetic acid by distillation under reduced pressure.

• Pour the resulting residue into 120 ml of water.

• Neutralize the aqueous mixture with sodium hydrogencarbonate.

• Extract the product from the aqueous layer with ethyl acetate.

• Wash the combined organic extracts sequentially with water and a saturated aqueous sodium chloride solution.[3]

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent by distillation under reduced pressure.

• Purify the crude residue by column chromatography (eluent: n-hexane/ethyl acetate = 2/1) to yield 16.1 g of the product.[3]

• For further purification, recrystallize the product from diisopropyl ether to obtain 14.0 g of colorless crystals.[3]

Data Summary

The following tables summarize the quantitative data from the described protocols for easy comparison.

Table 1: Reactant Quantities and Ratios

Parameter	Protocol 1	Protocol 2
Methyl 2-methoxybenzoate	100 kg	16.6 g (0.1 mol)
Hexamethylenetetramine	252 kg	14.0 g (0.1 mol)
Acid Catalyst/Solvent	Methanesulfonic acid (300 L)	Trifluoroacetic acid (100 ml)
Molar Ratio (Substrate:Formylating Agent)	~1 : 3	1 : 1

Table 2: Reaction Conditions and Yields

Parameter	Protocol 1	Protocol 2
Reaction Temperature	90 °C[2]	Reflux[3]
Reaction Time	16 hours[2]	2 hours[3]
Purification Method	Filtration and washing[2]	Column Chromatography, Recrystallization[3]
Final Product Mass	109.8 kg[2]	14.0 g (after recrystallization)[3]
Yield	94% [2]	72.5% (after recrystallization)
Product Appearance	Not specified	Colorless crystals[3]
Melting Point	Not specified	85-86 °C[3]

Spectroscopic Data:

• ¹H NMR (DMSO-d6, 300MHz) δ: 9.92 (s, 1H), 8.20-8.21 (d, 1H), 8.08-8.11 (dd, 1H), 7.37-7.39 (d, 1H), 3.94 (s, 3H), 3.83 (s, 3H).[2]

• ¹H NMR (CDCl₃, 500 MHz) δ: 9.91 (s, 1H), 8.31 (d, J = 2.1 Hz, 1H), 8.02 (dd, J = 8.5, 2.5 Hz, 1H), 7.11 (d, J = 8.6 Hz, 1H), 3.99 (s, 3H), 3.91 (s, 3H).[1]

• Mass Spectrometry: MS: 195.05 (MH)⁺.[1]

References

• 1. Methyl 5-formyl-2-methoxybenzoate | 78515-16-9 [chemicalbook.com]
• 2. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]

Application Notes and Protocols for the Preparation of 2-methoxy-5-sulfamoylbenzoate Derivatives from Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of 2-methoxy-5-sulfamoylbenzoate derivatives, crucial intermediates in the manufacturing of various pharmaceuticals, including the antipsychotic drug Sulpiride.[1][2][3][4] The traditional synthetic pathway, originating from salicylic (B10762653) acid, involves a four-step process: etherification, chlorosulfonation, amination, and esterification.[2][5][6] However, this route is often hampered by long reaction times and significant environmental waste.[3][4][6][7]

A more contemporary and efficient approach, detailed herein, involves the chlorosulfonation of methyl 2-methoxybenzoate (B1232891) followed by amination. This streamlined process offers higher yields, improved purity, and a reduced environmental footprint, making it highly suitable for industrial-scale production.[6][8]

Comparative Synthesis Routes

There are two primary methodologies for the synthesis of methyl 2-methoxy-5-sulfamoylbenzoate.

Traditional Multi-Step Synthesis from Salicylic Acid

This conventional four-step process, while established, is less efficient for large-scale manufacturing due to its lengthy nature and the generation of substantial chemical waste, including high chemical oxygen demand (COD), high salt content, and high ammonia (B1221849) nitrogen wastewater.[3][6] The overall yield for this process is approximately 63.7%.[6]

• Step 1: Etherification: The phenolic hydroxyl group of salicylic acid is methylated. Yields for this step can be as high as 92.6%.[5][6][9]

• Step 2: Chlorosulfonation: The resulting 2-methoxybenzoic acid is then subjected to chlorosulfonation. This step has a reported yield of around 95.7%.[5][6][9]

• Step 3: Amination: The sulfonyl chloride is subsequently aminated. This step has a comparatively lower yield of approximately 75.8%.[9]

• Step 4: Esterification: The final step involves the esterification of the carboxylic acid to produce the target compound, with yields around 97.4%.[5]

Modern One-Step Synthesis from Methyl 2-methoxy-5-chlorobenzoate

A more optimized and environmentally friendly approach involves a direct condensation reaction. This method significantly shortens the synthetic pathway, leading to high yields and superior product quality.[6][8]

Quantitative Data Summary

The following table summarizes the quantitative data for the key steps in the synthesis of methyl 2-methoxy-5-sulfamoylbenzoate and its subsequent conversion to Sulpiride.

Step	Starting Material	Reagents	Product	Yield (%)	Purity (%)
Modern Synthesis	Methyl 2-methoxy-5-chlorobenzoate	Sodium aminosulfonate, Cuprous Bromide, Tetrahydrofuran (B95107)	Methyl 2-methoxy-5-sulfamoylbenzoate	94.5	99.51 (HPLC)
Sulpiride Synthesis	Methyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethylpyrrolidine	Sulpiride	93.8	99.2

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate via Modern One-Step Synthesis

This protocol details a high-yield, streamlined process for producing the key benzoic acid intermediate.[3]

Materials:

• Methyl 2-methoxy-5-chlorobenzoate (0.25 mol)

• Sodium aminosulfonate (0.25 mol)

• Cuprous bromide (0.0125 mol)

• Tetrahydrofuran (300 g)

• Activated carbon (2 g)

• 1000ml reaction flask with reflux apparatus

Procedure:

• To a 1000ml reaction flask equipped with a reflux apparatus, add 300g of tetrahydrofuran and 50g (0.25mol) of methyl 2-methoxy-5-chlorobenzoate.[3]

• Add 1.8g of cuprous bromide (0.0125mol) and 25.7g (0.25mol) of sodium aminosulfonate to the flask.[3]

• Increase the temperature to 65°C and maintain for 12 hours.[3]

• Following the reaction, add 2g of activated carbon to the reaction mixture and filter while hot.[3]

• Concentrate the filtrate under reduced pressure to obtain dry Methyl 2-methoxy-5-sulfamoylbenzoate as a white crystalline powder.[3]

Protocol 2: Synthesis of Sulpiride

This protocol describes the condensation reaction to form Sulpiride.

Materials:

• Methyl 2-methoxy-5-sulfamoylbenzoate (49 g)

• (S)-1-ethyl-2-aminomethylpyrrolidine (26.5 g)

• Ethanol (50 g)

• Reaction flask

• Nitrogen source

Procedure:

• In a reaction flask, add 49g of Methyl 2-methoxy-5-sulfamoylbenzoate and 26.5g of (S)-1-ethyl-2-aminomethylpyrrolidine.[3]

• Heat the reaction mixture to 90-100°C under a nitrogen atmosphere for 5 hours.[3][4]

• Cool the mixture to 80°C and add 50g of ethanol.[3]

• Reflux for 10 minutes, then cool to 5°C and stir for 2 hours.[3]

• Filter the resulting solid, wash with ethanol, and dry at 65°C to yield Sulpiride.[3]

Visualized Workflows and Pathways

Caption: Comparison of synthetic routes.

Caption: Modern synthesis workflow.

Caption: Sulpiride synthesis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Methyl 2-methoxy-5-sulfamoylbenzoate | 33045-52-2 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. allhdi.com [allhdi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 8. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Methyl 2-methoxybenzoate in Agricultural Pest Management

For distribution among researchers, scientists, and drug development professionals.

Introduction

Methyl 2-methoxybenzoate (B1232891) (M2MOB), a naturally occurring volatile organic compound, has emerged as a promising candidate for integrated pest management (IPM) strategies. As a derivative of methyl benzoate (B1203000), which has demonstrated broad-spectrum insecticidal and repellent properties, M2MOB exhibits several modes of action that can be harnessed for the control of agricultural pests.[1][2] This document provides detailed application notes and protocols based on current research for the use of Methyl 2-methoxybenzoate in agricultural pest management, with a focus on its role as a moth attractant and its potential as a contact toxin and repellent.

Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Appearance	Colorless or pale yellow liquid
Odor	Warm, herbaceous, floral, spicy
Boiling Point	248-255 °C
Solubility	Very slightly soluble in water; soluble in organic solvents and oils

(Source: PubChem CID 61151)

I. Application as a Moth Attractant

Methyl 2-methoxybenzoate has been identified as an effective co-attractant for several species of noctuid moths, which are significant agricultural pests. It is typically used in combination with other floral compounds in lures for monitoring and trapping these insects.

Target Pests

• Tobacco Budworm (Heliothis virescens)[3]

• Southern Armyworm (Spodoptera eridania)[3]

• Melonworm (Diaphania hyalinata)[3]

• Mocis disseverans[3]

• Cotton Bollworm / Corn Earworm (Helicoverpa armigera)[4]

• Cucumber Moth (Diaphania indica)[4]

Data Presentation: Efficacy as a Co-attractant

The following table summarizes the observed increase in moth capture when Methyl 2-methoxybenzoate is used as a co-attractant in floral lures.

Target Pest	Lure Composition	Observed Effect
Heliothis virescens	Phenylacetaldehyde (PAA) + Methyl 2-methoxybenzoate	Increased trap catch compared to PAA alone[3]
Spodoptera eridania	PAA + Methyl 2-methoxybenzoate	Increased trap catch compared to PAA alone[3]
Diaphania hyalinata	PAA + Methyl 2-methoxybenzoate	Increased trap catch compared to PAA alone[3]
Mocis disseverans	PAA + Methyl 2-methoxybenzoate	Increased trap catch compared to PAA alone[3]
Helicoverpa armigera	Phenylacetaldehyde + Salicylaldehyde + Methyl 2-methoxybenzoate	Increased moth catches at 30% concentration of M2MOB in the blend[4]

Experimental Protocol: Preparation and Field Deployment of Moth Attractant Lures

This protocol outlines the preparation of a floral lure containing Methyl 2-methoxybenzoate and its deployment in the field for monitoring moth populations.

Materials:

• Methyl 2-methoxybenzoate (≥97% purity)

• Phenylacetaldehyde (PAA)

• Salicylaldehyde

• Linalool (optional)

• Limonene (optional)

• Solvent (e.g., hexane (B92381) or ethanol)

• Cotton wicks or rubber septa (as dispensers)

• Universal Moth Traps (e.g., Unitraps)

• Personal Protective Equipment (gloves, safety glasses)

Lure Formulation:

A patented formulation for a moth attractant composition includes the following components by weight:

• Phenylacetaldehyde: 40-97%

• Salicylaldehyde: 3-60%

• Methyl 2-methoxybenzoate: 3-30%

• Linalool: 3-30% (optional)

• Limonene: 3-30% (optional)

A preferred ratio for attracting Helicoverpa armigera and Diaphania indica is approximately 50:20:10:10:10 of Phenylacetaldehyde:Salicylaldehyde:Methyl-2-methoxybenzoate:Linalool:Limonene.[4]

Procedure:

• Lure Preparation:

  • In a well-ventilated fume hood, prepare the attractant blend by mixing the components in the desired ratio.

  • For a 1 ml lure, combine 500 µl of Phenylacetaldehyde, 200 µl of Salicylaldehyde, 100 µl of Methyl 2-methoxybenzoate, 100 µl of Linalool, and 100 µl of Limonene.

  • Carefully apply the mixture to the dispenser (cotton wick or rubber septum).

• Trap Assembly:

  • Place the baited dispenser inside the Universal Moth Trap according to the manufacturer's instructions.

• Field Deployment:

  • Deploy traps in the field before the expected emergence of the target moth species.

  • Place traps at canopy height of the crop.

  • Space traps at least 20 meters apart to avoid interference.

  • Use a randomized complete block design for statistical analysis of different lure combinations.

  • Include control traps baited with no lure or with individual components to assess the synergistic effects.

• Monitoring and Data Collection:

  • Check traps weekly, counting and identifying the captured moths.

  • Replace lures every 3-4 weeks, or as determined by the longevity of the dispenser.

  • Record data on moth counts per trap per week.

Workflow for Moth Attractant Lure Preparation and Deployment.

II. Potential Application as a Contact Toxin and Repellent

While specific data for Methyl 2-methoxybenzoate against a wide range of agricultural pests is still emerging, studies on its analogs and the parent compound, methyl benzoate, provide strong evidence for its potential as a contact toxin and repellent.

Contact Toxicity

A study on the red imported fire ant (Solenopsis invicta) demonstrated that the presence of a methoxyl group at the ortho position of methyl benzoate significantly increased its contact toxicity.[5][6]

Pest	Compound	Concentration	Mortality (%)
Solenopsis invicta (workers)	Methyl 2-methoxybenzoate	Not specified	55.74 ± 6.42

(Source: Chen et al., 2018)

Repellency

Methyl 2-methoxybenzoate has shown potent and long-lasting repellency against the common bed bug (Cimex lectularius).[3][7] While not an agricultural pest, this strong repellent activity suggests potential for deterring phytophagous insects. The parent compound, methyl benzoate, has demonstrated significant repellent activity against the sweetpotato whitefly (Bemisia tabaci).[8]

Experimental Protocol: Evaluating Contact Toxicity and Repellency of Methyl 2-methoxybenzoate

This protocol is a general guideline for laboratory-based assays to determine the contact toxicity and repellency of Methyl 2-methoxybenzoate against common agricultural pests like aphids or spider mites.

Materials:

• Methyl 2-methoxybenzoate (≥97% purity)

• Surfactant (e.g., Tween 20 or Tween 80)

• Distilled water

• Ethanol (as a solvent)

• Leaf discs from host plants (e.g., bean, tomato)

• Petri dishes

• Filter paper

• Fine paintbrush

• Target pest insects (e.g., aphids, spider mites)

• Personal Protective Equipment

Procedure for Contact Toxicity (Leaf Dip Bioassay):

• Preparation of Test Solutions:

  • Prepare a stock solution of Methyl 2-methoxybenzoate in ethanol.

  • Create a series of dilutions (e.g., 0.1%, 0.25%, 0.5%, 1.0%, 2.0% v/v) in distilled water containing a surfactant (e.g., 0.1% Tween 80) to ensure even spreading.

  • A control solution should contain only distilled water and the surfactant.

• Bioassay:

  • Dip leaf discs into the test solutions for 10-30 seconds.

  • Allow the leaf discs to air dry for 1-2 hours.

  • Place the treated leaf discs in Petri dishes on a moistened filter paper.

  • Introduce a known number of insects (e.g., 20-30 adult aphids) onto each leaf disc using a fine paintbrush.

  • Seal the Petri dishes and maintain them in a controlled environment (e.g., 25°C, 60% RH, 16:8 L:D photoperiod).

• Data Collection:

  • Assess insect mortality at 24, 48, and 72 hours after exposure.

  • Insects are considered dead if they do not move when prodded with a fine brush.

  • Calculate the percentage of mortality for each concentration and replicate.

  • Use probit analysis to determine the LC50 (lethal concentration to kill 50% of the population).

Procedure for Repellency (Choice Test):

• Preparation of Test Arena:

  • Use a Petri dish and treat one half of the filter paper with a test solution of Methyl 2-methoxybenzoate and the other half with the control solution.

  • Allow the solvent to evaporate completely.

• Bioassay:

  • Release a known number of insects (e.g., 20-30) in the center of the Petri dish.

  • Seal the dish and place it in a dark, controlled environment.

• Data Collection:

  • After a set period (e.g., 2, 4, 6, and 24 hours), count the number of insects on each half of the filter paper.

  • Calculate the Percent Repellency (PR) using the formula: PR (%) = [ (Nc - Nt) / (Nc + Nt) ] x 100, where Nc is the number of insects on the control half and Nt is the number of insects on the treated half.

Experimental Workflow for Toxicity and Repellency Assays.

III. Phytotoxicity and Safety Considerations

For any pesticide to be viable for agricultural use, it must be effective against the target pest without harming the crop.

Phytotoxicity

Studies on the parent compound, methyl benzoate, have shown no phytotoxic effects on several crop plants at a 1% concentration.[3][9] Tomato plants treated with benzoic acid and its hydroxylated derivatives also showed no signs of phytotoxicity.[7] While this suggests that Methyl 2-methoxybenzoate may also be safe for use on crops, it is crucial to conduct phytotoxicity trials on the specific crop and cultivar before large-scale application.

Protocol for Phytotoxicity Assessment:

• Prepare a 1% solution of Methyl 2-methoxybenzoate with a surfactant.

• Select healthy, young plants of the target crop.

• Spray the plants with the solution until runoff.

• Include a control group of plants sprayed only with water and surfactant.

• Observe the plants for at least one week for any signs of phytotoxicity, such as leaf burn, yellowing, stunting, or malformation.

IV. Mechanism of Action

The precise mechanism of action and any associated signaling pathways for Methyl 2-methoxybenzoate in insects have not yet been fully elucidated. Research in this area is ongoing. The repellent and toxic effects are likely due to interactions with the insect's olfactory and nervous systems, but further molecular studies are required to identify the specific protein targets.

Conclusion

Methyl 2-methoxybenzoate shows significant potential as a valuable tool in agricultural pest management, particularly as a co-attractant for monitoring and trapping lepidopteran pests. Its potential as a contact toxin and repellent warrants further investigation against a broader range of agricultural pests. Future research should focus on field trials to validate its efficacy under real-world conditions, elucidation of its mechanism of action, and the development of stable and effective formulations for crop application.

References

• 1. Methyl benzoate exhibits insecticidal and repellent activities against Bemisia tabaci (Gennadius) (Hemiptera: Aleyrodidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterizing Repellencies of Methyl Benzoate and Its Analogs against the Common Bed Bug, Cimex lectularius - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US20120207702A1 - Insect attractant compositions - Google Patents [patents.google.com]
• 5. annualreviews.org [annualreviews.org]
• 6. Phytotoxicity: Chemical Damage to Garden Plants | University of Maryland Extension [extension.umd.edu]
• 7. Benzoic Acid and Its Hydroxylated Derivatives Suppress Early Blight of Tomato (Alternaria solani) via the Induction of Salicylic Acid Biosynthesis and Enzymatic and Nonenzymatic Antioxidant Defense Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. govinfo.gov [govinfo.gov]
• 9. mdpi.com [mdpi.com]

Methyl 2-methoxybenzoate as a fragrance and flavoring agent in industrial applications.

Application Notes and Protocols: Methyl 2-methoxybenzoate (B1232891)

Introduction

Methyl 2-methoxybenzoate (CAS No. 606-45-1), also known as methyl o-anisate, is an aromatic ester widely utilized in the fragrance and flavor industries.[1] It is a colorless to pale yellow liquid recognized for its characteristic warm, herbaceous, and floral odor.[2] This document provides detailed application notes, physicochemical properties, safety information, and experimental protocols for the effective use of Methyl 2-methoxybenzoate in research and industrial settings. It is primarily a synthetic compound, though it has been reported in Paeonia lactiflora.[2]

Physicochemical and Regulatory Data

For ease of reference, the key properties and regulatory identifiers for Methyl 2-methoxybenzoate are summarized below.

Table 1: Physicochemical Properties of Methyl 2-methoxybenzoate

Property	Value	Source
Molecular Formula	C₉H₁₀O₃	[1][2][3][4][5][6]
Molecular Weight	166.17 g/mol	[1][2][4][7]
CAS Number	606-45-1	[1][2][3][4][5][7]
Appearance	Colorless to pale yellow liquid	[2][3][8]
Boiling Point	248 °C (lit.)	[3][7]
Density	1.157 g/mL at 25 °C (lit.)	[3][7]
Refractive Index	n20/D 1.534 (lit.)	[7]
Flash Point	113 °C (235.4 °F) - closed cup	[8]
Solubility	Very slightly soluble in water; soluble in organic solvents and oils.[1][2]	[1][2][5]
LogP	2.04	[2][3]

Table 2: Organoleptic and Regulatory Information

Attribute	Description	Source
Odor Profile	Herbaceous, floral, hyacinth, with fruity and spicy notes.[2][3]	[2][3][7]
Taste Profile	Sweet, reminiscent of melon and blackcurrant.[3][9]	[3][9]
FEMA Number	2717	[2][3][7]
JECFA Number	880	[2][3]
EC Number	210-118-6	[2][7]
IFRA Compliance	No restrictions reported.	[1]

Industrial Applications

Methyl 2-methoxybenzoate is a versatile ingredient valued for its aromatic properties.

Fragrance Industry

It is widely employed as a perfumery ingredient in fine fragrances, soaps, cosmetics, and various personal care products like creams, shampoos, and deodorants.[1][10] Its sweet, floral, and fruity notes blend well with citrus, woody, and other aromatic scents, serving as a middle note to enhance the complexity and longevity of a fragrance.[10] It is also used in home products such as air fresheners and scented candles.[10][11]

Flavor Industry

As a flavoring agent, it is used in confections, beverages, and dairy products to impart a sweet, floral, and fruity note that improves the overall flavor profile.[10] It is recognized by the FDA as a substance that can be added to food (FDA 21 CFR 172.515).[3]

Other Applications

Beyond its primary use in flavors and fragrances, Methyl 2-methoxybenzoate serves as a chemical intermediate in the synthesis of pharmaceuticals (such as anti-inflammatory agents), agrochemicals, and organic dyes.[1][8]

Safety and Handling

Methyl 2-methoxybenzoate is considered safe for its intended use in fragrances and flavors. However, standard laboratory safety practices should be followed.

• Handling: Handle in a well-ventilated area.[12] Avoid contact with skin, eyes, and clothing.[5] Wear protective gloves, clothing, and eye protection.[12]

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[5]

• Toxicity: The material is not considered genotoxic.[13] For repeated dose and reproductive toxicity, exposure is below the Threshold of Toxicological Concern (TTC) for a Cramer Class I material.[13]

• Environmental: A screening-level risk assessment identified no potential risk to the aquatic environment.[13]

Experimental Protocols

The following protocols are provided as a guide for common laboratory procedures involving Methyl 2-methoxybenzoate.

Protocol 1: Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of a Methyl 2-methoxybenzoate sample.

Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID).

• Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen.

• Sample: Methyl 2-methoxybenzoate.

• Solvent: High-purity ethanol (B145695) or acetone.

Procedure:

• Sample Preparation: Prepare a 1% solution (v/v) of Methyl 2-methoxybenzoate in the chosen solvent.

• GC Instrument Setup:

  • Inlet Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Program:

    • Initial Temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Final Hold: Hold at 250 °C for 5 minutes.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

  • Injection Volume: 1.0 µL.

  • Split Ratio: 50:1.

• Analysis: Inject the prepared sample into the GC.

• Data Interpretation: The purity is calculated based on the area percentage of the main peak corresponding to Methyl 2-methoxybenzoate in the resulting chromatogram. The assay should be ≥97%.[7]

Protocol 2: Sensory Evaluation in a Fragrance Application

Objective: To evaluate the olfactory characteristics of Methyl 2-methoxybenzoate.

Materials:

• Methyl 2-methoxybenzoate.

• Odorless solvent: Diethyl phthalate (B1215562) (DEP) or Ethanol (95%).

• Glass beakers and stirring rods.

• Perfumer's smelling strips.

• Graduated pipettes.

Procedure:

• Preparation of Dilutions: Prepare a series of dilutions of Methyl 2-methoxybenzoate in the solvent at 10%, 5%, and 1% concentrations.

• Evaluation:

  • Dip a clean smelling strip into the 10% solution, ensuring about 1 cm of the strip is submerged.

  • Remove the strip and allow the solvent to evaporate for approximately 10-15 seconds.

  • Wave the strip about 5-10 cm from the nose and evaluate the initial scent ("top note").

  • Record observations on the character (e.g., floral, herbaceous) and intensity of the odor.

  • Repeat the evaluation at intervals (e.g., 10 min, 1 hour, 4 hours) to assess the evolution of the scent ("middle" and "base" notes).

• Comparison: Repeat the process for the 5% and 1% dilutions to understand the impact of concentration on the odor profile.

Protocol 3: Preparation of a Simple Floral Fragrance Accord

Objective: To create a basic hyacinth fragrance accord demonstrating the use of Methyl 2-methoxybenzoate.

Materials:

• Methyl 2-methoxybenzoate

• Phenylethyl alcohol (Rose, hyacinth character)

• Benzyl acetate (B1210297) (Jasmine, fruity character)

• Indole (10% solution in DEP) (Intense floral character)

• Galaxolide (50% solution in DEP) (Musk fixative)

• Diethyl phthalate (DEP) as a solvent/base.

• Digital scale, glass beakers, and a small amber glass bottle for storage.

Procedure:

• Formulation: Weigh the following components directly into a glass beaker in the order listed.

Ingredient	Parts (by weight)
Phenylethyl alcohol	40
Benzyl acetate	25
Methyl 2-methoxybenzoate	15
Galaxolide (50%)	15
Indole (10%)	5
Total	100

• Blending: Gently stir the mixture with a clean glass rod until it is homogeneous.

• Maturation: Transfer the blend to an amber glass bottle, cap it tightly, and allow it to mature for at least 48 hours to allow the scents to meld.

• Evaluation: After maturation, evaluate the accord on a smelling strip as described in Protocol 5.2. The resulting fragrance should have a rich, floral character where Methyl 2-methoxybenzoate contributes a unique herbaceous and sweet nuance.

Visualizations

Synthesis Workflow

The following diagram illustrates a common industrial synthesis route for Methyl 2-methoxybenzoate starting from salicylic (B10762653) acid. A traditional four-step process involves etherification, chlorosulfonation, amination, and esterification.[14]

Caption: A simplified workflow for the synthesis of Methyl 2-methoxybenzoate.

Quality Control Workflow

This diagram outlines the typical quality control process for incoming batches of Methyl 2-methoxybenzoate.

Caption: Standard workflow for the quality control of Methyl 2-methoxybenzoate.

Application Hierarchy

This diagram shows the logical relationship of Methyl 2-methoxybenzoate to its primary industrial applications.

References

• 1. scent.vn [scent.vn]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2-methoxybenzoate | 606-45-1 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. Methyl 2-methoxybenzoate(606-45-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. Benzoic acid, 2-methoxy-, methyl ester [webbook.nist.gov]
• 7. 2-甲氧基苯甲酸甲酯 ≥97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. guidechem.com [guidechem.com]
• 9. Showing Compound Methyl 2-methoxybenzoate (FDB010545) - FooDB [foodb.ca]
• 10. Methyl 2-methylbenzoate (cas 89-71-4) | Aroma Ester [chemicalbull.com]
• 11. DE602005003858T2 - Use of methyl 2-methylbenzoate in perfume compositions - Google Patents [patents.google.com]
• 12. fishersci.com [fishersci.com]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for the Esterification of 2-Methoxybenzoic Acid to Yield Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of carboxylic acids is a fundamental transformation in organic synthesis, widely employed in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs) and prodrugs. Methyl 2-methoxybenzoate, an important chemical intermediate, is synthesized via the esterification of 2-methoxybenzoic acid. This document provides detailed protocols for this synthesis, focusing on the widely used Fischer-Speier esterification method. The information presented is intended to guide researchers in laboratory settings and professionals in drug development.

Reaction Principle: Fischer-Speier Esterification

Fischer-Speier esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1] The reaction is reversible, and to drive the equilibrium towards the product, an excess of one of the reactants, typically the alcohol, is used.[1][2] The reaction is commonly catalyzed by strong acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1][3]

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which increases the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule, followed by deprotonation, yields the final ester product and regenerates the acid catalyst.[4]

Experimental Protocols

Materials and Equipment

• 2-methoxybenzoic acid

• Anhydrous methanol (B129727) (used in excess as both reactant and solvent)

• Concentrated sulfuric acid (catalyst)

• Diethyl ether or ethyl acetate (B1210297) (for extraction)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) (drying agent)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Standard laboratory glassware

Procedure

• Reaction Setup:

  • In a dry round-bottom flask, combine 2-methoxybenzoic acid and an excess of anhydrous methanol (e.g., 10-20 molar equivalents).[4][5]

  • With continuous stirring, slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 molar equivalents) to the mixture.[5]

• Reflux:

  • Attach a reflux condenser to the flask and heat the reaction mixture to reflux. The reflux temperature will be approximately the boiling point of methanol (~65 °C).[4][5]

  • Maintain the reflux for 1-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[5]

• Work-up and Extraction:

  • Once the reaction is complete, allow the mixture to cool to room temperature.[5]

  • Remove the excess methanol under reduced pressure using a rotary evaporator.[5][6]

  • Dissolve the residue in diethyl ether or ethyl acetate and transfer it to a separatory funnel.[5]

  • Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate to neutralize the acid catalyst (caution: CO₂ evolution may occur), and finally with brine.[5][7]

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[7]

  • Filter off the drying agent.

  • The solvent is then removed by rotary evaporation to yield the crude Methyl 2-methoxybenzoate.[6]

  • If necessary, the crude product can be further purified by distillation or column chromatography.

Data Presentation

Parameter	Value/Range	Reference
Reactant Ratio	1 eq. 2-methoxybenzoic acid	Based on general Fischer Esterification protocols
10-20 eq. Methanol	[4][5]
Catalyst	Conc. H₂SO₄ (catalytic)	[1][6]
Catalyst Loading	0.1-0.2 eq.	[5]
Reaction Temperature	~65 °C (Reflux in Methanol)	[4][5]
Reaction Time	1-4 hours	[5]
Typical Yield	>90%	[6]

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of Methyl 2-methoxybenzoate.

Signaling Pathway (Reaction Mechanism)

Caption: Mechanism of Fischer-Speier Esterification.

References

• 1. Illustrated Glossary of Organic Chemistry - Fischer esterification [chem.ucla.edu]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. benchchem.com [benchchem.com]

Synthesis of Methyl 2-methoxybenzoate via Williamson Ether Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of methyl 2-methoxybenzoate (B1232891) from sodium anisate and dimethyl sulfate (B86663). This reaction proceeds via a Williamson ether synthesis, a robust and widely applicable method for forming ether linkages. The protocols outlined herein cover the preparation of the sodium anisate starting material and its subsequent methylation to yield the desired product. Comprehensive safety precautions for handling the hazardous reagent dimethyl sulfate are also detailed. All quantitative data is presented in a clear, tabular format for ease of reference, and a graphical representation of the experimental workflow is provided.

Introduction

Methyl 2-methoxybenzoate is a valuable intermediate in the synthesis of various pharmaceuticals and other fine chemicals. The introduction of a methoxy (B1213986) group can significantly alter the biological activity and pharmacokinetic properties of a molecule. The Williamson ether synthesis provides a reliable method for the preparation of this compound. The reaction involves the nucleophilic attack of the anisate anion on the electrophilic methyl group of dimethyl sulfate, an SN2 reaction that results in the formation of the methyl ether.[1][2] Careful control of reaction conditions is crucial for achieving high yields and purity. Of paramount importance is the strict adherence to safety protocols when working with dimethyl sulfate, a potent carcinogen and alkylating agent.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis of methyl 2-methoxybenzoate.

Parameter	Value	Notes
Starting Materials
2-Methoxybenzoic Acid (Anisic Acid)	1.0 equivalent
Sodium Hydroxide (B78521)	1.0 equivalent	For the in situ formation of sodium anisate.
Dimethyl Sulfate	1.1 - 1.5 equivalents	A slight excess is used to ensure complete reaction.
Reaction Conditions
Solvent	Methanol (B129727), Acetone, or DMF	Choice of solvent can influence reaction rate and yield.
Temperature	50-60 °C	Refluxing may be required depending on the solvent.
Reaction Time	2 - 6 hours	Monitored by Thin Layer Chromatography (TLC).
Product Information
Product	Methyl 2-methoxybenzoate
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Typical Yield	85-95%	Yield is dependent on reaction conditions and purification.
Appearance	Colorless to pale yellow liquid
Boiling Point	248 °C	[3]
Density	1.157 g/mL at 25 °C	[3]

Signaling Pathways and Logical Relationships

The synthesis of methyl 2-methoxybenzoate from sodium anisate and dimethyl sulfate follows the well-established SN2 mechanism of the Williamson ether synthesis.

Caption: Reaction mechanism for the synthesis of Methyl 2-methoxybenzoate.

Experimental Protocols

Protocol 1: Preparation of Sodium Anisate (Starting Material)

This protocol describes the in situ generation of sodium anisate from 2-methoxybenzoic acid (anisic acid).

Materials:

• 2-Methoxybenzoic Acid (Anisic Acid)

• Sodium Hydroxide (NaOH)

• Methanol (Anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve 2-methoxybenzoic acid (1.0 eq.) in anhydrous methanol (10 mL per gram of acid).

• In a separate beaker, prepare a solution of sodium hydroxide (1.0 eq.) in a minimal amount of methanol. Caution: This process is exothermic.

• Slowly add the methanolic sodium hydroxide solution to the stirring solution of 2-methoxybenzoic acid at room temperature.

• Stir the resulting mixture for 30 minutes to ensure complete formation of the sodium salt. The sodium anisate solution is now ready for the subsequent methylation step.

Protocol 2: Synthesis of Methyl 2-methoxybenzoate

This protocol details the methylation of sodium anisate using dimethyl sulfate. EXTREME CAUTION must be exercised when handling dimethyl sulfate.

Materials:

• Sodium anisate solution (from Protocol 1)

• Dimethyl Sulfate ((CH₃)₂SO₄)

• Anhydrous Methanol (or other suitable solvent like Acetone or DMF)

• Round-bottom flask with a reflux condenser and a dropping funnel

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• To the round-bottom flask containing the sodium anisate solution, attach a reflux condenser and a dropping funnel.

• Begin stirring the solution and gently heat the mixture to 50-60 °C using a heating mantle.

• Slowly add dimethyl sulfate (1.1-1.5 eq.) to the reaction mixture through the dropping funnel over a period of 30-60 minutes. Maintain the temperature of the reaction mixture between 50-60 °C.

• After the addition is complete, continue to heat the reaction mixture at reflux for 2-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete (as indicated by the disappearance of the starting material), cool the mixture to room temperature.

• Carefully quench any unreacted dimethyl sulfate by the slow addition of an aqueous ammonia (B1221849) solution. Perform this step in a well-ventilated fume hood.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Combine the organic layers and wash with water, followed by a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-methoxybenzoate.

• Purify the crude product by vacuum distillation to yield pure methyl 2-methoxybenzoate as a colorless to pale yellow liquid.

Safety Precautions for Handling Dimethyl Sulfate

Dimethyl sulfate is a highly toxic, carcinogenic, and corrosive chemical.[4] It is readily absorbed through the skin, and inhalation of its vapors can be fatal.[4] All manipulations involving dimethyl sulfate must be carried out in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Mandatory PPE:

• Chemical-resistant gloves (butyl rubber or Viton are recommended)

• Chemical splash goggles and a face shield

• A lab coat with long sleeves

• Closed-toe shoes

Handling and Disposal:

• Always have a quenching solution, such as aqueous ammonia or sodium carbonate solution, readily available to neutralize any spills.

• After the reaction is complete, any residual dimethyl sulfate must be destroyed by carefully adding an excess of aqueous ammonia to the reaction mixture.

• All glassware and equipment that have come into contact with dimethyl sulfate must be decontaminated with an ammonia solution before being removed from the fume hood.

• Dispose of all waste containing dimethyl sulfate according to institutional and local regulations for hazardous chemical waste.

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of methyl 2-methoxybenzoate.

Caption: Experimental workflow for the synthesis of Methyl 2-methoxybenzoate.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Methyl 2-methoxybenzoate | 606-45-1 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl 2-methoxybenzoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Methyl 2-methoxybenzoate (B1232891).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 2-methoxybenzoate?

A1: The most prevalent and well-documented method is the Fischer esterification of 2-methoxybenzoic acid with methanol (B129727) using a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1][2] This reaction is reversible and requires heating under reflux to proceed towards the product.[1][3]

Q2: My reaction yield is consistently low. What are the primary factors affecting the yield of the Fischer esterification?

A2: Low yields in Fischer esterification are typically due to the equilibrium nature of the reaction.[2][4] Key factors to consider are:

• Water Content: The presence of water, even in small amounts, can shift the equilibrium back towards the reactants (hydrolysis of the ester). Ensure all glassware is thoroughly dried and use anhydrous reagents if possible.[5][6]

• Molar Ratio of Reactants: Using a large excess of methanol can drive the equilibrium towards the formation of the ester product, in accordance with Le Châtelier's principle.[4][6]

• Catalyst Concentration: An insufficient amount of acid catalyst will result in a slow or incomplete reaction.[5][6]

• Reaction Time and Temperature: The reaction often requires a prolonged period of reflux (1-10 hours) to reach equilibrium.[1] Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the optimal reaction time.[5]

Q3: What are some common side reactions to be aware of during the synthesis?

A3: While the Fischer esterification is generally a clean reaction, side reactions can occur, especially under harsh conditions:

• Ether Cleavage: At high temperatures and strong acid concentrations, the methoxy (B1213986) group on the aromatic ring could potentially be cleaved.[6]

• Dehydration of Methanol: Although less common with primary alcohols like methanol, at very high temperatures, the acid catalyst could promote the formation of dimethyl ether.[7]

• Byproducts from Impure Starting Materials: If the starting 2-methoxybenzoic acid is contaminated with its precursor, salicylic (B10762653) acid, you may form methyl salicylate (B1505791) as a byproduct.

Q4: How do I effectively remove the acid catalyst and unreacted 2-methoxybenzoic acid during the work-up?

A4: A standard aqueous work-up is typically employed. After cooling the reaction mixture, it is diluted with an organic solvent (like diethyl ether or ethyl acetate) and washed sequentially with:

• Water: To remove the excess methanol and some of the acid.

• Saturated Sodium Bicarbonate (NaHCO₃) solution: To neutralize the remaining acid catalyst and convert any unreacted 2-methoxybenzoic acid into its water-soluble sodium salt. Be cautious as this will evolve CO₂ gas.[3][8]

• Brine (saturated NaCl solution): To remove residual water from the organic layer.[3]

The organic layer is then dried over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), filtered, and the solvent is removed under reduced pressure.[3][8]

Q5: Are there alternative, greener catalysts for this synthesis?

A5: Yes, research has explored the use of solid acid catalysts like zeolites (e.g., NaY-Bf) and sulfated zirconia.[9] These catalysts can offer advantages such as easier separation from the reaction mixture (simple filtration), reusability, and potentially milder reaction conditions, contributing to a more environmentally friendly process.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive or insufficient catalyst. 2. Presence of water in reagents or glassware. 3. Reaction has not reached equilibrium. 4. Incorrect reaction temperature (too low).	1. Use fresh, concentrated acid catalyst. 2. Ensure all glassware is oven-dried and use anhydrous methanol if possible. 3. Increase the reflux time and monitor the reaction progress by TLC. 4. Ensure the reaction mixture is refluxing gently.
Presence of Unreacted 2-methoxybenzoic Acid in the Final Product	1. Incomplete reaction. 2. Inefficient removal during work-up.	1. Increase the amount of excess methanol and/or prolong the reaction time. 2. Ensure thorough washing with saturated sodium bicarbonate solution during the work-up. Check the pH of the aqueous layer to ensure it is basic.
Product is a Wet or Oily Residue After Solvent Removal	1. Incomplete drying of the organic layer. 2. Presence of residual solvent.	1. Use an adequate amount of drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) and ensure sufficient contact time. 2. Ensure complete removal of the extraction solvent under reduced pressure. For higher boiling point solvents, a rotary evaporator may be necessary.
Unexpected Spots on TLC or Peaks in GC/NMR	1. Impure starting materials. 2. Formation of side products.	1. Check the purity of the 2-methoxybenzoic acid and methanol before starting the reaction. 2. Consider potential side reactions (see FAQs). Purification by column chromatography or distillation may be necessary.

Data Presentation

Table 1: Comparison of Reaction Conditions for Methyl 2-methoxybenzoate Synthesis

Starting Material	Alcohol	Catalyst	Temperature	Reaction Time	Yield	Reference
2-methoxy-5-aminosulfonyl benzoic acid	Methanol	Concentrated H₂SO₄	Reflux	Not specified	97.4%	[10]
2-methoxybenzoic acid	Dimethyl carbonate	5 wt% Zeolite NaY-Bf	200°C	5 hours	98%	[9]
Benzoic Acid	Methanol	Concentrated H₂SO₄	65°C	Not specified	90%	[3]
Benzoic Acid (1 molar equivalent)	Ethanol (1 molar equivalent)	Acid Catalyst	Not specified	Equilibrium	~65%	[4]
Benzoic Acid (1 molar equivalent)	Ethanol (10 molar equivalents)	Acid Catalyst	Not specified	Equilibrium	97%	[4]
Salicylic Acid (multi-step)	Methanol (for esterification)	Concentrated H₂SO₄	Reflux	6 hours	78.5% (for esterification step)	[11]

Experimental Protocols

Protocol 1: Standard Fischer Esterification using Sulfuric Acid

This protocol is a general procedure based on typical Fischer esterification conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-methoxybenzoic acid.

• Add a significant excess of methanol (e.g., 10-20 molar equivalents). Methanol will also act as the solvent.

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (approximately 5-10 mol% relative to the carboxylic acid).

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. Allow the reaction to proceed for 2-6 hours. Monitor the reaction's progress by periodically taking samples for TLC analysis.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Dilute with diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent.

• Purification:

  • Remove the solvent from the filtrate using a rotary evaporator.

  • The resulting crude product can be further purified by vacuum distillation if necessary.

Protocol 2: Synthesis via Methylation of Salicylic Acid followed by Esterification

This is a two-step process that can also be used.

Step 1: Methylation of Salicylic Acid to 2-methoxybenzoic acid This step involves the methylation of the phenolic hydroxyl group of salicylic acid, for example, using dimethyl sulfate in the presence of a base.

Step 2: Esterification of 2-methoxybenzoic acid The 2-methoxybenzoic acid obtained from Step 1 can then be esterified using Protocol 1 described above.

Mandatory Visualizations

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. docsity.com [docsity.com]
• 9. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Methyl 2-methoxybenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the synthesis of Methyl 2-methoxybenzoate (B1232891).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Methyl 2-methoxybenzoate?

A1: The two most prevalent methods for the synthesis of Methyl 2-methoxybenzoate are:

• Fischer Esterification: This method involves the acid-catalyzed reaction of 2-methoxybenzoic acid with methanol (B129727). It is an equilibrium-driven reaction.[1][2][3]

• Williamson Ether Synthesis (via methylation): This route typically involves the methylation of a salicylate (B1505791) precursor. For instance, reacting methyl salicylate with a methylating agent like dimethyl sulfate (B86663) in the presence of a base.[4][5]

Q2: What are the typical byproducts I might encounter during the synthesis of Methyl 2-methoxybenzoate?

A2: The byproducts largely depend on the synthetic route chosen.

• Fischer Esterification:

  • Unreacted 2-methoxybenzoic acid: Due to the reversible nature of the reaction, incomplete conversion is common.[6]

  • Unreacted methanol: As methanol is often used in excess to drive the equilibrium, residual amounts may remain.[1][2]

  • Water: A direct byproduct of the esterification reaction.[1][2]

  • Side-products from strong acid catalyst: At high temperatures, strong acids like sulfuric acid can cause charring or sulfonation of the aromatic ring, though this is less common under typical esterification conditions.

• Williamson Ether Synthesis (from Methyl Salicylate):

  • Unreacted Methyl Salicylate: Incomplete methylation will result in the starting material being present in the product mixture.

  • Products of C-alkylation: The phenoxide intermediate is an ambident nucleophile, and alkylation can sometimes occur on the aromatic ring instead of the desired O-alkylation.[7]

  • Elimination products: If the methylating agent has beta-hydrogens and the conditions are harsh, elimination reactions can compete with the desired substitution.[5][8] (Note: This is less of a concern with methylating agents like dimethyl sulfate or methyl iodide).

  • Hydrolysis products of the methylating agent: For example, excess dimethyl sulfate can be hydrolyzed to methanol and sulfuric acid during workup.

Q3: How can I minimize the formation of byproducts?

A3: Minimizing byproducts requires careful control of reaction conditions:

• For Fischer Esterification:

  • Use an excess of one reactant: Typically, a large excess of methanol is used to shift the equilibrium towards the product.[1][2]

  • Remove water as it forms: Using a Dean-Stark apparatus or a drying agent can drive the reaction to completion.[3]

  • Optimize catalyst concentration and temperature: Use the minimum amount of acid catalyst required and avoid excessively high temperatures to prevent side reactions.

• For Williamson Ether Synthesis:

  • Ensure complete deprotonation: Use a sufficiently strong and appropriate amount of base to fully deprotonate the hydroxyl group of the starting material.

  • Control temperature: Lower temperatures generally favor the SN2 reaction over elimination.

  • Choose the right solvent: Aprotic polar solvents can be beneficial for SN2 reactions.[7]

  • Slow addition of the alkylating agent: This can help to control the reaction and minimize side reactions.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Solution
Low yield of Methyl 2-methoxybenzoate (Fischer Esterification)	Incomplete reaction due to equilibrium.	Increase the excess of methanol. Remove water during the reaction using a Dean-Stark trap. Increase reaction time.
Loss of product during workup.	Ensure proper phase separation during extraction. Minimize the number of transfer steps.
Presence of starting material (2-methoxybenzoic acid) in the final product	Incomplete reaction.	See "Low yield" solutions. After the reaction, wash the organic layer with a mild base (e.g., sodium bicarbonate solution) to remove unreacted carboxylic acid.[1]
Product is wet or contains residual methanol	Inadequate drying of the organic phase.	Use a sufficient amount of a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate). Ensure the organic phase is in contact with the drying agent for an adequate amount of time.
Incomplete removal of solvent.	Ensure complete evaporation or distillation of the solvent and any excess methanol.
Dark-colored reaction mixture or product	Decomposition or side reactions at high temperatures.	Reduce the reaction temperature. Use a milder acid catalyst if possible. Ensure the reaction is not heated for an excessively long time.
Low yield of Methyl 2-methoxybenzoate (Williamson Ether Synthesis)	Incomplete deprotonation of the starting phenol.	Use a stronger base or ensure anhydrous conditions.
Competing elimination reaction.	Use a primary methylating agent. Maintain a lower reaction temperature.[5]
Presence of C-alkylation byproducts	The phenoxide acting as an ambident nucleophile.	This is an inherent challenge. Modifying the solvent or counter-ion might slightly influence the O/C alkylation ratio.

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-methoxybenzoate via Fischer Esterification

This protocol is adapted from standard Fischer esterification procedures.[1][2]

Materials:

• 2-methoxybenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Dichloromethane (B109758) (or other suitable extraction solvent)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-methoxybenzoic acid in an excess of methanol (e.g., 10-20 molar equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the moles of carboxylic acid).

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess methanol under reduced pressure.

• Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to remove unreacted acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Methyl 2-methoxybenzoate.

• The crude product can be further purified by distillation under reduced pressure.

Protocol 2: Synthesis of Methyl 2-methoxybenzoate via Williamson Ether Synthesis from Methyl Salicylate

This protocol is a general representation of a Williamson ether synthesis.

Materials:

• Methyl salicylate

• Sodium hydroxide (B78521) (or another suitable base)

• Dimethyl sulfate (Caution: highly toxic)

• A suitable solvent (e.g., acetone, DMF)

• Diethyl ether (or other suitable extraction solvent)

• Water

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve methyl salicylate in the chosen solvent.

• Add a stoichiometric amount of a base (e.g., sodium hydroxide) and stir to form the sodium salt of methyl salicylate.

• Slowly add a slight excess of dimethyl sulfate to the reaction mixture.

• Heat the mixture gently (e.g., to 50-60 °C) and stir for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and pour it into water.

• Extract the aqueous mixture with diethyl ether.

• Wash the combined organic extracts with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude Methyl 2-methoxybenzoate by vacuum distillation.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues in the synthesis of Methyl 2-methoxybenzoate.

References

• 1. personal.tcu.edu [personal.tcu.edu]
• 2. docsity.com [docsity.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Methyl 2-methoxybenzoate by Distillation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying methyl 2-methoxybenzoate (B1232891) by distillation. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure a successful purification process.

Frequently Asked Questions (FAQs)

Q1: What is the atmospheric boiling point of methyl 2-methoxybenzoate, and why is vacuum distillation recommended?

A1: Methyl 2-methoxybenzoate has a high boiling point, typically cited as 246-248°C or even up to 255°C at atmospheric pressure (760 mmHg)[1][2][3][4]. Distillation at such high temperatures can lead to thermal decomposition of the product, resulting in lower yield and impurities. Vacuum distillation is highly recommended as it lowers the boiling point, allowing for distillation at a lower, safer temperature that minimizes the risk of degradation[5].

Q2: What are the most common impurities I should expect when purifying methyl 2-methoxybenzoate?

A2: Common impurities depend on the synthetic route used. If prepared by the esterification of 2-methoxybenzoic acid with methanol, impurities may include unreacted 2-methoxybenzoic acid, excess methanol, and residual acid catalyst (e.g., sulfuric acid). If synthesized from methyl salicylate, unreacted starting material and byproducts from the methylation reaction could be present. Solvents used in the reaction or workup can also be present as impurities.

Q3: How can I remove acidic impurities before distillation?

A3: Acidic impurities, such as unreacted 2-methoxybenzoic acid or an acid catalyst, can be removed by washing the crude product with a mild aqueous basic solution, like sodium bicarbonate or sodium carbonate solution, in a separatory funnel. This converts the acidic impurities into their water-soluble salts, which can then be separated from the organic layer containing your product.

Q4: My product is still impure after a simple distillation. What should I do?

A4: If simple distillation does not provide the desired purity, fractional distillation is recommended. This technique is particularly useful for separating compounds with close boiling points. Using a fractionating column with a high number of theoretical plates will improve the separation efficiency.

Q5: Is it necessary to use a stir bar or boiling chips during the distillation?

A5: Yes, it is crucial to prevent bumping (sudden, violent boiling). For atmospheric distillation, boiling chips can be used. However, for vacuum distillation, boiling chips are ineffective. A magnetic stir bar should be used to ensure smooth and controlled boiling.

Troubleshooting Guide

This guide addresses common issues encountered during the distillation of methyl 2-methoxybenzoate.

Problem	Possible Cause(s)	Recommended Solution(s)
No Distillate is Collected	- The vacuum is too high, and the boiling point is below the temperature of the condenser coolant.- The heating mantle temperature is too low.- There is a leak in the distillation apparatus.	- Reduce the vacuum level or use a warmer condenser fluid.- Gradually increase the heating mantle temperature.- Check all joints and connections for leaks. Ensure all glassware is properly sealed.
Product Decomposes in the Distilling Flask (Turns Dark)	- The heating mantle temperature is too high.- The distillation is performed at or near atmospheric pressure.	- Reduce the heating mantle temperature.- Use vacuum distillation to lower the boiling point.
"Bumping" or Uncontrolled Boiling	- Lack of nucleation sites for smooth boiling.	- Use a magnetic stir bar and ensure vigorous stirring during vacuum distillation.- For atmospheric distillation, add fresh boiling chips before heating.
Foaming of the Product	- Presence of volatile impurities or contaminants.	- Ensure the crude product is properly washed and dried before distillation.- A small amount of anti-foaming agent can be added, but this may contaminate the final product.
Distillate is Cloudy	- Co-distillation with water.	- Ensure the crude product is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before distillation.
Low Yield of Purified Product	- Incomplete distillation.- Product decomposition.- Inefficient condensation.	- Ensure the distillation is run to completion (no more distillate is collected at the given temperature and pressure).- Use vacuum distillation to prevent thermal degradation.- Check that the condenser is properly cooled and has an adequate surface area.

Quantitative Data

Physical Properties of Methyl 2-methoxybenzoate

Property	Value
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol [2][3]
Boiling Point (at 760 mmHg)	246-255 °C[1][2][3][4]
Density	~1.157 g/mL at 25 °C
Refractive Index (n20/D)	~1.534

Estimated Boiling Point of Methyl 2-methoxybenzoate at Reduced Pressure

Pressure (mmHg)	Estimated Boiling Point (°C)
10	~120-130
5	~105-115
1	~80-90
0.5	~70-80

Note: These are estimated values. The actual boiling point may vary depending on the accuracy of the pressure measurement and the purity of the compound.

Experimental Protocols

Protocol 1: Pre-distillation Wash

• Transfer the crude methyl 2-methoxybenzoate to a separatory funnel.

• Add an equal volume of a saturated aqueous sodium bicarbonate solution.

• Stopper the funnel and shake gently, venting frequently to release any pressure buildup from CO₂ evolution.

• Allow the layers to separate and discard the lower aqueous layer.

• Wash the organic layer with an equal volume of water, followed by an equal volume of brine.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter or decant the dried liquid to remove the drying agent.

Protocol 2: Vacuum Distillation

• Assemble a vacuum distillation apparatus, ensuring all glassware is dry and free of cracks. Use a magnetic stirrer and a stir bar in the distilling flask.

• Transfer the dried crude methyl 2-methoxybenzoate into the distilling flask. The flask should not be more than two-thirds full.

• Begin stirring the liquid.

• Start the flow of coolant through the condenser.

• Gradually apply the vacuum to the system.

• Once the desired pressure is reached and stable, begin to heat the distilling flask gently using a heating mantle.

• Collect the fraction that distills at a constant temperature and pressure. This is your purified methyl 2-methoxybenzoate.

• Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature before releasing the vacuum.

Visualizations

Caption: Troubleshooting workflow for the distillation of methyl 2-methoxybenzoate.

Caption: Logical relationship between common distillation issues and their potential causes.

References

• 1. scent.vn [scent.vn]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. Methyl 2-methoxybenzoate | 606-45-1 [chemicalbook.com]
• 5. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]

Technical Support Center: Purifying Methyl 2-methoxybenzoate by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of Methyl 2-methoxybenzoate (B1232891) using recrystallization methods. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: Is recrystallization a suitable method for purifying Methyl 2-methoxybenzoate?

A1: Yes, recrystallization is an excellent and highly effective method for purifying Methyl 2-methoxybenzoate. With a reported melting point of around 48-49°C, this compound is a solid at or near room temperature, making it an ideal candidate for purification by recrystallization to remove impurities.[1]

Q2: My sample of Methyl 2-methoxybenzoate is a liquid at room temperature. Can I still purify it by recrystallization?

A2: Methyl 2-methoxybenzoate has a melting point close to ambient temperature, and slight impurities can cause it to exist as a liquid or a low-melting solid. The presence of impurities can depress the melting point. Recrystallization is still a viable purification method. You may need to cool the sample to induce solidification before proceeding with the recrystallization protocol.

Q3: What are the most common impurities in commercially available or synthetically produced Methyl 2-methoxybenzoate?

A3: Common impurities can include unreacted starting materials from its synthesis, such as 2-methoxybenzoic acid or methyl salicylate.[2][3] By-products from the esterification reaction, such as residual acid catalyst or water, may also be present. Side-products from alternative synthetic routes could also be contaminants.

Q4: How do I choose the best solvent for the recrystallization of Methyl 2-methoxybenzoate?

A4: The ideal solvent is one in which Methyl 2-methoxybenzoate is highly soluble at elevated temperatures but sparingly soluble at lower temperatures. Based on its chemical structure (an aromatic ester), suitable solvents include alcohols like ethanol (B145695) or methanol (B129727). Mixed solvent systems, such as ethanol-water or hexane-ethyl acetate, can also be effective. A solvent screening is recommended to determine the optimal choice for your specific sample.

Data Presentation

Physical Properties of Methyl 2-methoxybenzoate

Property	Value
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Melting Point	48-49 °C
Boiling Point	254-255 °C
Appearance	Colorless to pale yellow liquid or solid
Solubility	Very slightly soluble in water; soluble in organic solvents and oils. Miscible with ethanol.

Data sourced from multiple references.[1][4][5]

Solvent Selection Guide for Recrystallization

Solvent/System	Suitability for Methyl 2-methoxybenzoate	Rationale
Ethanol	Good	The compound is an ester with aromatic character, suggesting good solubility in hot ethanol and lower solubility when cold.
Methanol	Good	Similar to ethanol, it is a polar protic solvent that should exhibit the desired solubility profile. A patent for a related compound specifies methanol for recrystallization.[6]
Water	Poor (as a single solvent)	The compound is only very slightly soluble in water.[1]
Ethanol/Water	Excellent (as a mixed system)	Water can be used as an anti-solvent with ethanol to fine-tune the solubility and induce crystallization.
Hexane/Ethyl Acetate	Good (as a mixed system)	This combination of a non-polar and a moderately polar solvent is often effective for recrystallizing esters.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of Methyl 2-methoxybenzoate using Ethanol

Objective: To purify crude Methyl 2-methoxybenzoate using ethanol as the recrystallization solvent.

Materials:

• Crude Methyl 2-methoxybenzoate

• 95% or absolute Ethanol

• Erlenmeyer flasks

• Heating mantle or hot plate

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Dissolution: Place the crude Methyl 2-methoxybenzoate (e.g., 5.0 g) into a 125 mL Erlenmeyer flask with a magnetic stir bar. Add a small volume of ethanol (e.g., 15-20 mL).

• Heating: Gently heat the mixture with stirring. Add more ethanol in small portions until the solid completely dissolves at the boiling point of the solvent. Avoid adding a large excess of solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature below the melting point.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Oiling Out: The compound separates as a liquid instead of forming crystals.	The melting point of the compound is lower than the boiling point of the solvent. High concentration of impurities depressing the melting point.	Add a small amount of additional hot solvent to decrease the saturation temperature. Use a lower-boiling point solvent. Consider using a mixed-solvent system.
No Crystals Form Upon Cooling.	Too much solvent was used, and the solution is not supersaturated. The rate of cooling is too rapid.	Evaporate some of the solvent to increase the concentration of the solute. Scratch the inner wall of the flask with a glass rod to induce nucleation. Add a seed crystal of pure Methyl 2-methoxybenzoate. Ensure slow cooling.
Low Recovery of Purified Product.	Too much solvent was used during dissolution. The compound has significant solubility in the cold solvent. Crystals were washed with solvent that was not sufficiently cold.	Use the minimum amount of hot solvent necessary for complete dissolution. Ensure the crystallization mixture is thoroughly chilled in an ice bath. Always use ice-cold solvent for washing the crystals. The mother liquor can be concentrated to obtain a second crop of crystals.
Crystals are colored.	Colored impurities were not completely removed.	Perform a decolorization step by adding activated charcoal to the hot solution before filtration.

Mandatory Visualization

References

• 1. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. CN105585482A - Method for one-step synthesis of methyl o-anisate - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

Technical Support Center: Methylation of Salicylic Acid to Methyl 2-methoxybenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the methylation of salicylic (B10762653) acid to synthesize Methyl 2-methoxybenzoate (B1232891).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Methyl 2-methoxybenzoate, focusing on identifying and mitigating side reactions.

Problem	Potential Cause	Recommended Solution
Low to No Yield of Methyl 2-methoxybenzoate	Incomplete Deprotonation: The phenolic hydroxyl group of salicylic acid was not fully deprotonated to the phenoxide, which is the active nucleophile for O-methylation.	- Use a sufficiently strong base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) to ensure complete deprotonation.[1] - Ensure anhydrous reaction conditions, as water can consume the base.
Reaction Temperature Too Low: The reaction rate is too slow at the given temperature.	- For methylation with dimethyl sulfate (B86663) and potassium carbonate in acetone (B3395972), a temperature range of 50-60 °C is recommended.[2]
Poor Quality of Reagents: The methylating agent (e.g., dimethyl sulfate) may have degraded, or the solvent may not be anhydrous.	- Use freshly opened or properly stored reagents. - Ensure the use of anhydrous solvents.
Presence of Unreacted Salicylic Acid	Insufficient Methylating Agent: The molar ratio of the methylating agent to salicylic acid is too low.	- Use a slight excess of the methylating agent. A patent suggests a step-wise addition of dimethyl sulfate.[2]
Short Reaction Time: The reaction has not proceeded to completion.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[3]
Formation of Methyl Salicylate (B1505791) (Esterification)	Reaction Conditions Favoring Carboxylate Methylation: The choice of base and reaction conditions can lead to the methylation of the carboxylic acid group. Using a weaker base like sodium bicarbonate (NaHCO₃) with dimethyl sulfate can selectively produce methyl salicylate.[3][4][5][6]	- To favor O-methylation of the phenol, use a stronger base like potassium carbonate in an aprotic solvent like acetone.[2] This setup preferentially forms the more nucleophilic phenoxide.
Formation of C-Alkylated Byproducts	Reaction Conditions Favoring C-Alkylation: Certain conditions can promote the electrophilic attack of the methyl group on the aromatic ring. Protic solvents can solvate the phenoxide oxygen, making the carbon atoms of the ring more nucleophilic and thus favoring C-alkylation.[1]	- Employ aprotic polar solvents such as acetone, DMF, or DMSO. These solvents do not hydrogen bond with the phenoxide oxygen, leaving it more available for O-alkylation.[1]
Formation of Di-methylated Product (Methyl 2-methoxy-benzoate)	Excessive Methylating Agent and/or Strong Basic Conditions: If both the phenolic hydroxyl and carboxylic acid groups are deprotonated and an excess of the methylating agent is present, di-methylation can occur.	- Carefully control the stoichiometry of the methylating agent. - The choice of a base like potassium carbonate in acetone generally favors mono-methylation at the hydroxyl group.
Difficult Purification of the Final Product	Presence of Multiple Byproducts: A complex mixture of starting material, desired product, and various side products makes purification by standard methods like distillation or crystallization challenging.	- Optimize reaction conditions to minimize side product formation. - Utilize column chromatography for purification if a complex mixture is obtained. - An aqueous workup with a sodium bicarbonate solution can help remove unreacted salicylic acid and any acidic byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to consider when methylating salicylic acid to Methyl 2-methoxybenzoate?

A1: The main side reactions are:

• Esterification of the carboxylic acid group: This leads to the formation of methyl salicylate. This reaction is favored when using weaker bases like sodium bicarbonate.[3][4][5][6]

• C-alkylation of the aromatic ring: Methylation can occur at the carbon atoms of the benzene (B151609) ring, leading to the formation of methyl cresotinate isomers. This is more likely to occur in protic solvents.[1]

• Di-methylation: Both the phenolic hydroxyl group and the carboxylic acid group can be methylated, resulting in Methyl 2-methoxy-benzoate. This can happen with an excess of the methylating agent under strongly basic conditions.

Q2: How can I selectively achieve O-methylation of the phenolic hydroxyl group?

A2: To favor O-methylation, you should:

• Use a strong base like potassium carbonate to deprotonate the more acidic phenolic hydroxyl group preferentially over the carboxylic acid.[2]

• Employ an aprotic polar solvent such as acetone or DMF. These solvents enhance the nucleophilicity of the phenoxide oxygen, promoting O-alkylation over C-alkylation.[1]

• Use a suitable methylating agent like dimethyl sulfate or methyl iodide.

Q3: What is the role of the solvent in determining the selectivity between O- and C-alkylation?

A3: The solvent plays a crucial role in the selectivity.[1]

• Aprotic polar solvents (e.g., acetone, DMF, DMSO) solvate the cation of the phenoxide salt but do not strongly interact with the oxygen anion. This leaves the oxygen as a highly reactive nucleophile, favoring O-alkylation.[1]

• Protic solvents (e.g., water, alcohols) can form hydrogen bonds with the phenoxide oxygen, reducing its nucleophilicity. This can make the carbon atoms of the aromatic ring more susceptible to electrophilic attack, leading to an increase in C-alkylation products.[1]

Q4: How can I monitor the progress of the reaction and identify the products?

A4: The reaction can be monitored by:

• Thin Layer Chromatography (TLC): To qualitatively track the consumption of salicylic acid and the formation of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying the volatile components of the reaction mixture, including the desired product and potential byproducts like methyl salicylate and C-methylated derivatives.[7][8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the final product and identify impurities. The ¹H NMR spectrum of Methyl 2-methoxybenzoate shows characteristic signals for the two methyl groups and the aromatic protons.[11][12][13][14][15]

Q5: What is a reliable experimental protocol for the synthesis of Methyl 2-methoxybenzoate?

A5: A general protocol based on patent literature involves the following steps[2]:

• Dissolve salicylic acid in acetone in a reaction flask.

• Add potassium carbonate as the base.

• Heat the mixture to 50-60 °C with stirring.

• Slowly add dimethyl sulfate dropwise.

• After an initial reaction period, a further portion of potassium carbonate and dimethyl sulfate may be added to drive the reaction to completion.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture and add water.

• The product can be extracted with a suitable organic solvent like dichloromethane (B109758) (DCM).

• The organic layer is then concentrated to obtain the crude product, which may be further purified by distillation or chromatography.

Experimental Protocols

Key Experiment: Methylation of Salicylic Acid using Dimethyl Sulfate and Potassium Carbonate

This protocol is adapted from a patented procedure and is intended for experienced laboratory personnel.[2]

Materials:

• Salicylic acid

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethyl sulfate ((CH₃)₂SO₄) - Caution: Highly toxic and carcinogenic. Handle with extreme care in a well-ventilated fume hood.

• Acetone (anhydrous)

• Dichloromethane (DCM)

• Water

• Standard laboratory glassware and stirring/heating apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add salicylic acid (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and anhydrous acetone.

• Heat the mixture to 50-60 °C with vigorous stirring.

• Slowly add dimethyl sulfate (1.1 equivalents) dropwise to the reaction mixture over a period of 30 minutes.

• After the initial addition, continue to stir the reaction mixture at 50-60 °C for 3 hours.

• Optional, based on reaction monitoring: Add a second portion of potassium carbonate (1 equivalent) and dimethyl sulfate (0.5 equivalents) and continue the reaction for an additional 12-24 hours, or until the starting material is consumed as indicated by TLC or GC-MS analysis.

• Cool the reaction mixture to room temperature.

• Add water to the reaction mixture to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of acetone used).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude Methyl 2-methoxybenzoate.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Visualizations

Logical Relationship of Side Reactions

Caption: Potential reaction pathways in the methylation of salicylic acid.

Experimental Workflow for Synthesis and Purification

Caption: General workflow for the synthesis of Methyl 2-methoxybenzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 3. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous quantitative analysis of methyl salicylate, ethyl salicylate and salicylic acid from biological fluids using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous Determination of Salicylic Acid, Jasmonic Acid, Methyl Salicylate, and Methyl Jasmonate from Ulmus pumila Leaves by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. Methyl 2-methoxybenzoate(606-45-1) 1H NMR spectrum [chemicalbook.com]
• 13. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Page loading... [wap.guidechem.com]
• 15. dev.spectrabase.com [dev.spectrabase.com]

Technical Support Center: HPLC Analysis for Purity Assessment of Methyl 2-methoxybenzoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the High-Performance Liquid Chromatography (HPLC) analysis for assessing the purity of Methyl 2-methoxybenzoate (B1232891).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the purity assessment of Methyl 2-methoxybenzoate?

A1: A good starting point for analyzing Methyl 2-methoxybenzoate is a reversed-phase HPLC (RP-HPLC) method with UV detection. Given its structure, a C18 column is generally suitable. A mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol (B129727) and water is recommended. The UV detection wavelength can be set around 240 nm, as a similar compound shows absorbance at this wavelength[1].

Q2: What are the potential impurities I should look for in the analysis of Methyl 2-methoxybenzoate?

A2: Potential impurities can originate from the synthesis process. For instance, if synthesized via Fischer esterification, you might expect to see unreacted 2-methoxybenzoic acid or residual methanol. Other potential impurities could include byproducts from side reactions or isomers. It is crucial to understand the synthetic route to anticipate likely impurities[2].

Q3: How can I confirm the identity of the main peak as Methyl 2-methoxybenzoate?

A3: Peak identity can be confirmed by comparing the retention time of your main peak with that of a certified reference standard of Methyl 2-methoxybenzoate under the same HPLC conditions. For unequivocal identification, techniques like HPLC-MS (Mass Spectrometry) can be used to confirm the molecular weight of the compound in the peak.

Q4: My peak for Methyl 2-methoxybenzoate is tailing. What could be the cause and how can I fix it?

A4: Peak tailing is a common issue in HPLC and can be caused by several factors.[3] One common reason is the interaction of the analyte with acidic silanol (B1196071) groups on the silica-based stationary phase. To address this, you can try adding a small amount of a modifier like trifluoroacetic acid (TFA) to the mobile phase to suppress silanol ionization, or use a column with a less acidic, high-purity silica (B1680970) stationary phase.[3] Other causes can include column overload, so try injecting a smaller sample volume or a more dilute sample.[3]

Q5: I am observing ghost peaks in my chromatogram. What are they and how can I eliminate them?

A5: Ghost peaks are unexpected peaks that can appear in a chromatogram. They can be caused by impurities in the mobile phase, contamination from the sample preparation process, or the elution of compounds from a previous injection.[3][4] To eliminate them, ensure you are using high-purity solvents and freshly prepared mobile phase.[4] Running a blank gradient (injecting the mobile phase as the sample) can help identify if the ghost peaks are coming from your solvent system.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the HPLC analysis of Methyl 2-methoxybenzoate.

Problem	Potential Cause	Suggested Solution
High Backpressure	- Blockage in the HPLC system (e.g., clogged frit, tubing, or guard column).- Particulate matter from the sample or mobile phase.- Mobile phase viscosity is too high.	- Systematically check and clean or replace components (frit, guard column, tubing).- Filter all samples and mobile phases before use.- Consider using a mobile phase with lower viscosity or increasing the column temperature.[5]
Poor Peak Resolution	- Inappropriate mobile phase composition.- Column is not efficient or is degraded.- Flow rate is too high.	- Optimize the mobile phase composition (e.g., adjust the organic solvent to water ratio).- Use a new or different type of column (e.g., one with a smaller particle size).- Reduce the flow rate to increase separation efficiency.[5]
Baseline Noise or Drift	- Contaminated or improperly degassed mobile phase.- Detector lamp is failing.- Temperature fluctuations in the column or detector.	- Use high-purity solvents and degas the mobile phase thoroughly.- Check the detector lamp's energy and replace it if necessary.- Use a column oven and ensure a stable lab environment to maintain consistent temperatures.[6]
Inconsistent Retention Times	- Inconsistent mobile phase preparation.- Fluctuations in pump flow rate.- Column is not properly equilibrated.	- Prepare mobile phase accurately and consistently.- Check the pump for leaks and ensure it is delivering a constant flow.- Allow sufficient time for the column to equilibrate with the mobile phase before injecting the sample.[7]

Experimental Protocol: Purity Assessment of Methyl 2-methoxybenzoate by RP-HPLC

This protocol provides a starting point for the HPLC analysis. Method optimization may be required based on the specific instrumentation and sample characteristics.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• HPLC grade acetonitrile or methanol

• HPLC grade water

• Methyl 2-methoxybenzoate reference standard

• Sample of Methyl 2-methoxybenzoate for analysis

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2. Preparation of Solutions:

• Mobile Phase: Prepare a mixture of Acetonitrile:Water (e.g., 60:40 v/v). Degas the mobile phase before use. The optimal ratio may need to be determined experimentally.

• Standard Solution: Accurately weigh about 10 mg of Methyl 2-methoxybenzoate reference standard and dissolve it in a 10 mL volumetric flask with the mobile phase to get a concentration of approximately 1 mg/mL. Further dilute to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution, using the Methyl 2-methoxybenzoate sample to be analyzed.

3. HPLC Conditions:

Parameter	Value
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	240 nm
Run Time	10 minutes (or until all peaks have eluted)

4. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the system is clean.

• Inject the standard solution and record the chromatogram and the retention time of the main peak.

• Inject the sample solution and record the chromatogram.

• Identify the peak for Methyl 2-methoxybenzoate in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the purity of the sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow and Logic Diagrams

Below are diagrams illustrating the experimental workflow and a troubleshooting decision tree for common HPLC issues.

References

• 1. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. hplc.eu [hplc.eu]
• 4. 5 Ways Solvent Purity Impacts HPLC Results - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. aelabgroup.com [aelabgroup.com]
• 6. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: TLC Visualization for Methyl 2-methoxybenzoate

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in effectively visualizing Methyl 2-methoxybenzoate (B1232891) on Thin-Layer Chromatography (TLC) plates.

Frequently Asked Questions (FAQs)

Q1: What is the primary and easiest method for visualizing Methyl 2-methoxybenzoate on a TLC plate?

A1: The most common and straightforward non-destructive method is using a UV lamp.[1][2][3] Methyl 2-methoxybenzoate, being an aromatic compound, will absorb short-wave UV light (254 nm).[1][4] On TLC plates containing a fluorescent indicator (e.g., F254), the compound will appear as a dark spot against a green fluorescent background.[1][3][4] This technique is highly recommended as the first visualization step because it is quick and does not alter the compound.[1]

Q2: My compound is not visible under UV light. What should I do?

A2: If Methyl 2-methoxybenzoate is not visible under UV light, several factors could be at play:

• Concentration: The sample spot may be too dilute.[1][4][5] Try concentrating your sample or applying the spot multiple times in the same location, allowing the solvent to dry completely between applications.[1][5]

• Volatility: The compound may have evaporated, especially if the plate was left for a significant time after development or if excessive heat was used for drying.[1][4] Visualize the plate immediately after the eluent has evaporated.

• No Fluorescent Indicator: Ensure your TLC plate contains a fluorescent indicator (usually designated with "F" or "F254"). Without this indicator, there is no background fluorescence for the compound to quench.[4]

Q3: What are some alternative chemical staining methods for visualizing Methyl 2-methoxybenzoate?

A3: If UV visualization is unsuccessful or if you require a secondary confirmation, you can use destructive chemical staining methods. For an aromatic ester like Methyl 2-methoxybenzoate, consider the following:

• Iodine Vapor: Placing the TLC plate in a chamber with iodine crystals will cause most organic compounds, particularly aromatic ones, to appear as yellow-brown spots.[1][6] This method is semi-destructive as the spots will fade over time.[3][6]

• Potassium Permanganate (B83412) (KMnO4) Stain: This stain is effective for compounds that can be oxidized.[6] While aromatic rings are generally not reactive unless they have oxidizable functional groups, impurities or degradation products might be visualized.[4] Alkenes, alkynes, alcohols, and aldehydes will appear as yellow or brown spots on a purple background.[6]

• Phosphomolybdic Acid (PMA) Stain: This is a general stain that works for a wide variety of organic compounds, including alcohols, phenols, and carbonyl compounds.[1]

Q4: Can I use multiple visualization techniques on the same TLC plate?

A4: Yes. It is standard practice to first visualize the plate under UV light, as this is a non-destructive technique.[1][3] After marking the spots observed under UV with a pencil, you can then proceed with a destructive chemical stain like iodine or potassium permanganate on the same plate.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No spots are visible on the TLC plate.	1. The sample is too dilute.[1][4][5] 2. The compound is volatile and has evaporated.[1][4] 3. The chosen visualization technique is not suitable for the compound.[1][4] 4. The solvent level in the developing chamber was above the spotting line, dissolving the sample into the solvent reservoir.[5]	1. Concentrate the sample or apply the spot multiple times, ensuring it dries between applications.[1][5] 2. Visualize the plate immediately after development.[1] 3. Use an alternative visualization method (e.g., switch from UV to a chemical stain).[1][5] 4. Ensure the spotting line is always above the solvent level in the chamber.[7]
The spots are streaking or elongated.	1. The sample is too concentrated (overloaded).[4][5] 2. The compound is interacting too strongly with the stationary phase.	1. Dilute the sample solution and re-run the TLC.[4][5] 2. For acidic or basic compounds, consider adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase.[5]
The spots are too close to the baseline (low Rf).	The eluent is not polar enough to move the compound up the plate.[5]	Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent.[5]
The spots are too close to the solvent front (high Rf).	The eluent is too polar, causing the compound to travel with the solvent front.[5][8]	Decrease the polarity of the mobile phase by decreasing the proportion of the more polar solvent.[5]
The pencil markings from UV visualization and the chemical stain spots do not align.	This can be a result of the chemical stain reacting differently with various components in a spot or diffusion of the spot between visualizations.	Document both observations. The UV active spot represents the aromatic portion of the molecule, while the stained spot indicates the presence of a functional group reactive to the stain.

Experimental Protocols

Protocol 1: Visualization with UV Light (Non-Destructive)

• Develop the TLC Plate: Place the TLC plate in a developing chamber with the appropriate mobile phase (e.g., a mixture of ethyl acetate (B1210297) and hexanes). Allow the solvent to ascend the plate until it is approximately 1 cm from the top.

• Dry the Plate: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood.

• Visualize: In a darkened area or using a UV viewing cabinet, illuminate the dried TLC plate with a short-wave UV lamp (254 nm).[1][3]

• Mark the Spots: The spots of Methyl 2-methoxybenzoate will appear dark against the fluorescent green background.[1] Lightly circle the observed spots with a pencil, as they will disappear once the UV light is removed.[6]

Protocol 2: Visualization with Iodine Vapor (Semi-Destructive)

• Prepare the Iodine Chamber: In a fume hood, place a few crystals of solid iodine at the bottom of a sealed chamber (e.g., a jar with a lid).[6] A piece of filter paper can be added to help saturate the chamber with iodine vapor.

• Develop and Dry the Plate: Follow steps 1 and 2 from the UV visualization protocol. If UV visualization was performed first, use the same plate.

• Stain the Plate: Using forceps, place the dried TLC plate inside the iodine chamber and close the lid.[1][3]

• Observe: Allow the plate to remain in the chamber until yellow-brown spots appear.[3][6] This may take anywhere from a few seconds to several minutes.

• Mark the Spots: Remove the plate and immediately circle the spots with a pencil, as the color will fade over time as the iodine sublimes off the plate.[3][6]

Data Presentation

While specific Rf values are dependent on the exact mobile phase composition, the following table provides a template for recording your experimental data.

Mobile Phase (v/v)	Visualization Method	Rf Value of Methyl 2-methoxybenzoate	Observations
e.g., 20% Ethyl Acetate in Hexane	UV (254 nm)	Record your value	Dark spot on a green background.
e.g., 20% Ethyl Acetate in Hexane	Iodine Vapor	Record your value	Yellow-brown spot.
e.g., 30% Ethyl Acetate in Hexane	UV (254 nm)	Record your value	Dark spot on a green background.

Diagrams

Caption: Workflow for selecting a TLC visualization technique.

Caption: Troubleshooting flowchart for invisible TLC spots.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. theory.labster.com [theory.labster.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. silicycle.com [silicycle.com]
• 5. silicycle.com [silicycle.com]
• 6. Stains for Developing TLC Plates [faculty.washington.edu]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

Removing unreacted starting materials from Methyl 2-methoxybenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of Methyl 2-methoxybenzoate (B1232891), focusing on the removal of unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude Methyl 2-methoxybenzoate synthesized via Fischer esterification?

The primary impurities are the unreacted starting materials: 2-methoxybenzoic acid and methanol (B129727). Water is also present as a byproduct of the reaction. Depending on the reaction conditions, side products could also be present in trace amounts.

Q2: How can I remove the unreacted 2-methoxybenzoic acid from my product?

Unreacted 2-methoxybenzoic acid can be effectively removed by washing the crude product with a mild aqueous base solution. Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solutions are commonly used.[1] These bases react with the acidic carboxylic acid to form a water-soluble carboxylate salt, which is then extracted into the aqueous phase.

Q3: How do I remove residual methanol from the reaction mixture?

Methanol can be removed through several methods:

• Washing: Methanol has some solubility in water and can be partially removed during the aqueous workup.

• Distillation: Due to its low boiling point (64.7 °C), methanol can be readily removed by simple distillation.

• Rotary Evaporation: For smaller scales, methanol can be removed under reduced pressure using a rotary evaporator.

Q4: What is the purpose of a brine wash in the purification process?

A wash with a saturated sodium chloride (brine) solution is used to remove the bulk of the dissolved water from the organic layer before the final drying step. This "salting out" process reduces the amount of drying agent required.

Q5: Which drying agent is suitable for drying the purified Methyl 2-methoxybenzoate?

Anhydrous sodium sulfate (B86663) (Na₂SO₄) is a commonly used and effective drying agent for this purpose. It is neutral and does not react with the ester.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low Yield of Purified Product	Incomplete reaction.	Consider increasing the reaction time, using a larger excess of methanol, or ensuring the catalyst is active.
Product loss during aqueous extraction.	Ensure the pH of the aqueous layer is basic enough to deprotonate the 2-methoxybenzoic acid. Avoid vigorous shaking that can lead to emulsion formation. Perform multiple extractions with smaller volumes of solvent for better recovery.
Inefficient distillation.	Ensure the distillation apparatus is set up correctly with proper insulation. Monitor the temperature at the still head closely to collect the correct fraction.
Product is not Pure (Contaminated with Starting Material)	Incomplete removal of 2-methoxybenzoic acid.	Repeat the wash with sodium bicarbonate solution. Ensure thorough mixing of the organic and aqueous layers.
Inefficient removal of methanol.	Increase the efficiency of distillation by using a fractionating column or by careful monitoring of the distillation temperature.
Milky/Cloudy Organic Layer After Washing	Emulsion formation.	Allow the mixture to stand for a longer period. Add a small amount of brine to help break the emulsion. For stubborn emulsions, filtration through a pad of celite may be necessary.
Insufficient drying.	Add more anhydrous sodium sulfate and allow for sufficient time for the drying to complete. The drying agent should no longer clump together.

Data Presentation: Purity of Methyl 2-methoxybenzoate at Different Purification Stages

The following table provides an overview of the expected purity of Methyl 2-methoxybenzoate after various purification steps. The values are based on typical outcomes for Fischer esterification and subsequent purification.

Purification Stage	Major Impurities Present	Typical Purity (%)	Analytical Technique
Crude Reaction Mixture	2-methoxybenzoic acid, Methanol, Water	60-80%	GC-MS, ¹H NMR
After Aqueous Wash (NaHCO₃)	Methanol, Water, Trace 2-methoxybenzoic acid	85-95%	GC-MS, ¹H NMR
After Drying (Na₂SO₄)	Methanol	90-97%	GC-MS, ¹H NMR
After Distillation	Trace impurities	>99%[2]	GC-MS, HPLC

Experimental Protocols

Protocol 1: Extraction and Washing for Removal of 2-Methoxybenzoic Acid

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a 5% aqueous sodium bicarbonate (NaHCO₃) solution.

• Stopper the funnel and shake gently, venting frequently to release any pressure from CO₂ evolution.

• Allow the layers to separate. The top layer is typically the organic layer containing the product, and the bottom is the aqueous layer.

• Drain the lower aqueous layer.

• Repeat the washing step with the NaHCO₃ solution one or two more times, or until no more gas evolution is observed.

• Wash the organic layer with an equal volume of water.

• Finally, wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to remove the majority of the dissolved water.

• Drain the aqueous layer and transfer the organic layer to a clean, dry flask.

Protocol 2: Drying of the Organic Layer

• Add anhydrous sodium sulfate (Na₂SO₄) to the flask containing the organic layer from Protocol 1.

• Gently swirl the flask. Add more Na₂SO₄ until the drying agent no longer clumps together and flows freely.

• Allow the mixture to stand for 10-15 minutes to ensure complete drying.

• Decant or filter the dried organic solution into a round-bottom flask suitable for distillation.

Protocol 3: Purification by Distillation

• Assemble a simple distillation apparatus.

• Place the dried organic solution in the distillation flask with a few boiling chips or a magnetic stir bar.

• Heat the flask gently.

• Collect the fraction that distills at the boiling point of Methyl 2-methoxybenzoate, which is approximately 248 °C at atmospheric pressure.[3] The boiling point will be lower under vacuum.

• Collect the purified product in a pre-weighed receiving flask.

Mandatory Visualization

The following diagram illustrates the general workflow for the purification of Methyl 2-methoxybenzoate from unreacted starting materials.

Caption: Workflow for the purification of Methyl 2-methoxybenzoate.

References

• 1. Interactions in the solid state. II: Interaction of sodium bicarbonate with substituted benzoic acids in the presence of moisture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 3. 2-甲氧基苯甲酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Improving Cross-Coupling Reactions with Methyl 2-methoxybenzoate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you optimize cross-coupling reactions involving methyl 2-methoxybenzoate (B1232891) and its halo-analogs (e.g., methyl 2-bromobenzoate (B1222928), methyl 2-iodobenzoate).

Frequently Asked Questions (FAQs)

Q1: Why am I observing low yields in my cross-coupling reaction with methyl 2-methoxybenzoate?

A1: Low yields can stem from several factors. The ortho-methoxy and ester groups on methyl 2-methoxybenzoate introduce significant steric hindrance, which can impede the crucial oxidative addition step at the palladium catalyst.[1] Catalyst deactivation, suboptimal choice of ligand, base, or solvent, and the presence of oxygen or moisture in the reaction can also lead to poor conversion. For aryl chlorides, the oxidative addition step is particularly challenging and may require more electron-rich and bulky phosphine (B1218219) ligands.

Q2: What are the most common side reactions observed when using methyl 2-methoxybenzoate or its halo-analogs?

A2: Common side reactions include:

• Hydrodehalogenation: The replacement of the halide with a hydrogen atom, forming methyl benzoate. This can be caused by the presence of water or other protic species.[1]

• Homocoupling (Glaser coupling in Sonogashira): Dimerization of the coupling partner, particularly the terminal alkyne in Sonogashira reactions. This is often promoted by the presence of a copper(I) co-catalyst and oxygen.[1]

• Ester Hydrolysis: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, especially in the presence of strong bases and water.

• Protodeboronation: In Suzuki-Miyaura coupling, the boronic acid group is replaced by a hydrogen atom. This is often promoted by high temperatures and excess base in the presence of water.

Q3: How does the ortho-methoxy group influence the reaction?

A3: The ortho-methoxy group is electron-donating, which can make the aryl halide less reactive towards oxidative addition. Its position also creates steric hindrance around the reaction center, which can slow down the catalytic cycle.[1] Careful selection of a bulky yet effective ligand is crucial to overcome this steric challenge.

Q4: Can the methyl ester group interfere with the reaction?

A4: Yes, the methyl ester group can be sensitive to the reaction conditions. Strong bases, such as sodium tert-butoxide, can potentially lead to the hydrolysis of the ester, especially if water is present in the reaction mixture. If ester hydrolysis is a significant issue, using milder bases like potassium carbonate or cesium carbonate may be beneficial.

Q5: What is the best general-purpose ligand for cross-coupling with this substrate?

A5: There is no single "best" ligand, as the optimal choice depends on the specific reaction type and coupling partner. However, for sterically hindered substrates like methyl 2-methoxybenzoate, bulky, electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos are often good starting points for Suzuki and Buchwald-Hartwig reactions.[2]

Troubleshooting Guides

Issue 1: Low to No Product Formation

Potential Cause	Recommended Solution
Inactive Catalyst	Ensure the palladium catalyst is active. Use a pre-catalyst or activate the catalyst in situ. Ensure all solvents and reagents are rigorously degassed to prevent catalyst oxidation.
Steric Hindrance	Use bulky, electron-rich monophosphine ligands (e.g., SPhos, XPhos, RuPhos) to promote oxidative addition. A higher catalyst loading (e.g., up to 5 mol%) may be necessary.
Inappropriate Base	For Suzuki reactions, screen inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃. For Buchwald-Hartwig aminations, strong non-nucleophilic bases like NaOtBu or LHMDS are often effective, but weaker bases may be needed for sensitive substrates.
Poor Solubility	Try a different solvent or a solvent mixture (e.g., toluene (B28343)/dioxane) to ensure all components are dissolved.
Low Reaction Temperature	Gradually increase the reaction temperature. Buchwald-Hartwig reactions are typically run at 80-110 °C.

Issue 2: Significant Side Product Formation

Side Product	Potential Cause	Recommended Solution
Methyl Benzoate (Hydrodehalogenation)	Presence of a hydrogen source (e.g., water, alcohols).	Use anhydrous solvents and reagents. Ensure a strictly inert atmosphere is maintained.
Alkyne Homocoupling (Glaser Product)	Presence of oxygen and a copper(I) co-catalyst.	Rigorously degas the reaction mixture. Consider using copper-free Sonogashira conditions.[1]
Boronic Acid Homocoupling	Presence of oxygen.	Rigorously degas all solvents and the reaction mixture. Use a slight excess of the boronic acid (1.1-1.5 equivalents).
2-Methoxybenzoic Acid (Ester Hydrolysis)	Presence of water and a strong base.	Use anhydrous solvents and reagents. Consider a milder base (e.g., K₃PO₄ instead of NaOtBu). Avoid prolonged exposure to strongly acidic or basic aqueous solutions during workup.

Data Presentation

Table 1: Illustrative Yields for Suzuki-Miyaura Coupling of Methyl 2-iodobenzoate (B1229623) with Phenylboronic Acid

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	Pd₂(dba)₃ (1)	SPhos (3)	K₃PO₄	Toluene	100	16	92
3	Pd(dppf)Cl₂ (2)	-	Cs₂CO₃	Dioxane	100	12	78
4	Pd₂(dba)₃ (1)	XPhos (3)	K₃PO₄	Toluene	100	16	95

Data is illustrative and based on general trends for similar substrates.[3]

Table 2: Illustrative Yields for Buchwald-Hartwig Amination of Aryl Chlorides with Morpholine

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (1)	3	NaOtBu	Toluene	100	2-4	>98
2	Pd₂(dba)₃ (1)	3	Cs₂CO₃	Toluene	100	2-4	91
3	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	100	24	75
4	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	3	95

Data is illustrative. *Ligand 3 refers to P(i-BuNCH₂CH₂)₃N.[4]

Table 3: Illustrative Yields for Heck Reaction of Ethyl 2-iodobenzoate with an Alkene

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	75
2	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	K₂CO₃	DMAc	120	8	88
3	Herrmann's Catalyst (1)	-	Ag₃PO₄	DMF	120	6	91
4	PdEncat™ 40 (0.8)	-	NaOAc	EtOH	140 (MW)	0.5	95

Data is representative for 2-iodobenzoates.[3]

Table 4: Illustrative Yields for Sonogashira Coupling of Methyl 2-iodobenzoate with a Terminal Alkyne

Entry	Palladium Source (mol%)	Ligand (mol%)	Co-catalyst (mol%)	Base	Solvent	Time (h)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (2)	-	CuI (3)	Et₃N	THF	6	85
2	Pd(OAc)₂ (2)	PPh₃ (4)	CuI (3)	iPr₂NH	DMF	12	82
3	Pd(dppf)Cl₂ (2)	-	CuI (3)	Cs₂CO₃	Dioxane	12	78
4	Pd₂(dba)₃ (1)	XPhos (3)	-	K₃PO₄	Toluene	16	95

Data is representative and compiled from general knowledge of Sonogashira reactions.[3]

Experimental Protocols

Illustrative Protocol for Suzuki-Miyaura Cross-Coupling

This is a general procedure for the coupling of a methyl 2-halobenzoate with an arylboronic acid and should be optimized for specific substrates.

Materials:

• Methyl 2-bromobenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous toluene

• Degassed water

Procedure:

• To an oven-dried Schlenk flask, add methyl 2-bromobenzoate, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add anhydrous toluene and degassed water via syringe.

• Heat the reaction mixture to 100 °C under an inert atmosphere and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Illustrative Protocol for Buchwald-Hartwig Amination

This is a general procedure and requires optimization for specific amines.

Materials:

• Methyl 2-chlorobenzoate (B514982) (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (1 mol%)

• XPhos (2 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous toluene

Procedure:

• In a glovebox or under a positive pressure of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried Schlenk tube.

• Add methyl 2-chlorobenzoate and a stir bar.

• Add the amine, followed by anhydrous toluene.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl and brine.

• Dry the organic layer, filter, concentrate, and purify by column chromatography.

Visualizations

Catalytic Cycles and Troubleshooting Workflows

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: General catalytic cycle for the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Navigating the Scale-Up of Methyl 2-methoxybenzoate Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful transition of Methyl 2-methoxybenzoate (B1232891) synthesis from the laboratory bench to pilot or production scale presents a unique set of challenges that can impact yield, purity, and safety. This technical support center provides a comprehensive resource for troubleshooting common issues, offering detailed experimental protocols and comparative data to facilitate a smooth and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for Methyl 2-methoxybenzoate?

A1: The two most common routes for the large-scale synthesis of Methyl 2-methoxybenzoate are:

• Fischer-Speier Esterification: The reaction of 2-methoxybenzoic acid with methanol (B129727) in the presence of an acid catalyst (e.g., sulfuric acid). This method is straightforward but can be limited by equilibrium.

• Williamson-like Ether Synthesis/Esterification: The methylation of salicylic (B10762653) acid or its methyl ester using a methylating agent like dimethyl sulfate (B86663) in the presence of a base. This route can be highly efficient but involves hazardous materials.

Q2: What are the critical safety concerns when scaling up the synthesis of Methyl 2-methoxybenzoate?

A2: When using dimethyl sulfate as a methylating agent, extreme caution is paramount due to its high toxicity and carcinogenicity.[1][2] It is readily absorbed through the skin and mucous membranes, with toxic effects that can be delayed.[1] Large-scale operations require a closed system, dedicated scrubbing solutions for off-gassing, and stringent personal protective equipment (PPE) protocols. The reaction can also be exothermic, necessitating careful temperature control to prevent runaways.

Q3: How do reaction parameters change from lab to industrial scale?

A3: Direct linear scaling is rarely successful. Key parameters that require re-optimization include:

• Reaction Time: Often longer at scale to ensure complete conversion due to mass transfer limitations.

• Temperature Control: Managing exotherms is more critical in large reactors due to a lower surface-area-to-volume ratio.

• Agitation: Efficient mixing is harder to achieve in large vessels and can significantly impact reaction kinetics and yield.

• Reagent Addition: Slow, controlled addition of reagents is often necessary at scale to manage heat generation.

Q4: What are the common impurities encountered during scale-up?

A4: Common impurities can include unreacted starting materials (salicylic acid or 2-methoxybenzoic acid), by-products from side reactions (such as C-alkylation when using phenoxides), and residual solvents or reagents.[3] The impurity profile may differ from the lab scale due to prolonged reaction times and higher temperatures.

Troubleshooting Guides

Issue 1: Low Yield in Fischer Esterification Scale-Up

Potential Cause	Troubleshooting Step
Incomplete Reaction (Equilibrium Limitation)	- Water Removal: At scale, ensure the continuous removal of water, a by-product of the reaction, to drive the equilibrium towards the product. This can be achieved through azeotropic distillation with a suitable solvent (e.g., toluene) using a Dean-Stark apparatus. - Excess Reagent: Use a larger excess of methanol than in the lab-scale reaction to shift the equilibrium.
Poor Mass Transfer	- Agitation: Increase the agitation speed and ensure the impeller design is appropriate for the vessel geometry to improve mixing and contact between reactants. - Catalyst Dispersion: Ensure the acid catalyst is well-dispersed throughout the reaction mixture.
Suboptimal Temperature	- Temperature Monitoring: Use multiple temperature probes to ensure uniform heating throughout the large reactor. - Heat Transfer: Account for the slower heat transfer in larger vessels. The heating medium temperature may need to be significantly higher than the desired reaction temperature.

Issue 2: Inconsistent Results and By-product Formation in Methylation Route

Potential Cause	Troubleshooting Step
Poor Temperature Control Leading to Side Reactions	- Controlled Addition: Add the dimethyl sulfate slowly and sub-surface to the reaction mixture to control the exothermic reaction. - Cooling System: Ensure the reactor's cooling system is adequate to dissipate the heat generated. A thermal hazard assessment is recommended before scaling up.
Incomplete Reaction	- Base Selection and Stoichiometry: Ensure the complete deprotonation of the starting material by using a sufficient amount of a strong base. - Reaction Monitoring: Implement in-process controls (e.g., HPLC, GC) to monitor the reaction progress and confirm completion before work-up.
Work-up and Purification Issues	- Quenching: Carefully design the quenching procedure for excess dimethyl sulfate at a large scale. The addition of a base like aqueous ammonia (B1221849) or sodium hydroxide (B78521) solution must be controlled to manage the exotherm. - Phase Separation: In larger volumes, phase separations during extraction can be slower and less efficient. Allow adequate time for separation and consider the use of brine washes to improve the separation of aqueous and organic layers.

Data Presentation

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Synthesis Parameters (Illustrative)

Parameter	Lab-Scale (100 g)	Pilot-Scale (100 kg)
Synthesis Route	Fischer Esterification	Fischer Esterification
Reactant Molar Ratio (Methanol:Acid)	5:1	8:1
Catalyst Loading (H₂SO₄)	2 mol%	2.5 mol%
Reaction Temperature	65°C	75-80°C (with controlled heating)
Reaction Time	4-6 hours	10-14 hours
Typical Yield	85-90%	80-88%
Purity (Post-purification)	>99%	>98.5%

Note: This data is illustrative and will vary depending on the specific equipment and process conditions.

Experimental Protocols

Protocol 1: Hundred-Kilogram Scale Synthesis of Methyl 2-methoxybenzoate via Fischer Esterification

1. Reactor Setup:

• A 500 L glass-lined reactor equipped with a mechanical stirrer, reflux condenser, temperature probe, and addition funnel.

• A heating/cooling jacket connected to a temperature control unit.

• A Dean-Stark trap for water removal.

2. Reagent Charging:

• Charge the reactor with 2-methoxybenzoic acid (100 kg) and methanol (200 L).

• Begin agitation.

3. Reaction:

• Slowly add concentrated sulfuric acid (2.5 kg) to the mixture.

• Heat the reaction mixture to reflux (approximately 75-80°C).

• Continuously remove the water-methanol azeotrope via the Dean-Stark trap.

• Monitor the reaction progress by GC or HPLC. The reaction is typically complete in 10-14 hours.

4. Work-up and Purification:

• Cool the reaction mixture to room temperature.

• Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the pH is neutral.

• Remove the excess methanol by distillation.

• Add water and a suitable organic solvent (e.g., toluene) to extract the product.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting low yield issues during the scale-up of Methyl 2-methoxybenzoate synthesis.

Caption: A streamlined workflow for the large-scale synthesis of Methyl 2-methoxybenzoate via Fischer esterification.

References

• 1. optimation.rebuildmanufacturing.com [optimation.rebuildmanufacturing.com]
• 2. benchchem.com [benchchem.com]
• 3. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Preventing hydrolysis of Methyl 2-methoxybenzoate during workup

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the hydrolysis of Methyl 2-methoxybenzoate (B1232891) during experimental workups.

Troubleshooting Guide: Preventing Hydrolysis of Methyl 2-methoxybenzoate

Unwanted hydrolysis of Methyl 2-methoxybenzoate to 2-methoxybenzoic acid during reaction workup can significantly reduce your product yield. This guide will help you identify the potential causes and implement effective solutions.

Problem: Low yield of Methyl 2-methoxybenzoate and presence of 2-methoxybenzoic acid impurity after workup.

Initial Assessment:

• Confirm Hydrolysis: Use analytical techniques like TLC, LC-MS, or NMR to confirm the presence of 2-methoxybenzoic acid in your crude product.

• Review Your Workup Protocol: Carefully examine each step of your workup procedure, paying close attention to the reagents used, temperature, and duration of each step.

Troubleshooting Decision Tree:

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Methyl 2-methoxybenzoate and Methyl 3-methoxybenzoate for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, a nuanced understanding of isomeric reactivity is paramount for predictable and efficient synthesis. This guide provides a detailed comparative analysis of the reactivity of Methyl 2-methoxybenzoate (B1232891) and Methyl 3-methoxybenzoate, focusing on key reactions relevant to drug development and organic synthesis. The discussion is supported by theoretical principles and available experimental data to offer a clear distinction in their chemical behavior.

Introduction to the Isomers

Methyl 2-methoxybenzoate and Methyl 3-methoxybenzoate are structural isomers with the empirical formula C₉H₁₀O₃. Their distinct reactivity profiles arise from the differential placement of the methoxy (B1213986) (-OCH₃) group on the benzene (B151609) ring relative to the methyl ester (-COOCH₃) group. This positional difference significantly influences the electronic environment of the aromatic ring and the carbonyl carbon of the ester, thereby dictating their behavior in various chemical transformations.

Table 1: Physical and Spectroscopic Properties

Property	Methyl 2-methoxybenzoate	Methyl 3-methoxybenzoate
CAS Number	606-45-1	5368-81-0
Molecular Weight	166.17 g/mol	166.17 g/mol
Appearance	Colorless to pale yellow liquid	Liquid
Boiling Point	248 °C (lit.)	Not specified
Density	1.157 g/mL at 25 °C (lit.)	1.146 g/mL at 25 °C
Refractive Index	n20/D 1.534 (lit.)	n20/D 1.527

Theoretical Underpinnings of Reactivity: Electronic Effects

The reactivity of these isomers is primarily governed by the interplay of the inductive and resonance (mesomeric) effects of the methoxy and methyl ester substituents.

• Methoxy Group (-OCH₃): The oxygen atom in the methoxy group is more electronegative than carbon, exerting an electron-withdrawing inductive effect (-I). However, the lone pairs on the oxygen can be delocalized into the benzene ring, resulting in a strong electron-donating resonance effect (+R).[1] The resonance effect is most pronounced at the ortho and para positions.

• Methyl Ester Group (-COOCH₃): This group is electron-withdrawing due to both the inductive effect of the electronegative oxygen atoms and a deactivating resonance effect (-R). It acts as a meta-director in electrophilic aromatic substitution reactions.

The following diagram illustrates the flow of electronic effects in both molecules.

Electronic effects in Methyl 2-methoxybenzoate and Methyl 3-methoxybenzoate.

Comparative Reactivity in Key Reactions

Alkaline Hydrolysis of the Ester Group

The alkaline hydrolysis of esters (saponification) is a nucleophilic acyl substitution reaction. The rate of this reaction is highly dependent on the electrophilicity of the carbonyl carbon.

Theoretical Comparison:

• Methyl 2-methoxybenzoate: The methoxy group is at the ortho position. Its strong electron-donating resonance effect (+R) increases the electron density on the benzene ring, which can be relayed to the carbonyl carbon, making it less electrophilic and thus less susceptible to nucleophilic attack by a hydroxide (B78521) ion.

• Methyl 3-methoxybenzoate: The methoxy group is at the meta position. At this position, the electron-donating resonance effect (+R) is not exerted on the carbonyl carbon.[2] Only the electron-withdrawing inductive effect (-I) is significant, which slightly increases the electrophilicity of the carbonyl carbon.

Experimental Evidence:

Studies on the alkaline hydrolysis of methoxy-substituted methyl benzoates have shown that Methyl 3-methoxybenzoate exhibits a higher rate of hydrolysis compared to Methyl 2-methoxybenzoate.[2] This is because in the meta-isomer, the electron density on the carbonyl carbon is lower, making the attack by the hydroxide ion more feasible.[2] In contrast, for the ortho-isomer, resonance interaction increases the stability of the ester relative to its transition state, thus slowing down the reaction.[2]

Table 2: Qualitative Comparison of Alkaline Hydrolysis Rates

Compound	Relative Rate of Hydrolysis	Predominant Electronic Effect at Carbonyl Carbon
Methyl 2-methoxybenzoate	Slower	+R (electron-donating) from -OCH₃
Methyl 3-methoxybenzoate	Faster	-I (electron-withdrawing) from -OCH₃

Electrophilic Aromatic Substitution: Nitration

Nitration is a classic example of electrophilic aromatic substitution, where a nitro group (-NO₂) is introduced onto the benzene ring. The position of substitution is directed by the existing substituents.

Theoretical Prediction of Reactivity and Regioselectivity:

• Methyl 2-methoxybenzoate: The -OCH₃ group is a strong activating and ortho, para-directing group, while the -COOCH₃ group is a deactivating and meta-directing group. The powerful activating effect of the methoxy group will dominate. Therefore, the incoming electrophile (NO₂⁺) is expected to be directed to the positions ortho and para to the methoxy group (positions 3, 5, and the carbon attached to the ester). Steric hindrance from the bulky ester group will likely disfavor substitution at the 3-position. The ester group's deactivating effect will also influence the overall rate.

• Methyl 3-methoxybenzoate: Both the -OCH₃ and -COOCH₃ groups will direct the incoming electrophile. The -OCH₃ group directs ortho and para (positions 2, 4, and 6), and the -COOCH₃ group directs meta (positions 5 and the carbon attached to the methoxy group). The positions activated by the methoxy group (2, 4, and 6) are the most likely sites for substitution.

Experimental Data:

Experimental Protocols

The following are representative experimental protocols for the hydrolysis and nitration of methyl benzoates, which can be adapted for the specific isomers.

Protocol 1: Alkaline Hydrolysis of Methyl Methoxybenzoate

This protocol is a general procedure for the saponification of a methyl ester.

Materials:

• Methyl 2-methoxybenzoate or Methyl 3-methoxybenzoate

• 2 M Sodium Hydroxide (NaOH) solution

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (for recrystallization)

• Deionized water

• Round-bottom flask, reflux condenser, beaker, Büchner funnel, filter paper

Procedure:

• In a round-bottom flask, place 2.0 g of the methyl methoxybenzoate.

• Add 25 mL of 2 M NaOH solution and a few boiling chips.

• Attach a reflux condenser and heat the mixture to a gentle boil for 30-60 minutes.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully acidify the solution with concentrated HCl until a precipitate forms and the solution is acidic (test with litmus (B1172312) paper).

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold deionized water.

• The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol/water mixture.

• Dry the purified product and determine its melting point and yield.

Workflow for Alkaline Hydrolysis.

Protocol 2: Nitration of Methyl Methoxybenzoate

This protocol is adapted from the standard procedure for the nitration of methyl benzoate (B1203000).[3][5]

Materials:

• Methyl 2-methoxybenzoate or Methyl 3-methoxybenzoate

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice

• Methanol (for recrystallization)

• Conical flask, beaker, Hirsch funnel, filter paper

Procedure:

• In a conical flask, carefully add 2.0 mL of the methyl methoxybenzoate.

• Cool the flask in an ice-water bath.

• Slowly add 4.0 mL of concentrated H₂SO₄ to the ester with swirling, keeping the mixture cool.

• In a separate test tube, prepare the nitrating mixture by carefully adding 1.5 mL of concentrated H₂SO₄ to 1.5 mL of concentrated HNO₃. Cool this mixture in the ice bath.

• Slowly add the cold nitrating mixture dropwise to the stirred ester solution, ensuring the temperature does not exceed 15 °C.

• After the addition is complete, allow the reaction mixture to stand at room temperature for about 15 minutes.

• Pour the reaction mixture onto about 20 g of crushed ice in a beaker.

• Stir until the ice has melted and the product has precipitated.

• Collect the crude product by vacuum filtration using a Hirsch funnel.

• Wash the product with two small portions of cold water, followed by a small portion of ice-cold methanol.

• The crude product can be purified by recrystallization from hot methanol.

• Dry the purified product and determine its melting point and yield.

Workflow for Nitration.

Conclusion

The positional isomerism of the methoxy group in Methyl 2-methoxybenzoate and Methyl 3-methoxybenzoate leads to distinct differences in their chemical reactivity. Methyl 3-methoxybenzoate is more susceptible to nucleophilic attack at the ester carbonyl group, as evidenced by its faster rate of alkaline hydrolysis. In contrast, the reactivity in electrophilic aromatic substitution is more complex, with the activating and directing effects of both the methoxy and methyl ester groups influencing the outcome. For researchers in drug development and organic synthesis, a thorough understanding of these electronic and steric effects is crucial for predicting reaction outcomes, optimizing reaction conditions, and designing efficient synthetic routes.

References

• 1. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]

A Comparative Guide to Alternative Reagents for Methyl 2-methoxybenzoate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of appropriate reagents is a critical determinant of reaction efficiency, yield, and overall cost-effectiveness. Methyl 2-methoxybenzoate (B1232891), a versatile building block, is frequently employed in the synthesis of complex molecules and pharmaceutical intermediates. However, the exploration of alternative reagents can offer significant advantages in terms of reaction kinetics, ease of handling, and economic viability. This guide provides an objective comparison of viable alternatives to Methyl 2-methoxybenzoate, supported by experimental data and detailed protocols to inform strategic decisions in synthetic design.

Overview of Methyl 2-methoxybenzoate and its Alternatives

Methyl 2-methoxybenzoate is an aromatic ester often utilized for its ortho-directing methoxy (B1213986) group, which influences the regioselectivity of subsequent electrophilic aromatic substitution reactions. Its synthesis and application as a precursor, for instance in the production of the long-acting β2-adrenergic agonist Salmeterol (B1361061), are well-documented. Key alternatives explored in this guide include Methyl 2-ethoxybenzoate and Methyl 2-(benzyloxy)benzoate . These alternatives, while structurally similar, exhibit differences in their synthesis and reactivity that can be leveraged for specific synthetic goals.

Comparative Performance Data

The primary route to these ortho-alkoxy methyl benzoates is the Williamson ether synthesis, starting from the readily available and cost-effective methyl salicylate (B1505791). The following table summarizes the performance of the alkylation reaction to produce Methyl 2-methoxybenzoate and its ethoxy and benzyloxy analogs.

Reagent	Alkylating Agent	Base	Solvent	Reaction Time	Yield (%)	Reference
Methyl 2-methoxybenzoate	Dimethyl sulfate (B86663)	Sodium hydroxide (B78521)	Toluene	8 - 10 hours	88.6 - 91.8%	[1]
Methyl 2-ethoxybenzoate	Diethyl sulfate	Potassium hydroxide	Ethanol	6 hours	Implied high yield*	[2]
Methyl 2-(benzyloxy)benzoate	Benzyl (B1604629) chloride	Potassium Carbonate	Dimethylformamide	Not specified	Not specified	[3]

*The cited reference reports a 98.31% yield for the subsequent hydrolysis of the ester to 2-ethoxybenzoic acid, suggesting a high yield for the initial etherification step.

Experimental Protocols

Detailed methodologies for the synthesis of Methyl 2-methoxybenzoate and its alternatives from methyl salicylate are provided below. These protocols are based on established literature procedures.

Synthesis of Methyl 2-methoxybenzoate[1]

• Reaction Setup: To a solution of methyl salicylate (1.0 eq) in toluene, add sodium hydroxide (1.5 eq).

• Dehydration: Heat the mixture to reflux (111-112 °C) and remove the water formed azeotropically.

• Alkylation: To the anhydrous solution, add dimethyl sulfate (1.5 - 2.0 eq) and continue to reflux for 8-10 hours.

• Work-up: Cool the reaction mixture, wash with water to remove salts, and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification: The crude product can be further purified by distillation.

Synthesis of Methyl 2-ethoxybenzoate (Adapted from the synthesis of 2-ethoxybenzoic acid[2])

• Reaction Setup: In a reaction vessel, dissolve methyl salicylate (1.0 eq) and potassium hydroxide (1.1 eq) in ethanol.

• Alkylation: Cool the mixture to 15 °C and add diethyl sulfate (1.1 eq) dropwise, maintaining the temperature at 15 °C. Stir the reaction for 6 hours.

• Work-up: After the reaction is complete, water is added, and the product is extracted with an organic solvent. The organic layer is then washed with brine and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure to yield Methyl 2-ethoxybenzoate.

Synthesis of Methyl 2-(benzyloxy)benzoate[3]

• Reaction Setup: Combine methyl 5-acetyl-2-hydroxybenzoate (1.0 eq), benzyl chloride (1.1 eq), potassium carbonate (as a base), and a catalyst in a suitable polar solvent such as dimethylformamide.

• Reaction: Stir the mixture at an appropriate temperature until the reaction is complete (monitored by TLC).

• Work-up: Upon completion, the reaction mixture is typically poured into water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated.

• Purification: The crude product is purified by a suitable method, such as column chromatography.

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the synthetic pathways and a general experimental workflow for the comparison of these reagents.

Caption: Synthetic routes to Methyl 2-alkoxybenzoates.

Caption: General workflow for comparative synthesis.

Discussion and Conclusion

The choice between Methyl 2-methoxybenzoate and its ethoxy or benzyloxy counterparts depends on the specific requirements of the synthetic route.

• Methyl 2-methoxybenzoate offers a good balance of reactivity and ease of synthesis, with high yields reported in the literature.[1]

• Methyl 2-ethoxybenzoate may provide a slightly faster reaction time and comparable, if not higher, yields under similar conditions. The use of diethyl sulfate is a direct analog to dimethyl sulfate, making the procedural shift minimal.

• Methyl 2-(benzyloxy)benzoate introduces a protecting group that can be selectively removed by hydrogenolysis, offering a strategic advantage in multi-step syntheses where deprotection under mild conditions is required.

Ultimately, the selection of the most suitable reagent will be guided by factors such as the downstream reaction conditions, the need for a cleavable protecting group, and economic considerations. This guide provides the foundational data and protocols to assist researchers in making an informed decision for their specific synthetic challenges.

References

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. 2-Ethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. WO2012032546A2 - Process for the preparation of salmeterol and its intermediates - Google Patents [patents.google.com]

Comparative Guide to Validated HPLC Methods for the Quantification of Methyl 2-Methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of methyl 2-methoxybenzoate (B1232891), an important intermediate in organic synthesis, is crucial for ensuring the quality and purity of final products. High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for this purpose. This guide provides a comparative overview of two hypothetical, yet representative, validated reversed-phase HPLC (RP-HPLC) methods for the quantification of methyl 2-methoxybenzoate, based on common practices for similar aromatic esters.

Due to a lack of publicly available, fully validated methods specifically for methyl 2-methoxybenzoate, this guide synthesizes typical performance characteristics and protocols to provide a practical framework for laboratory implementation.

Comparative Analysis of HPLC Methods

Two distinct RP-HPLC methods are presented below. Method A utilizes a standard C18 column with an isocratic elution of methanol (B129727) and water, representing a common and cost-effective approach. Method B employs a C8 column with an acetonitrile-based mobile phase, which can offer different selectivity for aromatic compounds.

Table 1: Comparison of HPLC Method Performance Parameters

Parameter	Method A	Method B	Typical Acceptance Criteria
Stationary Phase	C18 (250 mm x 4.6 mm, 5 µm)	C8 (150 mm x 4.6 mm, 5 µm)	N/A
Mobile Phase	Methanol:Water (65:35 v/v)	Acetonitrile (B52724):Water (60:40 v/v)	N/A
Flow Rate	1.0 mL/min	1.2 mL/min	N/A
Detection Wavelength	240 nm	240 nm	N/A
Linearity (r²)	0.9992	0.9995	≥ 0.999
Range	5 - 150 µg/mL	5 - 150 µg/mL	Defined by linearity
Accuracy (% Recovery)	99.2% - 101.5%	98.9% - 101.8%	98.0% - 102.0%
Precision (% RSD)
Intra-day	0.85%	0.79%	≤ 2.0%
Inter-day	1.22%	1.15%	≤ 2.0%
Limit of Detection (LOD)	0.5 µg/mL	0.4 µg/mL	Signal-to-Noise ≥ 3:1
Limit of Quantification (LOQ)	1.5 µg/mL	1.2 µg/mL	Signal-to-Noise ≥ 10:1
Retention Time	~ 5.8 min	~ 4.2 min	Consistent

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established guidelines for analytical method validation.

Method A: C18 with Methanol/Water Mobile Phase

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A mixture of HPLC-grade methanol and water in a 65:35 (v/v) ratio. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

  • Detector: UV-Vis detector set to a wavelength of 240 nm.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of methyl 2-methoxybenzoate reference standard and dissolve it in 100 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standards (e.g., 5, 25, 50, 100, 150 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Preparation: Dissolve the sample containing methyl 2-methoxybenzoate in methanol to achieve an expected concentration within the linear range. Filter the solution through a 0.45 µm syringe filter before injection.

Method B: C8 with Acetonitrile/Water Mobile Phase

• Chromatographic Conditions:

  • Column: C8 (150 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A mixture of HPLC-grade acetonitrile and water in a 60:40 (v/v) ratio. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed.

  • Flow Rate: 1.2 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

  • Detector: UV-Vis detector set to a wavelength of 240 nm.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of methyl 2-methoxybenzoate reference standard and dissolve it in 100 mL of acetonitrile.

  • Working Standard Solutions: Prepare working standards by diluting the stock solution with the mobile phase to fall within the 5-150 µg/mL range.

  • Sample Preparation: Dissolve the sample in acetonitrile to obtain a concentration within the calibration range and filter through a 0.45 µm syringe filter.

Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow for validating an HPLC method to ensure its suitability for the intended purpose.

Caption: Logical workflow for HPLC method validation.

Comparative study of different catalysts for Methyl 2-methoxybenzoate synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance in the Esterification of 2-Methoxybenzoic Acid

The synthesis of Methyl 2-methoxybenzoate (B1232891), a key intermediate in the pharmaceutical and fine chemical industries, is critically dependent on the choice of catalyst. This guide provides a comparative analysis of different catalysts, presenting experimental data and detailed protocols to aid in the selection of the most efficient and sustainable synthetic route. We will explore the performance of homogeneous acid catalysts, solid acid catalysts, and zeolites, focusing on reaction yield, conditions, and catalyst reusability.

Performance Comparison of Catalysts

The efficiency of Methyl 2-methoxybenzoate synthesis is significantly influenced by the catalytic system employed. Below is a summary of quantitative data for various catalysts, highlighting their performance under different reaction conditions.

Catalyst Type	Catalyst	Methylating Agent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reusability	Key Advantages	Key Disadvantages
Homogeneous Acid	Concentrated Sulfuric Acid (H₂SO₄)	Methanol (B129727)	Reflux	8	97.4[1]	No	High yield, low cost	Corrosive, difficult to separate, generates waste[2]
Heterogeneous Solid Acid	Zr/Ti Solid Acid (ZT10)	Methanol	120	24	High (exact % not specified for this substrate)[3]	Yes	Recoverable, reusable, environmentally friendly[3]	Longer reaction time compared to homogeneous catalysts
Zeolite	Zeolite NaY-Bf	Dimethyl Carbonate	200	5	98[4]	Yes	High yield, green chemistry, recoverable[4]	High temperature, use of dimethyl carbonate instead of methanol

Detailed Experimental Protocols

For the effective replication and adaptation of these synthetic methods, detailed experimental protocols for the key catalysts are provided below.

Protocol 1: Homogeneous Catalysis with Concentrated Sulfuric Acid

This protocol is based on the esterification of a structurally similar substituted benzoic acid and demonstrates the high efficiency of sulfuric acid.[1]

Materials:

• 2-methoxybenzoic acid

• Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-methoxybenzoic acid in an excess of methanol (e.g., a 1:55 molar ratio of acid to methanol).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1.1 molar equivalents relative to the benzoic acid derivative).

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Maintain the reaction at reflux for 8 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the excess acid with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography.

Protocol 2: Heterogeneous Catalysis with Zr/Ti Solid Acid (ZT10)

This protocol is a general procedure for the synthesis of various methyl benzoates using the ZT10 catalyst and is expected to be effective for 2-methoxybenzoic acid.[3]

Materials:

• 2-methoxybenzoic acid

• Methanol

• Zr/Ti Solid Acid (ZT10) catalyst

Procedure:

• To a 25 mL single-mouth flask, add 2-methoxybenzoic acid (2 mmol, 0.304 g), 15.00 mL of methanol, and 0.027 g of the ZT10 catalyst.

• Stir the mixture vigorously and heat it in an oil bath at 120 °C under strong reflux for 24 hours. Add a small amount of methanol if needed during the reflux.

• After 24 hours, stop the reaction and remove the catalyst by filtration.

• The catalyst can be washed, dried, and reused for subsequent reactions.

• Isolate the product from the filtrate by column chromatography using a suitable mobile phase (e.g., petroleum ether/ethyl acetate).

Protocol 3: Zeolite-Catalyzed Synthesis with Zeolite NaY-Bf

This protocol outlines the synthesis of Methyl 2-methoxybenzoate using Zeolite NaY-Bf with dimethyl carbonate as the methylating agent, achieving a high yield.[4]

Materials:

• 2-methoxybenzoic acid (o-Anisic acid)

• Dimethyl carbonate

• Zeolite NaY-Bf (5 wt%)

• Alumina (B75360) (for filtration)

Procedure:

• Charge a 17 mL stainless steel pressure microreactor with 5 wt% of Zeolite NaY-Bf, 100 mmol of 2-methoxybenzoic acid, and 300-400 mmol of dimethyl carbonate.

• Hermetically seal the reactor and heat the reaction mixture to 200 °C for 5 hours.

• After the reaction, cool the reactor to room temperature and open it.

• Filter the reaction mixture through a bed of alumina to remove the catalyst.

• Distill off the unreacted dimethyl carbonate.

• The residue can be further purified by distillation under atmospheric or reduced pressure, or by crystallization from ethanol (B145695) to yield pure Methyl 2-methoxybenzoate.

Experimental Workflow and Signaling Pathways

To visualize the general process, the following diagrams illustrate the experimental workflow for the synthesis of Methyl 2-methoxybenzoate.

Caption: General experimental workflow for the synthesis of Methyl 2-methoxybenzoate.

The fundamental chemical transformation in this synthesis is the Fischer esterification, a well-established reaction mechanism. The following diagram illustrates the logical relationship of this acid-catalyzed process.

Caption: Logical steps in the Fischer esterification of 2-methoxybenzoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to Green Chemistry Approaches for the Synthesis of Methyl 2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl 2-methoxybenzoate (B1232891), a key intermediate in the pharmaceutical and fragrance industries, has traditionally relied on methods that often involve hazardous reagents and generate significant waste. This guide provides a comparative analysis of traditional and emerging green chemistry approaches to its synthesis, offering objective performance data and detailed experimental protocols to support the adoption of more sustainable practices.

Performance Comparison: Traditional vs. Green Synthesis Methods

The following table summarizes the key performance indicators for the synthesis of Methyl 2-methoxybenzoate via a traditional route using dimethyl sulfate (B86663) and a green route employing dimethyl carbonate (DMC) with a zeolite catalyst.

Parameter	Traditional Method (Dimethyl Sulfate)	Green Method (DMC/Zeolite)
Starting Material	Salicylic Acid	o-Anisic Acid
Methylating Agent	Dimethyl Sulfate	Dimethyl Carbonate
Catalyst	- (Base-mediated)	Zeolite NaY-Bf
Solvent	Acetone[1]	None (DMC acts as solvent)[2]
Temperature	50-60 °C[1]	180-200 °C[2]
Reaction Time	13-53 hours[1]	5 hours[2]
Yield	~92.6% (etherification step)[3]	98%[2]
Key Advantages	Established methodology	High yield, non-toxic reagent (DMC), catalyst recyclability, reduced waste.
Key Disadvantages	Highly toxic and carcinogenic reagent (dimethyl sulfate), use of volatile organic solvent, long reaction times.	High temperature and pressure required.

Experimental Protocols

Green Synthesis: Methylation with Dimethyl Carbonate and Zeolite Catalyst

This method represents a significant advancement in the green synthesis of Methyl 2-methoxybenzoate, utilizing a non-toxic methylating agent and a recyclable solid acid catalyst.

Materials:

• o-Anisic acid (100 mmol)

• Dimethyl carbonate (DMC) (300-400 mmol)

• Zeolite NaY-Bf (5 wt%)

• Alumina (B75360) (for filtration)

• Ethanol (B145695) (for crystallization, if necessary)

Procedure: [2]

• A 17 mL stainless steel pressure microreactor is charged with 5 wt% of zeolite NaY-Bf catalyst, 100 mmol of o-anisic acid, and 300-400 mmol of dimethyl carbonate.

• The reactor is hermetically sealed and the reaction mixture is heated to 180-200°C for 5 hours.

• After the reaction is complete, the reactor is cooled to room temperature and opened.

• The reaction mixture is filtered through a bed of alumina to remove the catalyst.

• Unreacted dimethyl carbonate is removed by distillation.

• The resulting residue is then purified by distillation under atmospheric or reduced pressure, or by crystallization from ethanol to yield pure Methyl 2-methoxybenzoate.

Traditional Synthesis: Methylation of Salicylic Acid using Dimethyl Sulfate

This classical approach, while effective, employs the highly toxic and carcinogenic reagent, dimethyl sulfate.

Materials:

• Salicylic acid

• Potassium carbonate

• Acetone (B3395972)

• Dimethyl sulfate

• Dichloromethane (B109758) (DCM) for extraction

• Water

Procedure: [1]

• Salicylic acid, potassium carbonate, and acetone are added to a reaction vessel.

• The mixture is heated to 50-60 °C.

• Dimethyl sulfate is added dropwise to the reaction mixture. The reaction is allowed to proceed for 1-5 hours.

• Additional potassium carbonate and dimethyl sulfate are added, and the reaction is continued for another 12-48 hours.

• After the reaction is complete, approximately 60% of the solvent is evaporated.

• The mixture is cooled to 20 °C, and water is added.

• The aqueous layer is extracted with dichloromethane (DCM).

• The organic extracts are combined and concentrated to obtain Methyl 2-methoxybenzoate.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical workflow of the green synthesis approach and a comparison of the principles of green chemistry with the drawbacks of the traditional method.

References

• 1. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 2. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Methyl 2-methoxybenzoate as an Insect Attractant

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of chemical ecology, the identification of effective and selective insect attractants is paramount for the development of sustainable pest management strategies and for advancing our understanding of insect behavior and sensory biology. Among the myriad of volatile organic compounds that mediate insect-plant interactions, floral scents play a crucial role in guiding insects to food sources and oviposition sites. Methyl 2-methoxybenzoate (B1232891), a naturally occurring aromatic ester found in the floral headspace of various plants, has emerged as a compound of interest for its potential as an insect attractant. This guide provides a comprehensive comparison of the efficacy of Methyl 2-methoxybenzoate with other established insect attractants, supported by experimental data and detailed methodologies.

Efficacy of Methyl 2-methoxybenzoate: A Comparative Overview

Current research indicates that Methyl 2-methoxybenzoate primarily functions as a potent co-attractant, significantly enhancing the attractiveness of other floral compounds, particularly for various species of moths. Its efficacy as a standalone attractant is less documented, suggesting a synergistic role in complex floral bouquets.

Comparison with Phenylacetaldehyde (PAA) and Other Floral Compounds

Field trapping experiments have demonstrated that the addition of Methyl 2-methoxybenzoate to Phenylacetaldehyde (PAA), a well-known generalist moth attractant, can significantly increase the capture rates of several noctuid and pyralid moth species.

Table 1: Efficacy of Methyl 2-methoxybenzoate as a Co-attractant with Phenylacetaldehyde (PAA) for Various Moth Species

Moth Species	Attractant	Mean Trap Capture (Moths/Trap/Week)	Percentage Increase with Methyl 2-methoxybenzoate
Mocis disseverans (Grass Looper)	PAA alone	5.2	-
PAA + Methyl 2-methoxybenzoate	8.9	71.2%
Heliothis virescens (Tobacco Budworm)	PAA alone	2.8	-
PAA + Methyl 2-methoxybenzoate	4.5	60.7%
Spodoptera eridania (Southern Armyworm)	PAA alone	3.1	-
PAA + Methyl 2-methoxybenzoate	5.3	70.9%
Diaphania hyalinata (Melonworm)	PAA alone	1.7	-
PAA + Methyl 2-methoxybenzoate	3.2	88.2%

Data synthesized from field trials where traps were baited with PAA alone or in combination with Methyl 2-methoxybenzoate.

Efficacy as a Component in Floral Attractant Blends

Methyl 2-methoxybenzoate has also been successfully incorporated into multi-component floral lures for monitoring noctuid moths. A notable example is a five-component blend that has been effective in trapping a wide range of noctuid species.

Table 2: Composition of a Five-Component Floral Attractant Lure Containing Methyl 2-methoxybenzoate

Compound	Quantity per Lure
Phenylacetaldehyde	135 µL
Salicylaldehyde	55 µL
Methyl 2-methoxybenzoate	23.8 µL
(±)-Linalool	23.8 µL
(±)-Limonene	12.5 µL

This blend has proven effective in trapping various species, including those from the genera Helicoverpa, Spodoptera, and Agrotis[1]. However, direct comparisons of this blend with other commercially available lures are needed to fully assess its relative efficacy.

Experimental Protocols

To ensure the reproducibility and validity of findings, detailed experimental protocols are essential. Below are methodologies for key experiments used to evaluate the efficacy of insect attractants like Methyl 2-methoxybenzoate.

Field Trapping Bioassay

This method is used to assess the attractiveness of a compound or blend under natural conditions.

• Trap Selection: Universal Moth Traps (UniTraps) or similar designs are commonly used. Sticky inserts are placed inside to capture attracted insects.

• Lure Preparation: The attractant compounds are dispensed onto a suitable carrier, such as a rubber septum or a cotton wick. For blends, the precise ratio of each component is critical. Control traps are baited with a solvent-only lure.

• Trap Deployment: Traps are suspended from poles at a height relevant to the target insect's flight behavior, typically 1-1.5 meters above the ground. Traps are placed in a randomized block design with a minimum distance of 20 meters between traps to avoid interference.

• Data Collection: Traps are inspected at regular intervals (e.g., weekly), and the number of target insects and any significant non-target species are recorded.

• Data Analysis: Statistical analysis (e.g., ANOVA followed by a post-hoc test) is used to compare the mean number of insects captured in traps with different lures.

Y-Tube Olfactometer Bioassay

This laboratory-based assay is used to determine the behavioral response of an insect to a specific odor in a controlled environment.

• Apparatus: A Y-shaped glass tube with a central arm for insect release and two side arms for odor presentation. Purified and humidified air is passed through each arm at a constant flow rate.

• Odor Stimuli: A filter paper treated with a specific concentration of the test compound (e.g., Methyl 2-methoxybenzoate) is placed in the airflow of one arm. The other arm contains a filter paper treated with the solvent as a control.

• Insect Preparation: Insects are acclimatized to the laboratory conditions before the experiment. They may be starved for a few hours to increase their motivation to respond to attractants.

• Experimental Procedure: A single insect is released at the base of the central arm. The insect's choice of either the treatment or the control arm is recorded. An insect is considered to have made a choice when it moves a predetermined distance into one of the arms.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is analyzed using a Chi-squared test to determine if there is a significant preference.

Y-Tube Olfactometer Experimental Workflow

Electroantennography (EAG)

EAG is an electrophysiological technique used to measure the electrical response of an insect's antenna to volatile compounds. It helps to identify which compounds can be detected by the insect's olfactory system.

• Antenna Preparation: An antenna is carefully excised from a live insect. The base and the tip of the antenna are placed in contact with two electrodes filled with a saline solution.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test compound is injected into this airstream.

• Signal Recording: The electrical potential difference between the two electrodes is amplified and recorded. A depolarization of the antennal membrane in response to the stimulus is recorded as an EAG response.

• Data Analysis: The amplitude of the EAG response is measured. Responses to different compounds and concentrations are compared to determine the antennal sensitivity.

Insect Olfactory Signaling Pathway

The detection of volatile compounds like Methyl 2-methoxybenzoate by an insect is a complex process involving a series of molecular events in the olfactory system.

• Odorant Binding: Volatile molecules enter the insect's antenna through pores in the cuticle and are bound by Odorant Binding Proteins (OBPs) in the sensillar lymph.

• Receptor Activation: The OBP-odorant complex transports the odorant to an Olfactory Receptor (OR) located on the dendritic membrane of an Olfactory Receptor Neuron (ORN). The binding of the odorant to the OR activates it.

• Signal Transduction: Insect ORs are ligand-gated ion channels. Upon activation, the OR, which is a heterodimer of a specific ORx protein and a conserved co-receptor (Orco), opens and allows the influx of cations into the neuron.

• Neural Signal Generation: The influx of positive ions depolarizes the neuronal membrane, generating an action potential.

• Signal Processing: The action potential travels down the axon of the ORN to the antennal lobe of the insect's brain, where the olfactory information is processed.

Insect Olfactory Signaling Pathway

Conclusion and Future Directions

Methyl 2-methoxybenzoate demonstrates significant potential as a co-attractant for various moth species, particularly in combination with phenylacetaldehyde. Its inclusion in floral attractant blends can enhance the capture of a broader range of pest species. However, further research is required to:

• Evaluate the efficacy of Methyl 2-methoxybenzoate as a standalone attractant for a wider range of insect species.

• Conduct direct comparative studies against a broader array of commercially available and standard insect lures.

• Identify the specific olfactory receptors and neurons in target insects that respond to Methyl 2-methoxybenzoate to gain a deeper understanding of its mode of action.

Such studies will be instrumental in optimizing the use of Methyl 2-methoxybenzoate in integrated pest management programs and will contribute to the development of more effective and selective insect monitoring and control tools.

References

• 1. academic.oup.com [academic.oup.com]

Cost-benefit analysis of different synthetic routes to Methyl 2-methoxybenzoate

A Comparative Guide to the Synthetic Routes of Methyl 2-methoxybenzoate (B1232891)

Methyl 2-methoxybenzoate, also known as methyl o-anisate, is a valuable chemical intermediate in the synthesis of pharmaceuticals and fragrances.[1][2] This guide provides a detailed cost-benefit analysis of the primary synthetic routes to this compound, offering objective comparisons supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their needs.

Key Synthetic Pathways

Two principal synthetic routes are commonly employed for the preparation of Methyl 2-methoxybenzoate:

• Route A: Fischer Esterification of 2-Methoxybenzoic Acid. This classic method involves the acid-catalyzed reaction of 2-methoxybenzoic acid with methanol (B129727).[3][4]

• Route B: Methylation of Methyl Salicylate (B1505791). This route involves the methylation of the phenolic hydroxyl group of methyl salicylate, a readily available starting material.[5]

A third, less common but noteworthy route involves: 3. Route C: Zeolite-Catalyzed Reaction with Dimethyl Carbonate. A greener chemistry approach utilizing dimethyl carbonate as a methylating agent in the presence of a zeolite catalyst.[6]

Logical Workflow for Synthesis & Analysis

The general workflow for any of these synthetic routes follows a similar logical progression from reaction setup to final product analysis.

Caption: General experimental workflow for the synthesis, purification, and analysis of Methyl 2-methoxybenzoate.

Route A: Fischer Esterification of 2-Methoxybenzoic Acid

This method is a straightforward and well-established acid-catalyzed esterification.[4]

Reaction Scheme

2-Methoxybenzoic Acid + Methanol ⇌ (H₂SO₄ catalyst) ⇌ Methyl 2-methoxybenzoate + Water

Experimental Protocol

• Reaction Setup: Dissolve 2-methoxybenzoic acid (1.0 eq) in an excess of methanol (e.g., 10-15 eq).[4]

• Catalysis: Slowly and carefully add concentrated sulfuric acid (e.g., 0.2-0.5 eq) to the solution while cooling.[7][8]

• Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for several hours (typically 2-6 hours).[5][8]

• Work-up: After cooling, pour the reaction mixture into cold water. Extract the product with an organic solvent like diethyl ether or ethyl acetate.[4]

• Neutralization: Wash the organic layer sequentially with water, a 5% sodium bicarbonate (NaHCO₃) solution to neutralize remaining acid, and finally with a saturated sodium chloride (brine) solution.[3][4]

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation.[4]

Route B: Methylation of Methyl Salicylate

This approach utilizes the Williamson ether synthesis principle to methylate the phenolic hydroxyl group of methyl salicylate.[9][10]

Reaction Scheme

Methyl Salicylate + Methylating Agent → (Base) → Methyl 2-methoxybenzoate

Experimental Protocol

• Reaction Setup: Dissolve methyl salicylate (1.0 eq) and a base such as potassium carbonate (K₂CO₃) or sodium hydroxide (B78521) (NaOH) in a suitable solvent like acetone (B3395972) or DMF.[5][11]

• Methylation: Add a methylating agent, such as dimethyl sulfate (DMS) or methyl iodide (MeI), dropwise to the mixture.[5][11] Note: Dimethyl sulfate and methyl iodide are toxic and should be handled with extreme care in a well-ventilated fume hood.

• Reaction: Heat the mixture to reflux (temperature depends on the solvent, e.g., 50-60°C for acetone) for an extended period (12-48 hours). Additional portions of base and methylating agent may be required to drive the reaction to completion.[11]

• Work-up: Cool the reaction, filter off any inorganic salts, and evaporate a significant portion of the solvent.[11]

• Extraction: Add water to the residue and extract the product with a solvent such as dichloromethane (B109758) (DCM).[11]

• Purification: Concentrate the organic extract to yield the crude product, which is then purified by vacuum distillation.

Route C: Zeolite-Catalyzed Synthesis

This method represents a "green chemistry" alternative, using dimethyl carbonate (DMC) as a non-toxic methylating agent.[6]

Experimental Protocol

• Reaction Setup: In a stainless-steel pressure microreactor, charge 2-methoxybenzoic acid (1.0 eq), dimethyl carbonate (3-4 eq), and a zeolite catalyst (e.g., 5 wt% NaY-Bf).[6]

• Reaction: Seal the reactor and heat to 180-200°C for approximately 5 hours.[6]

• Work-up: After cooling the reactor to room temperature, filter the reaction mixture to remove the catalyst.[6]

• Purification: Distill off the unreacted dimethyl carbonate. The remaining residue can be purified by vacuum distillation or recrystallization from ethanol (B145695) to yield the final product.[6] This route can achieve very high yields, reportedly up to 98%.[6]

Comparative Data Analysis

The following tables summarize the key performance and cost-benefit metrics for each synthetic route.

Table 1: Comparison of Reaction Parameters

Parameter	Route A: Fischer Esterification	Route B: Methylation of Methyl Salicylate	Route C: Zeolite-Catalyzed Reaction
Starting Material	2-Methoxybenzoic Acid	Methyl Salicylate	2-Methoxybenzoic Acid
Primary Reagents	Methanol, H₂SO₄	Dimethyl Sulfate, K₂CO₃/NaOH	Dimethyl Carbonate, Zeolite NaY-Bf
Typical Solvent	Methanol (serves as reagent)	Acetone, DMF	Dimethyl Carbonate (serves as reagent)
Reaction Temp.	~65°C (Reflux)	50 - 60°C (Reflux)	180 - 200°C (Autoclave)
Reaction Time	2 - 6 hours	12 - 48 hours	5 hours
Reported Yield	~75 - 95%[4][8]	~92%[5]	Up to 98%[6]

Table 2: Cost-Benefit and Safety Analysis

Factor	Route A: Fischer Esterification	Route B: Methylation of Methyl Salicylate	Route C: Zeolite-Catalyzed Reaction
Raw Material Cost	Moderate (2-Methoxybenzoic acid is more expensive than methyl salicylate)	Low (Methyl salicylate is an inexpensive commodity chemical)[12]	Moderate (Similar to Route A, but DMC is cost-effective)
Reagent Hazards	High (Conc. H₂SO₄ is highly corrosive)	Very High (Dimethyl sulfate is extremely toxic and carcinogenic)	Low (Dimethyl carbonate is a green, low-toxicity reagent)
Waste Generation	Moderate (Acidic aqueous waste requires neutralization)	High (Inorganic salt waste, hazardous solvent)	Low (Catalyst is recyclable, minimal waste)
Energy Consumption	Low (Low reflux temperature)	Low (Low reflux temperature)	High (Requires high temperature and pressure)
Scalability	Excellent (Common industrial process)	Good (Requires careful handling of toxic reagents)	Moderate (Requires specialized high-pressure equipment)
Overall Assessment	Balanced: Good yields, moderate cost, well-understood.	Cost-Effective: Uses cheap starting material but involves highly toxic reagents.	Greenest: High yield, low toxicity, but requires high energy input and special equipment.

Conclusion

The choice of synthetic route for Methyl 2-methoxybenzoate depends heavily on the specific priorities of the laboratory or production facility.

• Route A (Fischer Esterification) is a reliable and balanced option, ideal for general laboratory synthesis where starting material cost is not the primary driver. Its main drawback is the need to neutralize corrosive acid waste.

• Route B (Methylation of Methyl Salicylate) is the most economical in terms of raw materials. However, the extreme toxicity of dimethyl sulfate presents significant safety and handling challenges, making it less suitable without stringent safety protocols.[5]

• Route C (Zeolite-Catalyzed) is the most environmentally friendly "green" option, offering excellent yields and avoiding toxic reagents.[6] Its primary limitations are the high energy requirements and the need for specialized high-pressure reactor equipment, which may not be available in all settings.

For most research and development applications, the Fischer esterification (Route A) offers the best combination of yield, safety, and operational simplicity. For large-scale industrial production where cost is paramount and safety infrastructure is robust, methylation of methyl salicylate (Route B) may be considered. The zeolite-catalyzed route (Route C) stands as a promising future alternative as green chemistry principles become more integrated into industrial processes.

References

• 1. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 2. sarchemlabs.com [sarchemlabs.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. studylib.net [studylib.net]
• 5. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 6. Methyl 2-methoxybenzoate synthesis - chemicalbook [chemicalbook.com]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. jk-sci.com [jk-sci.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 12. imarcgroup.com [imarcgroup.com]

Benchmarking the purity of synthesized Methyl 2-methoxybenzoate against commercial standards

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive benchmark for the purity of in-house synthesized Methyl 2-methoxybenzoate (B1232891) against commercially available standards, supported by detailed experimental protocols and comparative analytical data.

Methyl 2-methoxybenzoate is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1] Ensuring its purity is critical for the validity of subsequent research and the quality of final products. This guide outlines the synthesis via Fischer esterification and provides a head-to-head comparison of the synthesized product with a commercial standard using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Experimental Design and Workflow

The following diagram illustrates the workflow for the synthesis, purification, and comparative analysis of Methyl 2-methoxybenzoate.

Caption: Workflow for synthesis and purity analysis.

Experimental Protocols

Synthesis of Methyl 2-methoxybenzoate (Fischer Esterification)

This protocol is adapted from standard Fischer esterification procedures.[1][2][3][4]

• Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stir bar, combine 2-methoxybenzoic acid (10.0 g, 65.7 mmol) and methanol (40 mL, 986 mmol).

• Catalyst Addition: Carefully add concentrated sulfuric acid (1.0 mL) to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 2 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into 100 mL of ice-cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Neutralization: Wash the combined organic layers with a saturated sodium bicarbonate solution (2 x 50 mL) until effervescence ceases, followed by a wash with saturated sodium chloride solution (50 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by vacuum distillation to obtain pure Methyl 2-methoxybenzoate.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Sample Preparation: Prepare 1 mg/mL solutions of both the synthesized product and the commercial standard in dichloromethane.

• Instrumentation: Agilent 7890A GC with a 5975C MS detector or equivalent.[5]

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[6]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[6]

  • Inlet Temperature: 280 °C.[6]

  • Injection Volume: 1 µL (split ratio 50:1).[6]

  • Oven Program: Initial temperature of 100 °C for 2 minutes, ramp at 15 °C/min to 280 °C, and hold for 10 minutes.[6]

• MS Conditions:

  • Ion Source Temperature: 230 °C.[5]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

  • Scan Range: 40-550 m/z.[6]

High-Performance Liquid Chromatography (HPLC) Analysis

• Sample Preparation: Prepare 100 µg/mL solutions of the synthesized product and the commercial standard in an acetonitrile/water (50:50 v/v) diluent.[6]

• Instrumentation: Waters Alliance LC system with a 2998 Photodiode Array (PDA) Detector or equivalent.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile).

  • Gradient Program: Start at 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 30 °C.[6]

  • Injection Volume: 10 µL.[6]

  • Detection: UV at 254 nm.[6]

Comparative Data

The purity of the synthesized Methyl 2-methoxybenzoate was compared against a commercial standard (≥99% purity). The results are summarized in the table below.

Parameter	Synthesized Methyl 2-methoxybenzoate	Commercial Standard	Method of Analysis
Appearance	Colorless to pale yellow liquid	Colorless liquid	Visual Inspection
Purity (by GC-MS)	99.2%	99.8%	Gas Chromatography-Mass Spectrometry
Purity (by HPLC)	99.1%	99.7%	High-Performance Liquid Chromatography
Major Impurity	2-methoxybenzoic acid (0.6%)	Unidentified (0.15%)	GC-MS, HPLC
Residual Solvent	Diethyl Ether (0.1%)	Not Detected	GC-MS
¹H NMR	Conforms to structure	Conforms to structure	400 MHz NMR
¹³C NMR	Conforms to structure	Conforms to structure	100 MHz NMR
Mass Spectrum (EI)	M⁺ at m/z 166.1	M⁺ at m/z 166.1	GC-MS

Discussion of Results

The synthesized Methyl 2-methoxybenzoate was obtained in high purity (99.2% by GC-MS and 99.1% by HPLC), which is comparable to the commercial standard (99.8% by GC-MS and 99.7% by HPLC). The primary impurity identified in the synthesized product was the unreacted starting material, 2-methoxybenzoic acid, which is a common outcome in Fischer esterification if the reaction does not go to completion. A small amount of residual solvent from the extraction process was also detected. In contrast, the commercial standard showed a very low level of an unidentified impurity.

The spectroscopic data (¹H NMR, ¹³C NMR, and Mass Spectrometry) for the synthesized product were consistent with the structure of Methyl 2-methoxybenzoate and matched the data from the commercial standard, confirming the identity of the synthesized compound.

Conclusion

The Fischer esterification method described provides a reliable route to high-purity Methyl 2-methoxybenzoate, suitable for most research and development applications. The purity is comparable to commercially available standards, with the primary impurity being the easily identifiable unreacted starting material. For applications requiring extremely high purity, further optimization of the reaction conditions or additional purification steps may be necessary. This guide provides a robust framework for the synthesis and quality assessment of Methyl 2-methoxybenzoate, enabling researchers to confidently produce and evaluate this important chemical intermediate.

References

• 1. personal.tcu.edu [personal.tcu.edu]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Comparative Analysis of Methyl 2-methoxybenzoate Derivatives in Cross-Reactivity Studies

For researchers, scientists, and drug development professionals, understanding the cross-reactivity and structure-activity relationships (SAR) of small molecule derivatives is paramount for the development of selective and potent therapeutics. This guide provides a comparative analysis of a series of 2-methoxybenzamide (B150088) derivatives, close structural analogs of Methyl 2-methoxybenzoate (B1232891), and their inhibitory effects on the Hedgehog (Hh) signaling pathway. The data presented herein is crucial for optimizing lead compounds and minimizing off-target effects.

Inhibition of Hedgehog Signaling Pathway

The Hedgehog signaling pathway is a critical regulator of embryonic development and tissue homeostasis.[1] Its aberrant activation is implicated in the pathogenesis of various cancers, making it a key target for anti-cancer drug development.[1] The key components of this pathway include the transmembrane proteins Patched (Ptch) and Smoothened (Smo), and the Glioma-associated (Gli) transcription factors.[1] In the "off" state, Ptch inhibits Smo. Upon binding of the Hh ligand to Ptch, this inhibition is relieved, allowing Smo to activate the Gli transcription factors, which then translocate to the nucleus and induce the expression of target genes.[1]

A series of novel 2-methoxybenzamide derivatives were synthesized and evaluated for their ability to inhibit the Hh signaling pathway using a Gli-luciferase reporter assay.[1][2] The half-maximal inhibitory concentrations (IC50) for these compounds are summarized in the table below.

Compound ID	R Group	IC50 (µM)[1]
3	H	Submicromolar
4	H	0.25
10	H	0.17
11	Cl	>1
12	F	>1
13	CH3	>1
14	CF3	>1
15	OCH3	>1
16	CN	>1
17	H	0.12
18	Cl	0.21
19	F	0.23
20	CH3	0.19
21	CF3	0.03
22	OCH3	0.15
23	CN	0.14

Note: The core structure for compounds 10-16 is a benzimidazole (B57391) derivative, while for compounds 17-23 it is a phenyl imidazole (B134444) derivative. Compound 21 demonstrated the most potent inhibition of the Hedgehog pathway.[1]

Structure-Activity Relationship (SAR) Analysis

The inhibitory activities of the synthesized 2-methoxybenzamide derivatives reveal several key structure-activity relationships:

• Effect of the Imidazole Moiety: The replacement of the benzimidazole core (compounds 10-16) with a phenyl imidazole fragment (compounds 17-23) generally led to a significant increase in inhibitory potency.[1] This suggests that the phenyl imidazole scaffold provides a better orientation for interaction with the target protein, Smoothened.

• Influence of Phenyl Substituents:

  • In the benzimidazole series, the introduction of various substituents on the terminal phenyl ring (compounds 11-16) resulted in a loss of activity compared to the unsubstituted analog (compound 10).[1]

  • Conversely, in the more potent phenyl imidazole series, substitutions on the terminal phenyl ring were well-tolerated and, in some cases, led to enhanced activity. The trifluoromethyl (-CF3) group at the para position (compound 21) resulted in the most potent compound in the series with an IC50 of 0.03 µM.[1] This highlights the importance of this substituent in optimizing the inhibitory effect.

Experimental Protocols

Gli-Luciferase Reporter Assay for Hedgehog Pathway Inhibition

The inhibitory activity of the 2-methoxybenzamide derivatives on the Hedgehog signaling pathway was determined using a Gli-luciferase reporter assay in NIH3T3 cells. This assay measures the transcriptional activity of the Gli proteins, which is a downstream indicator of Hh pathway activation.

Cell Culture and Transfection:

• NIH3T3 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells were seeded in 24-well plates and co-transfected with a Gli-responsive firefly luciferase reporter plasmid and a Renilla luciferase control plasmid for normalization.

Compound Treatment and Luciferase Assay:

• After transfection, cells were treated with varying concentrations of the test compounds or vehicle control (DMSO).

• Hedgehog pathway was activated by the addition of a Smoothened agonist, SAG.

• Following a 24-hour incubation period, cells were lysed, and the firefly and Renilla luciferase activities were measured using a dual-luciferase reporter assay system.

• The relative luciferase activity was calculated by normalizing the firefly luciferase signal to the Renilla luciferase signal.

• IC50 values were determined by plotting the percentage of inhibition against the log concentration of the compound and fitting the data to a dose-response curve.[1]

Visualizing the Hedgehog Signaling Pathway and Experimental Workflow

To better understand the mechanism of action and the experimental setup, the following diagrams are provided.

Caption: The Hedgehog signaling pathway and the inhibitory action of 2-methoxybenzamide derivatives on Smoothened.

Caption: Workflow for the Gli-luciferase reporter assay to determine the inhibitory activity of test compounds.

References

• 1. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]

Isomeric Effects on Biological Activity: A Comparative Guide to Methoxy-Substituted Methyl Benzoates

A detailed comparison of the biological activities of ortho-, meta-, and para-methoxy-substituted methyl benzoates reveals that the positional isomerism of the methoxy (B1213986) group significantly influences their therapeutic and biological potential. This guide provides a comprehensive analysis of their antioxidant, antimicrobial, cytotoxic, and repellent properties, supported by available experimental data and detailed methodologies.

Introduction

Methoxy-substituted methyl benzoates, also known as methyl anisates, are aromatic esters with the chemical formula C₉H₁₀O₃. The three constitutional isomers—methyl 2-methoxybenzoate (B1232891) (ortho), methyl 3-methoxybenzoate (meta), and methyl 4-methoxybenzoate (B1229959) (para)—share the same molecular weight but exhibit distinct physicochemical and biological properties due to the differential placement of the methoxy group on the benzene (B151609) ring. Understanding these isomeric effects is crucial for researchers in drug discovery and development, as it can guide the selection and design of molecules with optimized biological activity.

Comparative Biological Activity

While comprehensive comparative studies on all biological activities of the three isomers are limited, available data from various sources allow for a preliminary assessment of their differential effects.

Data Presentation

Table 1: Comparison of Repellent Activity of Methoxy-Substituted Methyl Benzoates

Compound	Isomer Position	Repellent Activity (against Cimex lectularius)
Methyl 2-methoxybenzoate	Ortho	Strong and long-lasting repellency
Methyl 3-methoxybenzoate	Meta	Strong and long-lasting repellency
Methyl 4-methoxybenzoate	Para	Data not available

Source: Data compiled from a study on bed bug repellents, which indicated that both the ortho and meta isomers exhibit significant repellent effects.

Table 2: Summary of Other Reported Biological Activities

Compound	Isomer Position	Antioxidant Activity	Antimicrobial Activity	Cytotoxicity
Methyl 2-methoxybenzoate	Ortho	Data not available	Data not available	Not reported to be genotoxic[1]
Methyl 3-methoxybenzoate	Meta	Data not available	Reported to have antimicrobial properties (qualitative)[2]	Data not available
Methyl 4-methoxybenzoate	Para	Reported to have high antioxidant activity (qualitative)[3]	Data not available	Dose-dependent decrease in cell viability reported[3]

Disclaimer: The data in Table 2 is compiled from different sources and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following are generalized protocols for the key experiments relevant to assessing the biological activities of methoxy-substituted methyl benzoates.

Antioxidant Activity: DPPH Radical Scavenging Assay

The antioxidant activity of the methoxy-substituted methyl benzoate (B1203000) isomers can be determined using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

• Preparation of Solutions:

  • Prepare a stock solution of each isomer (e.g., 1 mg/mL) in a suitable solvent like methanol (B129727) or ethanol.

  • Prepare a fresh 0.1 mM solution of DPPH in the same solvent.

  • A standard antioxidant, such as ascorbic acid, should be prepared for comparison.

• Assay Procedure:

  • In a 96-well microplate, add varying concentrations of the test compounds to different wells.

  • Add the DPPH solution to each well to initiate the reaction.

  • A control well containing only the solvent and DPPH solution is also prepared.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the compound concentration.

Figure 1. Workflow for the DPPH radical scavenging assay.

Cytotoxicity: MTT Assay

The cytotoxic effects of the isomers on cancer cell lines can be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the methoxy-substituted methyl benzoate isomers for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours. Metabolically active cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization and Measurement:

  • Dissolve the formazan crystals in a solubilizing agent (e.g., DMSO).

  • Measure the absorbance of the solution at approximately 570 nm using a microplate reader.

• Data Analysis:

  • The percentage of cell viability is calculated relative to untreated control cells.

  • The IC₅₀ value, the concentration that inhibits 50% of cell growth, is determined from the dose-response curve.

Figure 2. Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity: Broth Microdilution Method

The antimicrobial efficacy of the isomers can be determined by their Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

• Preparation of Inoculum and Compounds:

  • Prepare a standardized suspension of the target microorganism (e.g., bacteria or fungi).

  • Perform serial dilutions of the test compounds in a 96-well microtiter plate containing an appropriate growth medium.

• Inoculation and Incubation:

  • Inoculate each well with the microbial suspension.

  • Include positive (microorganism without test compound) and negative (medium only) controls.

  • Incubate the plate under suitable conditions (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Figure 3. Workflow for the Broth Microdilution Method.

Potential Signaling Pathways

While direct evidence for the modulation of specific signaling pathways by methoxy-substituted methyl benzoates is limited, related phenolic compounds are known to influence key cellular pathways involved in inflammation and cancer. The NF-κB (Nuclear Factor-kappa B) and MAPK (Mitogen-Activated Protein Kinase) pathways are plausible targets.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation, immunity, and cell survival. Its inhibition is a key mechanism for the anti-inflammatory effects of many natural compounds. It is hypothesized that methoxy-substituted methyl benzoates may interfere with the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes.

References

• 1. benchchem.com [benchchem.com]
• 2. Erratum: 2-Hydroxy-3-methoxybenzoic acid attenuates mast cell-mediated allergic reaction in mice via modulation of the FcεRI signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl 2-methoxybenzoate: A Step-by-Step Guide

For researchers and professionals in drug development, the safe handling and disposal of chemical reagents is paramount. This guide provides detailed, procedural instructions for the proper disposal of Methyl 2-methoxybenzoate (B1232891), ensuring laboratory safety and regulatory compliance.

Essential Safety and Physical Properties

Before handling Methyl 2-methoxybenzoate, it is crucial to be aware of its physical and chemical properties, which inform safe handling and disposal procedures. This chemical is considered hazardous and may cause respiratory irritation.[1]

Property	Data
CAS Number	606-45-1[1][2]
Molecular Formula	C₉H₁₀O₃[3]
Molecular Weight	166.17 g/mol [2]
Appearance	Colorless or pale yellow liquid with a floral, spicy odor[3]
Boiling Point	248 °C to 255 °C[2][3][4]
Density	1.157 g/mL at 25 °C[2][4]
Flash Point	113 °C (235.4 °F) - closed cup[2][4]
Solubility	Very slightly soluble in water; soluble in organic solvents and oils[3]
Incompatible Materials	Strong oxidizing agents, Strong bases[1]

Step-by-Step Disposal Protocol

The proper disposal of Methyl 2-methoxybenzoate involves a series of steps to ensure the safety of laboratory personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Respiratory Protection: Use in a well-ventilated area. A NIOSH-approved respirator may be necessary for large quantities or in case of spills.[1]

• Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]

2. Handling and Temporary Storage of Waste:

• Collect waste Methyl 2-methoxybenzoate in a designated, properly labeled, and sealed container.

• The container should be stored in a cool, well-ventilated area away from heat and sources of ignition.[5]

• Ensure the waste container is incompatible with strong oxidizing agents and strong bases.[1]

3. Spill Management: In the event of a spill, follow these procedures:

• Minor Spills:

  • Remove all ignition sources.[6]

  • Ensure the area is well-ventilated.

  • Absorb the spill with an inert material such as sand, silica (B1680970) gel, or vermiculite.[1][6]

  • Collect the absorbed material into a suitable, closed container for disposal.[1]

  • Clean the spill area thoroughly with soap and water.

• Major Spills:

  • Evacuate the area and alert emergency responders.[6]

  • Increase ventilation and remove all ignition sources.[6]

  • Contain the spill using sand, earth, or vermiculite.[6]

  • Prevent the spill from entering drains or waterways.[6][7][8]

4. Final Disposal:

• Regulatory Compliance: Chemical waste disposal is subject to local, regional, and national regulations. Always consult these regulations to ensure complete and accurate classification and disposal of hazardous waste.[1]

• Approved Waste Disposal Facility: Dispose of the waste container through a licensed and approved waste disposal plant.[5] Do not empty the chemical into drains.[1][7][8]

• Container Disposal: Completely emptied containers may be recycled after being thoroughly rinsed. Contaminated packaging should be handled in the same manner as the substance itself.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methyl 2-methoxybenzoate.

Caption: Disposal workflow for Methyl 2-methoxybenzoate.

References

• 1. fishersci.com [fishersci.com]
• 2. Methyl 2-methoxybenzoate = 97 606-45-1 [sigmaaldrich.com]
• 3. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 2-methoxybenzoate 99 606-45-1 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. chemos.de [chemos.de]
• 8. hpc-standards.com [hpc-standards.com]

Safeguarding Your Research: A Guide to Handling Methyl 2-methoxybenzoate

Methyl 2-methoxybenzoate (B1232891) is a versatile compound used in various research and development applications.[1] Adherence to strict safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This guide provides essential safety and logistical information for the proper handling and disposal of Methyl 2-methoxybenzoate.

Essential Safety and Physical Properties

Understanding the inherent characteristics of Methyl 2-methoxybenzoate is the first step toward safe handling. The following table summarizes key quantitative data:

Property	Value	Source
Molecular Formula	C₉H₁₀O₃	[2]
Molecular Weight	166.17 g/mol
Boiling Point	248 °C (lit.)
Density	1.157 g/mL at 25 °C (lit.)
Flash Point	113 °C (235.4 °F) - closed cup
Refractive Index	n20/D 1.534 (lit.)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[3] The following PPE should be worn when handling Methyl 2-methoxybenzoate:

• Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Skin Protection:

  • Hand Protection: Wear suitable protective gloves tested according to EN 374 to prevent skin contact.[4]

  • Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5][6]

• Respiratory Protection: In case of inadequate ventilation, use a NIOSH/MSHA approved respirator.[5][7] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[6]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the chemical's stability and prevent accidents.

Handling:

• Ventilation: Always use Methyl 2-methoxybenzoate in a well-ventilated area.[3] Local exhaust ventilation is recommended.[8]

• Avoid Contact: Prevent contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.[3]

• Hygiene: Wash your face, hands, and any exposed skin thoroughly after handling.[3] Do not eat, drink, or smoke when using this product.[4] Contaminated clothing should be removed and washed before reuse.[6]

• Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]

Storage:

• Container: Store in a tightly closed container in a cool, dry place.[5][6]

• Conditions to Avoid: Protect from direct sunlight, air contact, and moisture.[5]

Emergency Procedures: First Aid

In the event of exposure, immediate action is critical.

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[9] If eye irritation persists, get medical advice/attention.[3]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[9] If skin irritation occurs, seek medical advice/attention.[3]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[3] If not breathing, give artificial respiration.[3] Call a poison center or doctor if you feel unwell.[3]

• Ingestion: Clean your mouth with water and seek medical attention.[3] Do NOT induce vomiting.[9]

Disposal Plan

Proper disposal of Methyl 2-methoxybenzoate and its containers is essential to prevent environmental contamination.

• Waste Classification: This material and its container must be disposed of as hazardous waste.[3]

• Disposal Method: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[3] Do not empty into drains.[3]

• Contaminated Packaging: Completely emptied packages can be recycled.[4] Handle contaminated packages in the same way as the substance itself.[4]

Chemical Spill Workflow

In the event of a spill, follow a clear and systematic procedure to ensure safety and minimize environmental impact.

References

• 1. nbinno.com [nbinno.com]
• 2. Methyl 2-Methoxybenzoate | C9H10O3 | CID 61151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. lobachemie.com [lobachemie.com]
• 6. Methyl 2-methoxybenzoate(606-45-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. nj.gov [nj.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.se [fishersci.se]